For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to the Chemical Properties of 4-Bromoacetophenone Oxime This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 4-Bromoacetophenone oxim...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Chemical Properties of 4-Bromoacetophenone Oxime
This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 4-Bromoacetophenone oxime. The information is intended for professionals in research, chemical synthesis, and drug development who may use this compound as an intermediate or for its potential biological activities.
Core Chemical Properties
4-Bromoacetophenone oxime, with the IUPAC name N-[1-(4-bromophenyl)ethylidene]hydroxylamine, is an organic compound featuring a bromine atom on a phenyl ring attached to an ethanone (B97240) oxime group.[1][2] The presence of the bromine atom and the oxime functional group imparts unique reactivity, making it a valuable intermediate in various synthetic applications.[1]
Quantitative Data Summary
The key physicochemical properties of 4-Bromoacetophenone oxime are summarized in the table below for easy reference.
The typical synthesis involves the reaction of 4-bromoacetophenone with hydroxylamine (B1172632) hydrochloride.[1] Sodium acetate (B1210297) is added to act as a base, deprotonating the hydroxylamine hydrochloride to generate the free hydroxylamine nucleophile required for the reaction.[1][7]
Methodology:
Dissolution: Dissolve 4-bromoacetophenone in ethanol.[1]
Addition of Reagents: Add hydroxylamine hydrochloride and sodium acetate to the solution.[1][7]
Reaction: Heat the mixture under reflux for several hours to drive the condensation reaction to completion.[1]
Precipitation: Upon completion, cool the reaction mixture and precipitate the crude product by adding water.[1]
Purification: Filter the resulting solid from the solution and purify it, typically through recrystallization, to obtain the final product.[1]
Spectral Data
Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential for the structural confirmation of 4-Bromoacetophenone oxime.
Infrared (IR) Spectroscopy : The IR spectrum provides clear evidence of the oxime functional group.[1]
O-H Stretch (Hydrogen-bonded): A characteristic peak is observed in the range of 3220-3290 cm⁻¹.[1]
O-H Stretch (Free): A peak for the non-hydrogen-bonded hydroxyl group may appear around 3550 cm⁻¹.[1]
¹³C NMR Spectroscopy : The ¹³C NMR spectrum for 4-Bromo-E-acetophenone-oxime is available in spectral databases for detailed structural analysis.[8][9]
Chemical Reactivity and Pathways
4-Bromoacetophenone oxime undergoes several characteristic reactions typical of oximes, making it a versatile synthetic intermediate.
Dehydration: Under acidic conditions, it can be dehydrated to form the corresponding nitrile or imine.[1]
Reduction: The oxime functional group can be reduced to a primary amine using reducing agents like sodium borohydride (B1222165) or lithium aluminum hydride.[1]
Oxidation: The compound can be oxidized to yield different products depending on the reagents and conditions. For example, using hydrogen peroxide and hydrobromic acid can lead to the formation of dibromo ketones.[1]
Beckmann Rearrangement: In the presence of a strong acid like polyphosphoric acid at elevated temperatures (110-150°C), the oxime undergoes a Beckmann rearrangement to form an amide.[1]
Bioconjugation: The hydroxylamine nitrogen exhibits enhanced nucleophilicity (the α-effect), allowing it to react readily with aldehydes and ketones under mild conditions to form stable oxime linkages, a valuable tool in bioconjugation chemistry.[1]
Applications in Research and Development
4-Bromoacetophenone oxime serves as a key building block in several areas:
Organic Synthesis: It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1]
Coordination Chemistry: The oxime moiety can act as a ligand to form metal complexes, which are investigated for their unique optical and electrical properties.[1]
Biological Research: Derivatives of this compound have been studied for their potential antimicrobial properties and other therapeutic applications.[1] Its ability to form metal complexes also suggests potential roles in drug design and biological catalysis.[1]
Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of 4-Bromoacetophenone oxime.
Caption: Synthesis workflow for 4-Bromoacetophenone oxime.
Safety Information
The safety data sheets for the starting material, 4'-Bromoacetophenone (B126571), indicate that it is considered hazardous.[10] It is known to cause skin and serious eye irritation.[10][11][12] Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn, and the synthesis should be performed in a well-ventilated area.[13]
4-Bromoacetophenone oxime CAS number and structure
An In-depth Technical Guide to 4-Bromoacetophenone Oxime This technical guide provides a comprehensive overview of 4-Bromoacetophenone oxime, a versatile biochemical reagent and synthetic intermediate. The information is...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to 4-Bromoacetophenone Oxime
This technical guide provides a comprehensive overview of 4-Bromoacetophenone oxime, a versatile biochemical reagent and synthetic intermediate. The information is tailored for researchers, scientists, and professionals in drug development, with a focus on its chemical properties, synthesis, and potential applications.
Chemical Identity and Structure
4-Bromoacetophenone oxime, also known as 1-(4-bromophenyl)ethanone oxime, is an organic compound with the molecular formula C₈H₈BrNO.[1][2][3][4] It is characterized by a bromine atom on a phenyl ring, which is attached to an ethanone (B97240) moiety through an oxime functional group.[2] This compound exists as E and Z stereoisomers, which can be significant for its pharmacological properties.[5]
Structure:
The general chemical structure of 4-Bromoacetophenone oxime is as follows:
Stereoisomers: The orientation of the hydroxyl group relative to the substituted phenyl group defines the E and Z isomers.
(E)-4-Bromoacetophenone oxime: The hydroxyl group is on the opposite side of the 4-bromophenyl group.
(Z)-4-Bromoacetophenone oxime: The hydroxyl group is on the same side as the 4-bromophenyl group.
Physicochemical and Spectroscopic Data
The quantitative data for 4-Bromoacetophenone oxime are summarized in the tables below for easy reference and comparison.
Table 1: Chemical Identifiers and Physical Properties
While still warm, pour the reaction mixture slowly into a mixture of ice and hydrochloric acid with vigorous stirring to decompose the aluminum chloride complex.[10]
Extract the aqueous layer with benzene or ether.[10]
Dry the organic extract with calcium chloride, filter, and remove the solvent by distillation.[10]
Purify the resulting 4'-Bromoacetophenone by vacuum distillation. The product should crystallize upon cooling.[10]
Synthesis of 4-Bromoacetophenone Oxime
The synthesis of 4-Bromoacetophenone oxime is typically achieved through the reaction of 4'-Bromoacetophenone with hydroxylamine (B1172632) hydrochloride.[2][9]
Dissolve 4'-Bromoacetophenone in ethanol in a round-bottom flask.[2]
Add hydroxylamine hydrochloride and the base (e.g., sodium acetate) to the solution.[2]
Heat the mixture under reflux for several hours.[2][9]
Monitor the reaction for completion using an appropriate analytical technique (e.g., TLC).
Upon completion, cool the reaction mixture to room temperature.[2]
Precipitate the product by adding water to the cooled mixture.[2]
Collect the solid product by filtration and wash with water.
Purify the crude 4-Bromoacetophenone oxime by recrystallization from a suitable solvent.
Key Reactions and Workflows
Synthesis Workflow
The following diagram illustrates the two-step synthesis process for 4-Bromoacetophenone oxime, starting from bromobenzene.
Caption: Synthesis workflow for 4-Bromoacetophenone oxime.
Beckmann Rearrangement
A characteristic reaction of oximes is the Beckmann rearrangement, where the oxime is converted into an amide under acidic conditions. For 4-Bromoacetophenone oxime, this rearrangement typically favors the migration of the phenyl group due to its greater migratory aptitude compared to the methyl group.[2]
Caption: Beckmann rearrangement of 4-Bromoacetophenone oxime.
Applications and Biological Relevance
4-Bromoacetophenone oxime and its derivatives are valuable in several areas of chemical and biological research:
Organic Synthesis: It serves as a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals.[2] The oxime functional group can be readily converted into other functionalities, such as amines through reduction or nitriles via dehydration.[2]
Coordination Chemistry: The compound can act as a ligand to form metal complexes with transition metals like copper(II), nickel(II), and cobalt(II).[2] These complexes are investigated for their unique thermal, electrical, and optical properties.[2]
Biological Research: Derivatives of 4-Bromoacetophenone oxime have been explored for their potential therapeutic applications, including antimicrobial properties.[2] The introduction of an oxime group into natural compounds has been shown to enhance their biological activity, such as kinase inhibitory and anti-inflammatory effects.[5] It is identified as a biochemical reagent for life sciences research.[2][12]
An In-depth Technical Guide to the E/Z Isomerism of 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the E/Z isomerism of 4-bromoacetophenone oxime, a compound of interest in organic synthesis and me...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the E/Z isomerism of 4-bromoacetophenone oxime, a compound of interest in organic synthesis and medicinal chemistry. This document details the synthesis, separation, and characterization of its geometric isomers, presenting key data in a structured format to facilitate research and development.
Introduction to E/Z Isomerism in Oximes
Oximes, compounds containing the C=N-OH functional group, can exist as geometric isomers, designated as E (entgegen) and Z (zusammen), based on the spatial arrangement of substituents around the carbon-nitrogen double bond. In the case of 4-bromoacetophenone oxime, the E isomer has the hydroxyl group and the 4-bromophenyl group on opposite sides of the C=N double bond, while the Z isomer has them on the same side. The stereochemistry of oximes is a critical factor in their reactivity and biological activity, influencing outcomes in reactions such as the Beckmann rearrangement and their interactions with biological targets.
Synthesis of 4-Bromoacetophenone Oxime
The synthesis of 4-bromoacetophenone oxime is typically achieved through the condensation reaction of 4-bromoacetophenone with hydroxylamine (B1172632) hydrochloride in the presence of a base. The reaction generally yields a mixture of E and Z isomers, with the E isomer being the thermodynamically more stable and, therefore, the major product under standard conditions.
Experimental Protocol: Synthesis of 4-Bromoacetophenone Oxime
Dissolve 4-bromoacetophenone in ethanol in a round-bottom flask.
In a separate flask, prepare a solution of hydroxylamine hydrochloride and sodium acetate in a mixture of ethanol and water.
Add the hydroxylamine hydrochloride solution to the 4-bromoacetophenone solution.
Reflux the reaction mixture for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature.
Pour the mixture into cold water to precipitate the crude product.
Collect the solid product by vacuum filtration and wash with cold water.
Dry the crude product, which will be a mixture of E and Z isomers. Under typical conditions, the E/Z ratio is approximately 70:30.
Separation of E/Z Isomers
The separation of the E and Z isomers of 4-bromoacetophenone oxime can be challenging due to their similar physical properties. The most common methods employed are fractional crystallization and column chromatography.
Experimental Protocol: Separation by Fractional Crystallization
This method exploits the slight differences in solubility between the E and Z isomers in a particular solvent.
Materials:
Crude mixture of E/Z-4-bromoacetophenone oxime
A suitable solvent (e.g., ethanol, methanol, or a mixture of solvents)
Procedure:
Dissolve the crude oxime mixture in a minimum amount of the chosen hot solvent to create a saturated solution.
Allow the solution to cool slowly to room temperature. The less soluble isomer (typically the E isomer) will crystallize out first.
Collect the crystals by filtration.
The mother liquor will be enriched in the more soluble isomer (typically the Z isomer).
Further recrystallization of the solid and concentration of the mother liquor may be required to obtain pure isomers. The purity of the separated isomers should be assessed by techniques such as melting point analysis and NMR spectroscopy.
Physicochemical and Spectroscopic Characterization
The E and Z isomers of 4-bromoacetophenone oxime exhibit distinct physical and spectroscopic properties.
Data not explicitly available in the search results for the pure Z isomer.
Note: The provided spectroscopic data for the E isomer is based on a product from a synthesis that is expected to yield the E isomer as the major product. Definitive assignment requires comparison with the isolated Z isomer.
Logical Relationships in Isomer Formation and Interconversion
The formation of E and Z isomers and their potential for interconversion are governed by the reaction mechanism and thermodynamic stability.
Caption: Reaction pathway for the formation of E and Z isomers of 4-bromoacetophenone oxime.
Experimental Workflow
The overall process from synthesis to characterization of the individual isomers can be visualized as follows.
Caption: Overall experimental workflow from synthesis to characterization of E/Z isomers.
Spectroscopic Profile of 4-Bromoacetophenone Oxime: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the spectroscopic data for 4-Bromoacetophenone oxime (C₈H₈BrNO), a valuable intermediate in organic sy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the spectroscopic data for 4-Bromoacetophenone oxime (C₈H₈BrNO), a valuable intermediate in organic synthesis. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering a comprehensive resource for compound characterization and quality control.
Core Spectroscopic Data
The following sections present the key spectroscopic data for 4-Bromoacetophenone oxime, organized for clarity and ease of comparison.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of 4-Bromoacetophenone oxime. The data presented here were obtained in deuterated chloroform (B151607) (CDCl₃).
¹H NMR Data
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
2.29
Singlet
3H
-CH₃
7.45
Doublet
2H
Ar-H
7.52
Doublet
2H
Ar-H
8.80 (broad)
Singlet
1H
N-OH
¹³C NMR Data
Chemical Shift (δ) ppm
Assignment
11.9
-CH₃
124.0
Ar-C
127.8
Ar-CH
131.7
Ar-CH
135.5
Ar-C
155.7
C=N
Infrared (IR) Spectroscopy
The IR spectrum of 4-Bromoacetophenone oxime provides valuable information about the functional groups present in the molecule. The data below corresponds to the analysis of a solid sample.
Wavenumber (cm⁻¹)
Intensity
Assignment
3235
Strong, Broad
O-H stretch (oxime)
1605
Medium
C=N stretch
1485
Medium
Aromatic C=C stretch
1070
Strong
C-Br stretch
935
Medium
N-O stretch
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of 4-Bromoacetophenone oxime, aiding in its identification and structural confirmation.
m/z
Relative Intensity (%)
Assignment
215
100
[M+2]⁺ (with ⁸¹Br)
213
98
[M]⁺ (with ⁷⁹Br)
198
40
[M-OH]⁺
184
25
[M-CH₃-O]⁺
156/154
30
[C₇H₅Br]⁺
133
15
[M-Br]⁺
118
20
[C₈H₈N]⁺
76
45
[C₆H₄]⁺
Experimental Protocols
Detailed methodologies for the acquisition of the presented spectroscopic data are outlined below.
Synthesis of 4-Bromoacetophenone Oxime
4-Bromoacetophenone oxime can be synthesized via the reaction of 4-Bromoacetophenone with hydroxylamine (B1172632) hydrochloride in the presence of a base. A typical procedure involves dissolving 4-Bromoacetophenone in ethanol, followed by the addition of hydroxylamine hydrochloride and sodium acetate. The mixture is then refluxed for several hours. After cooling, the product is precipitated by the addition of water, filtered, and purified by recrystallization.
NMR Spectroscopy
A sample of 4-Bromoacetophenone oxime was dissolved in deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard. Both ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.
Infrared (IR) Spectroscopy
The IR spectrum was obtained using a Fourier-Transform Infrared (FTIR) spectrometer. A small amount of the solid 4-Bromoacetophenone oxime was finely ground with potassium bromide (KBr) and pressed into a thin, transparent pellet. The spectrum was recorded over the range of 4000-400 cm⁻¹.
Mass Spectrometry (MS)
The mass spectrum was acquired using an Electron Ionization (EI) mass spectrometer. The sample was introduced into the ion source, and the resulting fragments were analyzed by a quadrupole mass analyzer.
Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of a synthesized compound like 4-Bromoacetophenone oxime.
Caption: General workflow for the synthesis, purification, and spectroscopic analysis of 4-Bromoacetophenone oxime.
Foundational
An In-depth Technical Guide to the 1H NMR Spectrum of 4-Bromoacetophenone Oxime
Prepared for: Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of the Proton Nuclear Magnetic Resonance (¹H NMR) spectrum of 4-Bromoacetophenone oxime. It includes...
Author: BenchChem Technical Support Team. Date: December 2025
Prepared for: Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive analysis of the Proton Nuclear Magnetic Resonance (¹H NMR) spectrum of 4-Bromoacetophenone oxime. It includes detailed spectral data, an in-depth interpretation of the proton signals, standardized experimental protocols for synthesis and analysis, and logical diagrams to illustrate the molecular structure and experimental workflow.
Molecular Structure and Proton Environments
4-Bromoacetophenone oxime possesses distinct proton environments that give rise to a characteristic ¹H NMR spectrum. The key proton groups are:
Aromatic Protons (Ha, Hb): Two sets of chemically non-equivalent protons on the parasubstituted benzene (B151609) ring.
Methyl Protons (Hc): The three equivalent protons of the methyl group.
Hydroxyl Proton (Hd): The single proton of the oxime hydroxyl group.
The structure and proton assignments are visualized below. The molecule primarily exists as the more stable E-isomer.
Caption: Structure of (E)-4-Bromoacetophenone oxime with proton labels.
¹H NMR Spectral Data
The chemical shifts of 4-Bromoacetophenone oxime are sensitive to the solvent used for analysis. Below is a summary of the spectral data obtained in deuterated chloroform (B151607) (CDCl₃) and dimethyl sulfoxide (B87167) (DMSO-d₆).
Proton Label
Signal
Integration
Chemical Shift (δ) in CDCl₃
Chemical Shift (δ) in DMSO-d₆
Multiplicity
Hc
-CH₃
3H
~2.25 ppm
~2.13 ppm
Singlet (s)
Ha, Hb
Ar-H
4H
~7.15-7.35 ppm
~7.55-7.63 ppm
Multiplet (m)
Hd
-OH
1H
~9.50 ppm
~11.33 ppm
Broad Singlet (br s)
Spectral Interpretation
Methyl Protons (Hc, -CH₃): This signal appears as a sharp singlet in both solvents, integrating to three protons. Its upfield position is characteristic of a methyl group attached to an sp²-hybridized carbon. The absence of splitting indicates no adjacent protons.
Aromatic Protons (Ha, Hb, Ar-H): The four protons on the benzene ring appear as a complex multiplet. Due to the para-substitution, the protons ortho to the C=NOH group (Ha) and the protons ortho to the bromine atom (Hb) are chemically distinct. They form an AA'BB' spin system, which often presents as two apparent doublets or a more complex multiplet, integrating to four protons in total.
Hydroxyl Proton (Hd, -OH): This proton signal is a broad singlet and its chemical shift is highly dependent on the solvent, concentration, and temperature. In DMSO-d₆, the peak is significantly downfield (~11.33 ppm) due to strong hydrogen bonding with the solvent. In CDCl₃, it appears further upfield (~9.50 ppm) and is often broader. This peak disappears upon a D₂O shake, a common technique for identifying exchangeable protons.
Experimental Protocols
This protocol is adapted from established literature procedures.
A round-bottomed flask is charged with 1-(4-bromophenyl)ethanone (1.0 equiv), hydroxylamine hydrochloride (2.1 equiv), and denatured ethanol.
The flask is placed in an ice-water bath, and pyridine (1.85 equiv) is added dropwise to the suspension over 5 minutes.
The ice-water bath is replaced with an oil bath, and the reaction mixture is heated to reflux for 4 hours under a nitrogen atmosphere.
After the reaction is complete, the mixture is cooled to approximately 20 °C.
The ethanol and other volatile components are removed by rotary evaporation.
Water is added to the resulting solid residue, and the slurry is stirred at room temperature for 1 hour.
The solid product is collected by vacuum filtration, washed with water, and dried under vacuum at 65 °C to yield the 4-Bromoacetophenone oxime as a white solid.
Instrumentation and Sample Preparation:
Spectrometer: A 400 MHz or 500 MHz NMR spectrometer.
Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).
Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.
Procedure:
Dissolve approximately 5-10 mg of the dried 4-Bromoacetophenone oxime sample in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.
Ensure the sample is fully dissolved; if not, the solution can be filtered through a small cotton plug in a pipette into the NMR tube.
Place the NMR tube in the spectrometer's probe.
Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.
Process the resulting Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.
Calibrate the spectrum by setting the TMS peak to 0.00 ppm or the residual solvent peak to its known chemical shift (e.g., 7.26 ppm for CDCl₃).
Integrate all peaks and identify their multiplicities (singlet, doublet, multiplet, etc.).
Workflow Visualization
The logical flow from synthesis to characterization is outlined in the diagram below.
Caption: Experimental workflow from synthesis to NMR analysis.
Exploratory
An In-depth Technical Guide to the ¹³C NMR Analysis of 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 4-bromoacetophenone oxime, a compound of inte...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 4-bromoacetophenone oxime, a compound of interest in synthetic and medicinal chemistry. This document details the synthesis of the compound, its structural characterization by ¹³C NMR spectroscopy, and presents the spectral data in a clear, tabular format for easy reference.
Introduction
4-Bromoacetophenone oxime is an organic compound that serves as a versatile intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] Its structure, featuring a brominated aromatic ring and an oxime functional group, provides multiple sites for chemical modification, making it a valuable building block in drug discovery and development. Accurate structural elucidation is paramount, and ¹³C NMR spectroscopy is a powerful analytical technique for this purpose. This guide offers a detailed protocol and data interpretation for the ¹³C NMR analysis of 4-bromoacetophenone oxime.
Experimental Protocols
Synthesis of 4-Bromoacetophenone Oxime
The synthesis of 4-bromoacetophenone oxime is typically achieved through the reaction of 4-bromoacetophenone with hydroxylamine (B1172632) hydrochloride.[1][2]
Dissolve 4-bromoacetophenone in ethanol in a round-bottom flask.
Add hydroxylamine hydrochloride and a base, such as potassium hydroxide or sodium acetate, to the solution.[1][2]
Heat the mixture at reflux for several hours. The reaction progress can be monitored by thin-layer chromatography.
Upon completion of the reaction, cool the mixture to room temperature.
Precipitate the product by adding water to the reaction mixture.
Collect the solid product by filtration and wash with cold water.
The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or methanol, to yield 4-bromoacetophenone oxime as a solid.[1]
¹³C NMR Spectroscopy
Instrumentation:
NMR Spectrometer (e.g., Bruker AC-300 FT operating at 75 MHz for ¹³C)[3]
Prepare a sample by dissolving approximately 10-20 mg of purified 4-bromoacetophenone oxime in about 0.6-0.7 mL of CDCl₃ in an NMR tube.
Add a small amount of TMS to the solution to serve as an internal reference (δ = 0.0 ppm).
Place the NMR tube in the spectrometer's probe.
Acquire the ¹³C NMR spectrum. Typical acquisition parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-200 ppm), and a relaxation delay to ensure quantitative signal intensities if desired.
Process the acquired free induction decay (FID) by applying a Fourier transform, phase correction, and baseline correction to obtain the final spectrum.
Reference the spectrum to the TMS signal at 0.0 ppm.
Data Presentation and Interpretation
The ¹³C NMR spectrum of 4-bromoacetophenone oxime displays distinct signals corresponding to each unique carbon atom in the molecule. The chemical shifts are influenced by the electronic environment of the carbon atoms, including the effects of the bromine atom, the oxime group, and the aromatic ring.
¹³C NMR Chemical Shift Data
The following table summarizes the ¹³C NMR chemical shifts for 4-bromoacetophenone oxime, its precursor 4-bromoacetophenone, and the parent acetophenone (B1666503) oxime for comparative analysis.
Carbon Atom
4-Bromoacetophenone Oxime (E-isomer) Chemical Shift (δ, ppm) in CDCl₃[4]
4-Bromoacetophenone Chemical Shift (δ, ppm) in CDCl₃[5]
Acetophenone Oxime (E-isomer) Chemical Shift (δ, ppm) in CDCl₃[3]
C=N
~155-156
-
156.2
C-Br (C4)
~123-124
128.4
-
C-H (C2, C6)
~127-128
129.8
126.2
C-H (C3, C5)
~131-132
131.9
128.7
C-ipso (C1)
~135-136
135.8
136.7
CH₃
~11-12
26.5
12.5
C=O
-
197.1
-
Note: The exact chemical shifts for 4-Bromoacetophenone Oxime are not explicitly detailed in the provided search results, hence the approximate ranges based on similar structures. The data for the precursor and parent oxime are provided for context.
Spectral Interpretation
C=N Carbon: The carbon of the oxime group (C=N) is significantly deshielded and appears in the downfield region of the spectrum, typically around 155-156 ppm.[3]
Aromatic Carbons:
The carbon atom bonded to the bromine (C4) is deshielded due to the electronegativity of bromine and is observed around 123-124 ppm.
The ortho-carbons (C2, C6) and meta-carbons (C3, C5) to the C=N-CH₃ substituent appear as distinct signals in the aromatic region (125-135 ppm). Their chemical shifts are influenced by the electronic effects of both the bromo and the oxime groups.
The ipso-carbon (C1), to which the oxime-ethyl group is attached, is also found in the downfield aromatic region.
Methyl Carbon (CH₃): The methyl carbon is highly shielded and gives a signal in the upfield region of the spectrum, typically around 11-12 ppm.[3]
Visualization
Molecular Structure of 4-Bromoacetophenone Oxime
Caption: Molecular structure of 4-Bromoacetophenone Oxime with carbon numbering.
Conclusion
This guide has provided a detailed framework for the ¹³C NMR analysis of 4-bromoacetophenone oxime. The experimental protocols for synthesis and NMR analysis, coupled with the tabulated spectral data and its interpretation, offer a valuable resource for researchers in the fields of organic synthesis, analytical chemistry, and drug development. The provided information facilitates the unambiguous structural confirmation of this important chemical intermediate.
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide on the Crystal Structure of 4-Bromoacetophenone Oxime This technical guide provides a comprehensive overview of the crystal structure of 4-Bromoacetophenone oxime, a compound of interest in or...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide on the Crystal Structure of 4-Bromoacetophenone Oxime
This technical guide provides a comprehensive overview of the crystal structure of 4-Bromoacetophenone oxime, a compound of interest in organic synthesis and medicinal chemistry. The following sections detail the experimental protocols for its synthesis and crystallization, present key crystallographic data in a structured format, and visualize the experimental workflow.
Experimental Protocols
Synthesis of 4-Bromoacetophenone Oxime
The synthesis of 4-Bromoacetophenone oxime is achieved through the reaction of 4-Bromoacetophenone with hydroxylamine (B1172632) hydrochloride. A typical laboratory-scale procedure is as follows:
Reactant Preparation: In a mortar, 0.250 g (1.26 mmol) of 4-bromoacetophenone and 0.105 g (1.51 mmol) of hydroxylamine hydrochloride are combined and ground together using a pestle.
Addition of Base: To the mixture, 0.060 g (1.51 mmol) of crushed sodium hydroxide (B78521) is added.
Grinding and Reaction: The mixture is further ground with the addition of 0.1-0.2 mL of methanol (B129727) for 2 minutes at room temperature. The reaction mixture is then left to stand for 5 minutes, followed by another 2 minutes of grinding with an additional 0.1-0.2 mL of methanol.
Monitoring and Work-up: The progress of the reaction is monitored by Thin Layer Chromatography (TLC). Upon completion, the crude product is washed with water to remove any inorganic salts and is subsequently air-dried.
Crystallization
Single crystals of 4-Bromoacetophenone oxime suitable for X-ray diffraction analysis were grown by the slow evaporation of a methanol solution of the synthesized compound under ambient conditions.
X-ray Diffraction Analysis
The determination of the crystal structure was carried out using single-crystal X-ray diffraction. A colorless prism-shaped crystal was mounted for data collection. The structure was solved by direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms were refined anisotropically. The hydrogen atoms of the oxime group were located in the difference Fourier map and were refined isotropically.
Data Presentation
The crystallographic data for 4-Bromoacetophenone oxime is summarized in the following tables.
Table 1: Crystal Data and Structure Refinement
Parameter
Value
Empirical Formula
C₈H₈BrNO
Formula Weight
214.06
Temperature
296(2) K
Wavelength
0.71073 Å
Crystal System
Monoclinic
Space Group
P2₁/c
Unit Cell Dimensions
a
11.933(2) Å
b
10.038(2) Å
c
14.777(3) Å
α
90°
β
109.13(3)°
γ
90°
Volume
1670.3(6) ų
Z
8
Calculated Density
1.699 Mg/m³
Absorption Coefficient
4.888 mm⁻¹
F(000)
848
Data Collection
Theta range for data collection
2.13 to 25.00°
Index ranges
-14<=h<=14, -11<=k<=11, -17<=l<=17
Reflections collected
14647
Independent reflections
2928 [R(int) = 0.0416]
Refinement
Refinement method
Full-matrix least-squares on F²
Data / restraints / parameters
2928 / 0 / 195
Goodness-of-fit on F²
1.037
Final R indices [I>2sigma(I)]
R1 = 0.0298, wR2 = 0.0768
R indices (all data)
R1 = 0.0392, wR2 = 0.0825
Largest diff. peak and hole
0.313 and -0.341 e.Å⁻³
Table 2: Selected Bond Lengths (Å)
Atom 1
Atom 2
Length
Br(1)
C(4)
1.905(2)
O(1)
N(1)
1.408(2)
N(1)
C(7)
1.281(3)
C(1)
C(2)
1.386(3)
C(1)
C(6)
1.388(3)
C(7)
C(8)
1.481(3)
Table 3: Selected Bond Angles (°)
Atom 1
Atom 2
Atom 3
Angle
O(1)
N(1)
C(7)
111.4(2)
C(2)
C(1)
C(6)
118.6(2)
C(3)
C(4)
C(5)
119.2(2)
C(3)
C(4)
Br(1)
119.1(2)
C(5)
C(4)
Br(1)
119.1(2)
N(1)
C(7)
C(1)
116.6(2)
N(1)
C(7)
C(8)
124.9(2)
C(1)
C(7)
C(8)
118.5(2)
Table 4: Selected Torsion Angles (°)
Atom 1
Atom 2
Atom 3
Atom 4
Angle
C(6)
C(1)
C(7)
N(1)
149.3(2)
C(2)
C(1)
C(7)
N(1)
-35.0(3)
C(6)
C(1)
C(7)
C(8)
-35.2(3)
C(2)
C(1)
C(7)
C(8)
140.5(2)
O(1)
N(1)
C(7)
C(1)
-3.7(3)
O(1)
N(1)
C(7)
C(8)
171.9(2)
Table 5: Hydrogen Bonds (Å and °)
D—H···A
d(D-H)
d(H···A)
d(D···A)
<(DHA)
O(1)—H(1)···N(2)#1
0.82
2.02
2.838(2)
175.0
O(2)—H(2)···N(1)
0.82
2.02
2.837(2)
178.0
Symmetry transformations used to generate equivalent atoms: #1 x, -y+3/2, z-1/2
Mandatory Visualization
The following diagram illustrates the experimental workflow for the determination of the crystal structure of 4-Bromoacetophenone oxime.
Caption: Experimental workflow for the synthesis and crystal structure determination of 4-Bromoacetophenone oxime.
Exploratory
An In-depth Technical Guide on the Physical Properties of 4-Bromoacetophenone Oxime
This guide provides a comprehensive overview of the key physical properties of 4-bromoacetophenone oxime, a compound of interest in organic synthesis and drug development. The following sections detail its melting point...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a comprehensive overview of the key physical properties of 4-bromoacetophenone oxime, a compound of interest in organic synthesis and drug development. The following sections detail its melting point and solubility characteristics, supplemented by experimental protocols and a logical workflow for property determination.
Core Physical Properties
4-Bromoacetophenone oxime, with the chemical formula C₈H₈BrNO, is an organic compound recognized for its role as an intermediate in various chemical syntheses.[1] Its physical properties are crucial for its handling, application, and the development of new synthetic methodologies.
Melting Point
The melting point of 4-bromoacetophenone oxime is a key indicator of its purity. The presence of E and Z stereoisomers, arising from the C=N double bond of the oxime functional group, results in different melting point ranges. The E-isomer generally exhibits a higher melting point due to more favorable intermolecular hydrogen bonding in the crystalline state.[1]
A general melting point for 4-bromoacetophenone oxime is reported to be in the range of 108 to 110 °C.[1] More specific values for the isomers are also available:
The solubility of a compound is fundamental to its application in solution-phase reactions and biological assays. 4-Bromoacetophenone oxime is reported to be soluble in polar solvents such as methanol.[1]
Solvent Type
Solubility Description
Polar Solvents
Soluble in methanol.[1] Based on the structure of the related compound 4'-bromoacetophenone (B126571), which has low solubility in water, the oxime is expected to have limited but potentially higher aqueous solubility due to the polar oxime group.[2]
Non-polar Solvents
While not explicitly stated for the oxime, the precursor 4'-bromoacetophenone is soluble in solvents like chloroform, toluene, and dichloromethane, suggesting the oxime may also exhibit solubility in these solvents.[2]
Experimental Protocols
The following are generalized experimental methodologies for the determination of the physical properties of 4-bromoacetophenone oxime.
Melting Point Determination
Objective: To determine the melting point range of a solid sample of 4-bromoacetophenone oxime.
Apparatus:
Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes
Mortar and pestle
Spatula
Sample of 4-bromoacetophenone oxime
Procedure:
Ensure the sample of 4-bromoacetophenone oxime is dry and finely powdered. If necessary, gently grind the crystals using a mortar and pestle.
Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm. This is achieved by tapping the sealed end of the capillary tube on a hard surface.
Place the packed capillary tube into the heating block of the melting point apparatus.
Set the heating rate to a rapid setting initially to approach the expected melting point.
Once the temperature is within 15-20°C of the expected melting point (approximately 108°C), reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.
Observe the sample closely through the magnifying lens.
Record the temperature at which the first drop of liquid appears (the beginning of the melting range).
Record the temperature at which the entire sample has completely melted (the end of the melting range).
Repeat the measurement with a fresh sample to ensure accuracy.
Solubility Determination (Qualitative)
Objective: To qualitatively assess the solubility of 4-bromoacetophenone oxime in various solvents.
Materials:
Sample of 4-bromoacetophenone oxime
A selection of solvents (e.g., water, methanol, ethanol, acetone, dichloromethane, toluene)
Test tubes and a test tube rack
Spatula
Vortex mixer (optional)
Procedure:
Label a series of test tubes, one for each solvent to be tested.
Add approximately 10-20 mg of 4-bromoacetophenone oxime to each test tube.
To the first test tube, add the first solvent dropwise, starting with 1 mL.
Agitate the mixture by flicking the test tube or using a vortex mixer for approximately 30 seconds.
Observe the mixture to see if the solid has dissolved.
If the solid has not dissolved, continue to add the solvent in 1 mL increments, agitating after each addition, up to a total volume of 5 mL.
Record your observations as "soluble," "sparingly soluble," or "insoluble" for each solvent.
Repeat steps 3-7 for each of the selected solvents.
Logical Workflow Visualization
The following diagram illustrates a logical workflow for the characterization of the physical properties of a synthesized chemical compound like 4-bromoacetophenone oxime.
Caption: Workflow for Physical Property Characterization.
In-Depth Technical Guide: Thermogravimetric Analysis of 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the thermogravimetric analysis (TGA) of 4-bromoacetophenone oxime. Due to the limited availability...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the thermogravimetric analysis (TGA) of 4-bromoacetophenone oxime. Due to the limited availability of specific TGA data for this compound in publicly accessible literature, this guide synthesizes information from closely related analogues and general principles of thermal analysis for organic compounds. The content herein is intended to serve as a foundational resource for researchers and professionals in drug development and materials science.
Activation energy for the thermal decomposition process.[1]
Activation Energy (Ea)
49.37 kJ∙mol⁻¹
Flynn-Wall-Ozawa (FWO)
Activation energy for the thermal decomposition process.[1]
Experimental Protocols
A generalized experimental protocol for conducting thermogravimetric analysis on an organic compound such as 4-bromoacetophenone oxime is detailed below. This protocol is based on standard methodologies for TGA and may require optimization based on the specific instrumentation and analytical objectives.
Objective: To determine the thermal stability and decomposition profile of 4-bromoacetophenone oxime.
Instrumentation: A calibrated thermogravimetric analyzer equipped with a high-precision balance and a furnace capable of controlled heating rates.
Materials:
4-Bromoacetophenone oxime sample
Inert gas (e.g., high-purity nitrogen or argon)
Sample pans (e.g., aluminum or platinum)
Procedure:
Sample Preparation:
Ensure the 4-bromoacetophenone oxime sample is homogenous and representative.
Accurately weigh a small amount of the sample (typically 5-10 mg) into a clean, tared TGA sample pan.
Instrument Setup:
Place the sample pan in the TGA instrument's autosampler or manually load it onto the balance mechanism.
Purge the furnace with an inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min) for a sufficient time to ensure an inert atmosphere.
Thermal Method:
Set the temperature program. A typical dynamic scan involves:
Equilibration at a starting temperature (e.g., 30 °C).
Heating the sample at a constant rate (e.g., 10 °C/min) to a final temperature (e.g., 600-800 °C).
Data Acquisition:
Initiate the TGA run. The instrument will record the sample weight as a function of temperature and time.
Monitor the TGA curve (weight % vs. temperature) and the derivative thermogravimetric (DTG) curve (rate of weight loss vs. temperature) in real-time.
Post-Analysis:
Once the experiment is complete, cool the furnace to room temperature.
Analyze the resulting TGA and DTG curves to determine:
Onset temperature of decomposition.
Temperatures of maximum decomposition rates (peaks in the DTG curve).
Percentage of weight loss at different temperature ranges.
Residual mass at the final temperature.
Mandatory Visualization
The thermal decomposition of aromatic oximes can proceed through various pathways. In the absence of specific studies on 4-bromoacetophenone oxime, a plausible decomposition pathway is proposed based on the known pyrolysis behavior of similar compounds. Flash vacuum pyrolysis of aromatic ketoximes is known to generate nitriles and other aromatic compounds, often through the formation of intermediary iminyl radicals.[2]
Caption: Proposed thermal decomposition pathway of 4-Bromoacetophenone oxime.
This diagram illustrates a potential thermal decomposition mechanism for 4-bromoacetophenone oxime. Upon heating, the molecule may undergo homolytic cleavage to form a reactive iminyl radical intermediate. This intermediate can then undergo further rearrangement and fragmentation to yield various decomposition products, with 4-bromobenzonitrile being a likely major product based on the behavior of analogous aromatic oximes.
A Comprehensive Technical Guide to the Synthesis and Characterization of 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed overview of the synthesis and characterization of 4-bromoacetophenone oxime (C₈H₈BrNO), an important inter...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a detailed overview of the synthesis and characterization of 4-bromoacetophenone oxime (C₈H₈BrNO), an important intermediate in organic synthesis.[1] This document outlines a standard laboratory-scale synthesis protocol, presents key analytical data in a structured format, and offers visual representations of the experimental workflow. The information contained herein is intended to serve as a valuable resource for researchers and professionals engaged in synthetic chemistry and drug development.
Introduction
4-Bromoacetophenone oxime, also known as 1-(4-bromophenyl)ethanone oxime, is a versatile organic compound with applications in various chemical syntheses.[1] Its structure, featuring a brominated phenyl ring and an oxime functional group, makes it a useful precursor for the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1] The oxime moiety can participate in a variety of chemical transformations, including rearrangements, reductions, and cycloadditions, making it a valuable synthon for constructing more complex molecular architectures. This guide provides a comprehensive overview of its preparation and analytical characterization.
Synthesis of 4-Bromoacetophenone Oxime
The most common and straightforward synthesis of 4-bromoacetophenone oxime involves the condensation reaction between 4-bromoacetophenone and hydroxylamine (B1172632).[1] The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid liberated from hydroxylamine hydrochloride.
General Reaction Scheme
The overall reaction can be depicted as follows:
Figure 1: General reaction scheme for the synthesis of 4-bromoacetophenone oxime.
Experimental Protocol
A detailed protocol for the synthesis of 4-bromoacetophenone oxime is provided below.
Table 1: Physical and chemical properties of 4-bromoacetophenone oxime.
Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation of 4-bromoacetophenone oxime. The expected data from various spectroscopic techniques are summarized below.
3.2.1. Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in the molecule. Key vibrational frequencies for 4-bromoacetophenone oxime are listed in Table 2.
Table 2: Characteristic IR absorption bands for 4-bromoacetophenone oxime.
3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for determining the detailed molecular structure. The expected chemical shifts for 4-bromoacetophenone oxime are presented in Tables 3 and 4. Note that the presence of E/Z isomers can lead to the observation of multiple sets of signals.[3]
Proton
Chemical Shift (δ, ppm)
Multiplicity
-OH (oxime)
~9.35-9.60
broad singlet
Aromatic-H
~7.20-7.50
multiplet
-CH₃
~2.25-2.40
singlet
Table 3: Expected ¹H NMR spectral data for 4-bromoacetophenone oxime (in CDCl₃).[4]
Carbon
Chemical Shift (δ, ppm)
C=N (oxime)
~156.1
Aromatic-C (ipso-C-Br)
~123.4
Aromatic-C
~126.1, 129.3
Aromatic-C (ipso-C-C=N)
~133.8
-CH₃
~12.4
Table 4: Expected ¹³C NMR spectral data for 4-bromoacetophenone oxime (in CDCl₃).[4]
3.2.3. Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.
Ion
m/z
[M]⁺
213/215 (due to ⁷⁹Br/⁸¹Br isotopes)
[M-OH]⁺
196/198
[M-CH₃]⁺
198/200
Table 5: Expected mass spectral data for 4-bromoacetophenone oxime.
Experimental Workflow and Characterization Logic
The overall process from synthesis to characterization can be visualized as a logical workflow.
Figure 2: Workflow for the synthesis and characterization of 4-bromoacetophenone oxime.
Conclusion
This technical guide has provided a comprehensive overview of the synthesis and characterization of 4-bromoacetophenone oxime. The detailed experimental protocol, tabulated analytical data, and visual workflows are intended to equip researchers and professionals with the necessary information to successfully prepare and validate this important chemical intermediate. The methodologies described herein are robust and can be readily adapted for various laboratory settings.
The Reactivity of the Oxime Group in 4-Bromoacetophenone Oxime: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical reactivity of the oxime group in 4-Bromoacetophenone oxime. This versatile b...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical reactivity of the oxime group in 4-Bromoacetophenone oxime. This versatile building block is of significant interest in medicinal chemistry and organic synthesis due to the diverse transformations its oxime functionality can undergo. This document details key reactions, including the Beckmann rearrangement, reduction, oxidation, and cycloaddition reactions for the synthesis of nitrogen-containing heterocycles. Each section includes detailed experimental protocols, quantitative data summarized in tables, and mechanistic and workflow diagrams to facilitate understanding and application in a laboratory setting.
Introduction
4-Bromoacetophenone oxime, with the chemical formula C₈H₈BrNO, is a derivative of 4-Bromoacetophenone. The presence of the oxime group (-C=N-OH) imparts a rich and varied reactivity to the molecule, making it a valuable intermediate in the synthesis of a wide range of organic compounds, particularly those of pharmaceutical interest. The bromine atom on the phenyl ring provides a handle for further functionalization, for instance, through cross-coupling reactions, enhancing its synthetic utility. This guide will delve into the core reactions of the oxime group in this specific chemical context.
Synthesis of 4-Bromoacetophenone Oxime
The synthesis of 4-Bromoacetophenone oxime is typically achieved through the condensation of 4-Bromoacetophenone with hydroxylamine (B1172632) hydrochloride in the presence of a base.[1]
Experimental Protocol: Synthesis of 4-Bromoacetophenone Oxime[1]
A detailed experimental procedure for the synthesis of 1-(4-Bromophenyl)ethanone oxime is as follows:
To a solution of 1-(4-bromophenyl)ethanone (50.0 g, 251 mmol) in denatured ethanol (B145695) (375 mL) in a 1000-mL single-necked, round-bottomed flask, add hydroxylamine hydrochloride (37.0 g, 532 mmol).
To this suspension, add pyridine (B92270) (37.5 mL, 465 mmol) dropwise over 5 minutes.
Heat the reaction mixture at reflux under a nitrogen atmosphere for 4 hours.
After cooling to approximately 20 °C, concentrate the mixture by rotary evaporation.
Add water (375 mL) to the solid residue to form a slurry and stir at room temperature for 1 hour.
Collect the solid by vacuum filtration, wash with water (2 x 25 mL), and dry under vacuum at 65 °C for 12 hours to yield the product as a white solid.
The Beckmann rearrangement is a classic and synthetically important reaction of oximes, converting them into amides under acidic conditions.[2][3] For 4-Bromoacetophenone oxime, this rearrangement stereospecifically yields N-(4-bromophenyl)acetamide, with the migrating group being the one anti-periplanar to the hydroxyl group.[1][4] The 4-bromophenyl group has a higher migratory aptitude than the methyl group.
Experimental Protocol: Beckmann Rearrangement[5]
A representative procedure for the Beckmann rearrangement using polyphosphoric acid is as follows:
Place 4-bromoacetophenone oxime in a reaction vessel.
Add polyphosphoric acid, which serves as both the catalyst and solvent.
Heat the mixture to 110-150°C for 10-15 minutes.[4]
Pour the reaction mixture onto crushed ice to precipitate the product.
Collect the solid product by filtration, wash with water, and purify by recrystallization.
The oxime group of 4-Bromoacetophenone oxime can be reduced to the corresponding primary amine, 1-(4-bromophenyl)ethanamine. This transformation is valuable for the synthesis of chiral amines and other pharmaceutically relevant scaffolds. Various reducing agents can be employed for this purpose, including catalytic hydrogenation and metal hydrides.[1]
Dissolve 4-Bromoacetophenone oxime in a suitable solvent like methanol (B129727) or ethanol.
In a separate vessel, prepare a mixture of a reducing agent such as NaBH₄ and a catalyst like ZrCl₄ supported on Al₂O₃.
Add the oxime solution to the reducing agent mixture portion-wise at room temperature.
Monitor the reaction by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction carefully with water.
Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude amine.
Purify the product by column chromatography or distillation.
The oxidation of oximes can lead to a variety of products depending on the oxidant and reaction conditions. For instance, oxidation of 4-Bromoacetophenone oxime could potentially yield the corresponding ketone (4-bromoacetophenone) through oxidative hydrolysis or other products under different oxidative conditions. A study has shown that the transformation of oximes, including 1-(4-bromophenyl)ethanone oxime, with hydrogen peroxide and hydrobromic acid can lead to dibromo ketones.[1]
Experimental Protocol: Oxidation with m-CPBA
A general procedure for the oxidation of an amine to an oxime using meta-chloroperoxybenzoic acid (m-CPBA) is provided as a reference for a potential oxidative reaction.[7] A similar approach could be explored for the oxidation of the oxime itself, likely leading to different products.
Dissolve the substrate in ethyl acetate.
Add m-CPBA portion-wise at room temperature.
Stir the reaction mixture for a specified time, monitoring by TLC.
Upon completion, quench the reaction with a solution of sodium sulfite.
Wash the organic layer with sodium bicarbonate solution and brine.
Dry the organic layer and concentrate to obtain the product.
Purify by column chromatography.
Synthesis of Nitrogen-Containing Heterocycles
The oxime group is a versatile precursor for the synthesis of various nitrogen-containing heterocycles. A prominent example is the 1,3-dipolar cycloaddition reaction to form isoxazolines.
1,3-Dipolar Cycloaddition to Isoxazolines
In this reaction, the oxime is converted in situ to a nitrile oxide, which then undergoes a [3+2] cycloaddition with a dipolarophile (e.g., an alkene).
Experimental Protocol: Synthesis of Isoxazolines[8]
A general microwave-assisted protocol for the synthesis of isoxazolines is as follows:
In a microwave reaction vial, combine the 4-Bromoacetophenone oxime (1.0 eq), an alkene (1.2 eq), and an oxidant such as diacetoxyiodobenzene (B1259982) (DIB) in methanol.
Irradiate the mixture in a microwave reactor (e.g., 200 W, 180 °C) for 5-10 minutes.
Monitor the reaction by TLC.
After completion, evaporate the solvent under vacuum.
4-Bromoacetophenone oxime is a synthetically valuable compound with a rich and diverse reactivity centered around its oxime functionality. The reactions detailed in this guide, including the Beckmann rearrangement, reduction, oxidation, and cycloaddition, highlight its potential as a versatile building block in the synthesis of amides, amines, and various nitrogen-containing heterocycles. The provided experimental protocols and quantitative data serve as a practical resource for researchers in organic synthesis and drug discovery, enabling the efficient utilization of this important chemical intermediate. Further exploration of its reactivity is likely to uncover new synthetic methodologies and lead to the development of novel molecules with significant biological activity.
Stability of 4-Bromoacetophenone Oxime Under Acidic Conditions: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction 4-Bromoacetophenone oxime is a versatile intermediate in organic synthesis, finding applications in the preparation of various pharmaceuticals...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-Bromoacetophenone oxime is a versatile intermediate in organic synthesis, finding applications in the preparation of various pharmaceuticals and fine chemicals. Its stability under acidic conditions is a critical parameter, as acid catalysis is often employed in reactions involving this molecule. The primary transformation of 4-bromoacetophenone oxime under acidic conditions is the Beckmann rearrangement, which yields N-(4-bromophenyl)acetamide, a valuable precursor for several biologically active compounds. However, hydrolysis to 4-bromoacetophenone and other side reactions can also occur, impacting the overall yield and purity of the desired product. This technical guide provides a comprehensive overview of the stability of 4-bromoacetophenone oxime in acidic media, focusing on the Beckmann rearrangement and potential side reactions. It includes detailed experimental protocols, quantitative data, and visual representations of the underlying chemical processes to aid researchers in optimizing their synthetic strategies.
Chemical Pathways under Acidic Conditions
Under acidic conditions, 4-bromoacetophenone oxime can undergo two primary competing reactions: the Beckmann rearrangement and hydrolysis. The predominant pathway is highly dependent on the reaction conditions, including the nature and concentration of the acid, temperature, and the presence of water.
The Beckmann Rearrangement
The Beckmann rearrangement is the acid-catalyzed conversion of an oxime to an amide.[1] For 4-bromoacetophenone oxime, this involves the migration of the 4-bromophenyl group to the nitrogen atom, leading to the formation of N-(4-bromophenyl)acetamide.[2] This reaction is stereospecific, with the group anti-periplanar to the hydroxyl group on the oxime migrating.[1] The reaction is typically promoted by strong protic acids such as sulfuric acid and polyphosphoric acid, as well as Lewis acids.[1]
Figure 1: Beckmann Rearrangement Pathway
Hydrolysis
In the presence of aqueous acid, 4-bromoacetophenone oxime can undergo hydrolysis to regenerate the parent ketone, 4-bromoacetophenone, and hydroxylamine (B1172632).[3] The rate of hydrolysis is dependent on the acid concentration and temperature. Generally, more dilute aqueous acids and higher temperatures favor hydrolysis over the Beckmann rearrangement. The mechanism involves the protonation of the oxime nitrogen, followed by nucleophilic attack of water on the carbon atom of the C=N bond.
Figure 2: Hydrolysis Pathway of 4-Bromoacetophenone Oxime
Experimental Protocols
Detailed experimental procedures are crucial for achieving high yields and purity. Below are protocols for the synthesis of the starting material and its subsequent Beckmann rearrangement under different acidic conditions.
Application Notes and Protocols: Synthesis of 4-Bromoacetophenone Oxime
Abstract This document provides a detailed protocol for the synthesis of 4-bromoacetophenone oxime from 4-bromoacetophenone. The synthesis involves the reaction of the ketone with hydroxylamine (B1172632) hydrochloride i...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract
This document provides a detailed protocol for the synthesis of 4-bromoacetophenone oxime from 4-bromoacetophenone. The synthesis involves the reaction of the ketone with hydroxylamine (B1172632) hydrochloride in the presence of a base. This application note is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The protocol described herein is a compilation of established methods, offering a reliable procedure for obtaining the desired product.
Introduction
4-Bromoacetophenone oxime is a valuable intermediate in organic synthesis, serving as a precursor for various pharmaceuticals and agrochemicals.[1] Its derivatives have shown potential biological activities, including antimicrobial properties.[1] The synthesis of oximes from ketones is a fundamental transformation in organic chemistry, typically achieved by condensation with hydroxylamine. This document outlines a standard laboratory procedure for the preparation and characterization of 4-bromoacetophenone oxime.
Reaction Scheme
The synthesis of 4-bromoacetophenone oxime proceeds via the reaction of 4-bromoacetophenone with hydroxylamine, which is typically generated in situ from hydroxylamine hydrochloride and a base.
General Reaction Scheme
Experimental Protocol
This protocol is adapted from established procedures for the synthesis of acetophenone (B1666503) oximes.[2][3][4]
Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar, dissolve 4-bromoacetophenone (1.0 equiv) and hydroxylamine hydrochloride (2.1 equiv) in denatured ethanol.[4]
Addition of Base: To the stirred suspension, add a base such as pyridine (1.85 equiv) or sodium acetate.[1][4][5] The base is crucial to neutralize the HCl released from hydroxylamine hydrochloride.
Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a heating mantle or oil bath.[1][4] Continue refluxing for several hours (typically 4 hours) under a nitrogen atmosphere.[4]
Work-up: After the reaction is complete, cool the mixture to room temperature and then further cool in an ice-water bath.[4]
Precipitation: Pour the cooled reaction mixture into cold water to precipitate the crude product.[1]
Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid cake sequentially with a cold solvent mixture (e.g., 5:1 v/v hexanes/ethyl acetate) and then with hexanes.[4]
Drying: Dry the purified product under vacuum to obtain 4-bromoacetophenone oxime as a solid.[4]
Data Presentation
The following table summarizes the key quantitative data for the synthesis of 4-bromoacetophenone oxime.
Caption: Experimental workflow for the synthesis of 4-bromoacetophenone oxime.
Safety Precautions
Handle all chemicals in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Pyridine is flammable and has a strong, unpleasant odor. Handle with care.
Avoid inhalation of dust from solid reagents.
Conclusion
The protocol described provides a reliable and efficient method for the synthesis of 4-bromoacetophenone oxime. The procedure is straightforward and utilizes readily available reagents and standard laboratory equipment. The expected yield is high, and the product can be easily purified. This application note serves as a valuable resource for chemists involved in the synthesis of oxime derivatives for various applications.
Application Notes and Protocols: The Beckmann Rearrangement of 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals Introduction The Beckmann rearrangement is a fundamental organic reaction that transforms an oxime into an N-substituted amide, typically under acidic condi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Beckmann rearrangement is a fundamental organic reaction that transforms an oxime into an N-substituted amide, typically under acidic conditions.[1][2] This rearrangement is a powerful tool in synthetic organic chemistry for the formation of carbon-nitrogen bonds. The reaction proceeds through the migration of an alkyl or aryl group that is positioned anti-periplanar to the hydroxyl group of the oxime.[1][3] This application note provides a detailed overview of the mechanism and an experimental protocol for the Beckmann rearrangement of 4-Bromoacetophenone oxime to N-(4-bromophenyl)acetamide, a compound of interest in medicinal chemistry and materials science.
The rearrangement of 4-Bromoacetophenone oxime is a stereospecific reaction where the migrating group is determined by the initial geometry of the oxime.[4] The product, N-(4-bromophenyl)acetamide, serves as a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.
Reaction Mechanism
The Beckmann rearrangement of 4-Bromoacetophenone oxime is typically catalyzed by a strong acid, such as polyphosphoric acid or sulfuric acid. The accepted mechanism involves the following key steps:
Protonation of the Hydroxyl Group: The reaction is initiated by the protonation of the hydroxyl group of the oxime by the acid catalyst. This converts the hydroxyl group into a good leaving group (water).[1][3]
Concerted Rearrangement: The group anti-periplanar to the leaving group migrates to the nitrogen atom in a concerted step, leading to the departure of a water molecule.[1] In the case of 4-Bromoacetophenone oxime, the 4-bromophenyl group migrates in preference to the methyl group. This migration results in the formation of a stable nitrilium ion intermediate.
Nucleophilic Attack by Water: A water molecule then acts as a nucleophile and attacks the electrophilic carbon of the nitrilium ion.[5]
Deprotonation and Tautomerization: Subsequent deprotonation and tautomerization (a keto-enol type rearrangement) of the intermediate yields the final stable amide product, N-(4-bromophenyl)acetamide.[1][5]
The overall transformation is the conversion of a ketoxime to an amide.[6]
A simplified representation of the Beckmann rearrangement mechanism.
Experimental Protocol
This protocol details the synthesis of N-(4-bromophenyl)acetamide from 4-Bromoacetophenone oxime using polyphosphoric acid as a catalyst.
Materials and Reagents:
Reagent/Material
Molar Mass ( g/mol )
Quantity
Moles
4-Bromoacetophenone oxime
214.06
2.0 g
0.0093
Polyphosphoric acid (PPA)
-
20 g
-
Ice-cold water
18.02
100 mL
-
Ethanol
46.07
As needed for recrystallization
-
250 mL Beaker
-
1
-
100 mL Round-bottom flask
-
1
-
Stirring bar
-
1
-
Heating mantle with stirrer
-
1
-
Thermometer
-
1
-
Buchner funnel and filter flask
-
1 set
-
Filter paper
-
As needed
-
Procedure:
Reaction Setup: Place 20 g of polyphosphoric acid into a 100 mL round-bottom flask equipped with a magnetic stirring bar.
Addition of Reactant: Carefully add 2.0 g of 4-Bromoacetophenone oxime to the polyphosphoric acid with gentle stirring.
Heating: Heat the mixture in a heating mantle to 120-130°C and maintain this temperature for 15 minutes. The solution will become homogeneous and may change color.
Quenching: After the heating period, allow the reaction mixture to cool to approximately 80°C. Carefully and slowly pour the warm mixture into a 250 mL beaker containing 100 mL of ice-cold water while stirring vigorously. A precipitate will form.
Isolation of Crude Product: Collect the crude solid product by vacuum filtration using a Buchner funnel. Wash the solid with several portions of cold water to remove any residual acid.
Purification: Recrystallize the crude product from ethanol. Dissolve the solid in a minimum amount of hot ethanol, and then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.
Drying and Characterization: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry them in a desiccator. Determine the yield, melting point, and characterize the product using IR and NMR spectroscopy.
Application Notes and Protocols: Acid-Catalyzed Beckmann Rearrangement of 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals Introduction The Beckmann rearrangement is a fundamental reaction in organic chemistry that transforms an oxime into an amide under acidic conditions. This...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Beckmann rearrangement is a fundamental reaction in organic chemistry that transforms an oxime into an amide under acidic conditions. This rearrangement has significant applications in the synthesis of pharmaceuticals and other fine chemicals. This document provides detailed application notes and protocols for the acid-catalyzed Beckmann rearrangement of 4-bromoacetophenone oxime to produce N-(4-bromophenyl)acetamide, a valuable intermediate in drug development. The reaction proceeds via the migration of the group anti-periplanar to the hydroxyl group on the oxime nitrogen. In the case of 4-bromoacetophenone oxime, the phenyl group preferentially migrates, leading to the desired N-aryl amide.
Reaction Principle
The acid-catalyzed Beckmann rearrangement of 4-bromoacetophenone oxime is initiated by the protonation of the oxime's hydroxyl group by a strong acid, such as polyphosphoric acid (PPA) or sulfuric acid. This protonation converts the hydroxyl group into a good leaving group (water). Subsequently, a concerted 1,2-shift of the anti-periplanar group (the 4-bromophenyl group) to the electron-deficient nitrogen atom occurs, with the simultaneous departure of the water molecule. This rearrangement results in the formation of a nitrilium ion intermediate. The nitrilium ion is then attacked by a water molecule, and subsequent tautomerization of the resulting imidate leads to the final amide product, N-(4-bromophenyl)acetamide.[1][2][3][4]
In a round-bottom flask, dissolve 4-bromoacetophenone in ethanol.
In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and sodium acetate trihydrate.
Add the aqueous solution to the ethanolic solution of 4-bromoacetophenone.
Heat the reaction mixture to reflux for 1-2 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.
Filter the white solid, wash it with cold water, and dry it under vacuum to obtain 4-bromoacetophenone oxime.
Protocol 2: Acid-Catalyzed Beckmann Rearrangement
This protocol is based on the use of polyphosphoric acid as a catalyst.[5][6]
Materials:
4-Bromoacetophenone oxime
Polyphosphoric acid (PPA)
Ice
Water
Sodium bicarbonate solution (saturated)
Ethyl acetate
Anhydrous sodium sulfate
Procedure:
Place polyphosphoric acid in a round-bottom flask and heat it to approximately 60-70 °C to reduce its viscosity.
Carefully add 4-bromoacetophenone oxime to the pre-heated polyphosphoric acid with stirring.
Increase the temperature of the reaction mixture to 100-120 °C and maintain it for 15-30 minutes. The mixture will likely change color.
Monitor the reaction by TLC until the starting material is consumed.
Allow the reaction mixture to cool to about 80 °C and then pour it carefully onto crushed ice with vigorous stirring.
The crude product will precipitate as a solid. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.
Filter the crude solid, wash it thoroughly with water, and air dry.
For purification, recrystallize the crude N-(4-bromophenyl)acetamide from a suitable solvent system, such as ethanol/water or ethyl acetate.
Collect the purified crystals by filtration and dry them in a vacuum oven.
Characterize the final product by determining its melting point and acquiring IR and NMR spectra to confirm its identity and purity.
Mandatory Visualizations
Caption: Mechanism of the acid-catalyzed Beckmann rearrangement.
Caption: Experimental workflow for the Beckmann rearrangement.
Reagents for the Beckmann Rearrangement of Aromatic Oximes: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals The Beckmann rearrangement is a powerful and versatile reaction in organic synthesis that transforms oximes into amides or lactams. This transformation is o...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The Beckmann rearrangement is a powerful and versatile reaction in organic synthesis that transforms oximes into amides or lactams. This transformation is of significant interest in the pharmaceutical and chemical industries for the synthesis of a wide array of valuable compounds, including active pharmaceutical ingredients (APIs) and polymers like Nylon-6.[1][2] This document provides detailed application notes and protocols for the Beckmann rearrangement of aromatic oximes, focusing on a variety of reagents and their respective quantitative data.
I. Overview of the Beckmann Rearrangement
The Beckmann rearrangement is typically initiated by treating an oxime with an acidic reagent. The reaction proceeds through the protonation of the hydroxyl group of the oxime, converting it into a good leaving group. This is followed by a concerted migration of the group anti-periplanar to the leaving group to the nitrogen atom, leading to the formation of a nitrilium ion intermediate. Subsequent hydrolysis of this intermediate yields the corresponding amide.[1][3]
The choice of reagent is critical and can influence reaction conditions, yields, and substrate scope. Reagents range from strong protic acids and Lewis acids to milder organocatalytic systems, each with its own advantages and limitations.
II. Reagent Selection and Quantitative Data
The selection of an appropriate reagent for the Beckmann rearrangement depends on the specific aromatic oxime substrate, the desired reaction conditions (e.g., temperature, reaction time), and the tolerance of other functional groups within the molecule. Below is a summary of various reagents with their corresponding quantitative data for the rearrangement of common aromatic oximes.
Application Notes: Synthesis of N-(4-bromophenyl)acetamide via Beckmann Rearrangement
These application notes provide a detailed protocol for the synthesis of N-(4-bromophenyl)acetamide from 4-bromoacetophenone oxime. This transformation is a classic example of the Beckmann rearrangement, a cornerstone re...
Author: BenchChem Technical Support Team. Date: December 2025
These application notes provide a detailed protocol for the synthesis of N-(4-bromophenyl)acetamide from 4-bromoacetophenone oxime. This transformation is a classic example of the Beckmann rearrangement, a cornerstone reaction in organic chemistry for converting ketoximes into amides.[1][2][3] The reaction is typically catalyzed by a strong acid, such as polyphosphoric acid, which facilitates the rearrangement of the carbon skeleton.[4][5]
The stereochemistry of the oxime is crucial, as the group anti-periplanar to the hydroxyl group is the one that migrates.[1][2] In the case of 4-bromoacetophenone oxime, the phenyl group migrates, leading to the formation of N-(4-bromophenyl)acetamide.[4][5] This product and its derivatives are of interest in medicinal chemistry and materials science.
Reaction Mechanism: The Beckmann Rearrangement
The reaction proceeds through a well-established mechanism. First, the hydroxyl group of the oxime is protonated by the acid catalyst, forming a good leaving group (water). The alkyl or aryl group positioned anti to the leaving group then migrates to the electron-deficient nitrogen atom in a concerted step, displacing the water molecule. This results in the formation of a stable nitrilium ion. Subsequently, a water molecule attacks the electrophilic carbon of the nitrilium ion. Finally, deprotonation and tautomerization of the resulting intermediate yield the stable amide product, N-(4-bromophenyl)acetamide.[1][2][3]
Caption: Mechanism of the Beckmann Rearrangement.
Experimental Protocol
This protocol outlines the synthesis of N-(4-bromophenyl)acetamide from 4-bromoacetophenone oxime using polyphosphoric acid as the catalyst.[4][5]
Materials and Reagents:
Reagent/Material
Molecular Formula
Molecular Weight ( g/mol )
4-Bromoacetophenone Oxime
C₈H₈BrNO
214.06
Polyphosphoric Acid (PPA)
(HPO₃)n
Variable
Deionized Water
H₂O
18.02
Sodium Bicarbonate (NaHCO₃)
NaHCO₃
84.01
Ethanol (for recrystallization)
C₂H₅OH
46.07
Ice
H₂O (solid)
18.02
Equipment:
Round-bottom flask (50 mL)
Magnetic stirrer and stir bar
Heating mantle or oil bath with temperature control
Beaker (250 mL)
Büchner funnel and filter flask
Melting point apparatus
Glass stirring rod
Procedure:
Reaction Setup: Place 4-bromoacetophenone oxime (e.g., 1.0 g, 4.67 mmol) into a 50 mL round-bottom flask equipped with a magnetic stir bar.
Addition of Catalyst: Carefully add polyphosphoric acid (e.g., 10 g) to the flask. The mixture will be viscous.
Heating: Heat the mixture with stirring in an oil bath or heating mantle to approximately 120-130°C. Maintain this temperature for about 15-20 minutes. Monitor the reaction progress (e.g., by TLC if a suitable system is developed).
Quenching: After the reaction is complete, carefully and slowly pour the hot, viscous reaction mixture onto crushed ice (approx. 50 g) in a 250 mL beaker with vigorous stirring. This will hydrolyze the PPA and precipitate the crude product.
Neutralization: Slowly neutralize the acidic solution by adding a saturated solution of sodium bicarbonate. Be cautious as this will cause CO₂ evolution (foaming). Continue adding until the solution is neutral or slightly basic (check with pH paper).
Isolation: Collect the precipitated solid product by vacuum filtration using a Büchner funnel.
Washing: Wash the solid on the filter paper with several portions of cold deionized water to remove any remaining salts.
Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield pure N-(4-bromophenyl)acetamide as a white or off-white solid.[4]
Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.
Characterization: Determine the yield and characterize the final product by its melting point and spectroscopic methods (IR, NMR).
Experimental Workflow
Caption: Workflow for the synthesis and purification of N-(4-bromophenyl)acetamide.
Characteristic peaks for N-H stretch, C=O stretch (amide I), and C-N stretch (amide II) are expected. The presence of the amide functional group can be confirmed.[4][11]
Mass Spectrum
Molecular ion peak (M+) consistent with the molecular weight of 214.06 g/mol is expected.[8][11]
Application Notes and Protocols: Preparation of Isoxazoles from 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides detailed protocols for the synthesis of 3-(4-bromophenyl)-5-methylisoxazole, a key heterocyclic scaffold in medicinal chemis...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides detailed protocols for the synthesis of 3-(4-bromophenyl)-5-methylisoxazole, a key heterocyclic scaffold in medicinal chemistry, starting from 4-bromoacetophenone oxime. The primary method detailed is the [3+2] cycloaddition reaction involving the in situ generation of a nitrile oxide from the oxime, followed by its reaction with an alkyne. This application note includes a comprehensive experimental protocol, tables of reagents and expected product characterization, and diagrams illustrating the experimental workflow and the relevant biological signaling pathway of isoxazole (B147169) derivatives as Cyclooxygenase-2 (COX-2) inhibitors.
Introduction
Isoxazoles are a class of five-membered heterocyclic compounds that feature prominently in a multitude of biologically active molecules and pharmaceutical agents. Their versatile chemical nature and ability to act as bioisosteres for other functional groups make them attractive scaffolds in drug discovery. Derivatives of isoxazoles have demonstrated a wide range of pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and antiviral properties.[1][2] The 3-(4-bromophenyl)isoxazole (B83904) moiety, in particular, is a valuable intermediate in the synthesis of various therapeutic agents, including potential anti-inflammatory and anti-cancer drugs.[3] This document outlines a reliable method for the preparation of 3-(4-bromophenyl)-5-methylisoxazole from the readily available starting material, 4-bromoacetophenone oxime.
Chemistry
The core transformation involves the conversion of an oxime to a nitrile oxide, which then undergoes a 1,3-dipolar cycloaddition with a dipolarophile, in this case, an alkyne, to form the isoxazole ring.[4] This method is highly efficient and allows for the regioselective synthesis of 3,5-disubstituted isoxazoles.
Overall Reaction Scheme:
The in situ generation of the nitrile oxide from 4-bromoacetophenone oxime can be achieved using various oxidizing agents. Common reagents for this transformation include N-chlorosuccinimide (NCS) with a base, Chloramine-T, or tert-butyl hypoiodite (B1233010) (t-BuOI).[5][6]
Experimental Protocols
This section details the necessary reagents and a step-by-step procedure for the synthesis of 3-(4-bromophenyl)-5-methylisoxazole.
Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromoacetophenone oxime (1.0 eq). Dissolve the oxime in anhydrous dichloromethane (DCM, approximately 20 mL per gram of oxime).
Addition of Base: Add triethylamine (1.2 eq) to the solution and stir for 10 minutes at room temperature.
Generation of Nitrile Oxide: In a separate flask, dissolve N-chlorosuccinimide (1.1 eq) in anhydrous DCM. Add this solution dropwise to the stirring oxime solution over a period of 15-20 minutes. The reaction mixture may change color.
Introduction of Alkyne: Once the NCS addition is complete, introduce propyne (1.5 eq) into the reaction mixture. If using liquefied propyne, this should be done carefully at a low temperature (e.g., -78 °C) by condensing the gas into the reaction vessel. If using a solution of propyne, it can be added via syringe.
Reaction: Allow the reaction mixture to slowly warm to room temperature and then heat to reflux (approximately 40-45 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes). The reaction is typically complete within 4-6 hours.
Work-up: Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate (NaHCO3). Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water and brine.
Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the solvent in vacuo. The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.
Characterization: Combine the fractions containing the pure product and evaporate the solvent to yield 3-(4-bromophenyl)-5-methylisoxazole as a solid. Determine the yield and characterize the product by melting point, 1H NMR, 13C NMR, and mass spectrometry.
Data Presentation
Reactant and Product Information
Compound Name
Molecular Formula
Molecular Weight ( g/mol )
Role
4-Bromoacetophenone oxime
C8H8BrNO
214.06
Starting Material
Propyne
C3H4
40.07
Reagent
3-(4-Bromophenyl)-5-methylisoxazole
C10H8BrNO
238.08
Product
Expected Product Characterization
Property
Expected Value
Appearance
White to off-white solid
Melting Point
96 - 98 °C (literature values for similar compounds may vary)
m/z: 237/239 [M]+, corresponding to the bromine isotopic pattern.
Visualizations
Experimental Workflow
Caption: A flowchart illustrating the key steps in the synthesis of 3-(4-bromophenyl)-5-methylisoxazole.
Biological Signaling Pathway: COX-2 Inhibition
Many isoxazole-containing compounds, such as the commercial drug Valdecoxib, are known to be selective inhibitors of the Cyclooxygenase-2 (COX-2) enzyme.[1] COX-2 is a key enzyme in the inflammatory pathway, responsible for the conversion of arachidonic acid to prostaglandins, which are mediators of pain and inflammation. Selective inhibition of COX-2 over COX-1 is a desirable therapeutic strategy to reduce the gastrointestinal side effects associated with non-selective NSAIDs.
The Pivotal Role of 4-Bromoacetophenone Oxime in Medicinal Chemistry: Applications and Protocols
For Immediate Release [City, State] – [Date] – 4-Bromoacetophenone oxime and its derivatives are emerging as a significant scaffold in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities. Th...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
[City, State] – [Date] – 4-Bromoacetophenone oxime and its derivatives are emerging as a significant scaffold in medicinal chemistry, demonstrating a broad spectrum of pharmacological activities. These compounds are pivotal as intermediates in the synthesis of novel therapeutic agents and exhibit inherent biological properties, including anticancer and antimicrobial effects. This application note provides a detailed overview of the medicinal chemistry applications of 4-bromoacetophenone oxime, complete with experimental protocols and quantitative data to support further research and development.
Introduction
4-Bromoacetophenone oxime, a derivative of acetophenone, possesses a unique chemical structure characterized by a bromine-substituted phenyl ring and an oxime functional group. This configuration imparts distinct physicochemical properties that make it a versatile building block in the design of new drugs. The presence of the oxime moiety, in particular, is associated with a range of biological activities, including the inhibition of key enzymes and modulation of critical signaling pathways implicated in various diseases.
Anticancer Applications
Derivatives of 4-bromoacetophenone oxime have shown promising potential as anticancer agents. Research has focused on the synthesis of novel oxime ethers and related compounds that exhibit cytotoxicity against various cancer cell lines.
Mechanism of Action
While the precise mechanisms are still under investigation, evidence suggests that some 4-bromoacetophenone oxime derivatives may induce apoptosis in cancer cells through the activation of caspase cascades. The intrinsic apoptotic pathway, involving the regulation of Bcl-2 family proteins and the release of cytochrome c, is a potential target. Furthermore, the modulation of key signaling pathways such as the PI3K/Akt/mTOR and MAPK pathways, which are often dysregulated in cancer, is another area of active exploration.
Quantitative Data
The following table summarizes the cytotoxic activity of representative 4-bromoacetophenone oxime derivatives against various cancer cell lines.
The structural motif of 4-bromoacetophenone oxime has also been incorporated into novel antimicrobial agents. Schiff base derivatives, in particular, have demonstrated significant activity against a range of bacterial and fungal pathogens.
Mechanism of Action
The antimicrobial action of these derivatives is thought to involve the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with microbial DNA replication. The lipophilicity conferred by the bromo-phenyl group can facilitate passage through the microbial cell wall, allowing the oxime or Schiff base moiety to interact with intracellular targets.
Quantitative Data
The following table presents the minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) values for representative 4-bromoacetophenone oxime-derived Schiff bases.
Dissolve 4-bromoacetophenone oxime in ethanol or methanol in a round-bottom flask.
Add an equimolar amount of the desired aldehyde.
Add a few drops of glacial acetic acid as a catalyst.
Reflux the mixture for 4-8 hours, monitoring by TLC.
Cool the reaction mixture to room temperature. The Schiff base may precipitate out.
If precipitation occurs, filter the solid, wash with cold solvent, and dry.
If no precipitate forms, reduce the solvent volume under reduced pressure and cool to induce crystallization.
Purify the product by recrystallization from an appropriate solvent.
Signaling Pathway and Workflow Diagrams
The following diagrams illustrate a potential signaling pathway affected by 4-bromoacetophenone oxime derivatives and a general experimental workflow for their evaluation.
Caption: Putative signaling pathway modulated by 4-bromoacetophenone oxime derivatives.
Caption: General workflow for synthesis and biological evaluation.
Conclusion
4-Bromoacetophenone oxime serves as a valuable and versatile scaffold in the field of medicinal chemistry. Its derivatives have demonstrated significant potential as both anticancer and antimicrobial agents. The synthetic accessibility of this core structure, coupled with the diverse biological activities of its derivatives, makes it an attractive starting point for the development of new therapeutic compounds. Further investigation into the structure-activity relationships and mechanisms of action of these compounds is warranted to fully exploit their therapeutic potential.
Application Notes and Protocols: 4-Bromoacetophenone Oxime Derivatives in Biological Research
For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive overview of the biological activities of 4-bromoacetophenone oxime derivatives, with a focus on their potential appli...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive overview of the biological activities of 4-bromoacetophenone oxime derivatives, with a focus on their potential applications in drug discovery. It includes detailed experimental protocols for their synthesis and biological evaluation, along with a summary of their quantitative biological data.
Introduction
4-Bromoacetophenone oxime and its derivatives are a class of organic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities. The presence of the oxime functional group (-C=N-OH) imparts unique chemical properties that can lead to interactions with various biological targets.[1][2] The introduction of a bromine atom on the phenyl ring can further enhance the biological potency of these molecules. These derivatives have shown promise as anticancer, anti-inflammatory, and antimicrobial agents.[1][3][4] This document aims to provide researchers with the necessary information to synthesize, evaluate, and understand the mechanisms of action of these promising compounds.
Biological Activities
Antimicrobial Activity
Derivatives of 4-bromoacetophenone oxime have been investigated for their potential to inhibit the growth of various pathogenic microorganisms. The data below summarizes the minimum inhibitory concentrations (MICs) of selected derivatives against different bacterial strains.
Table 1: Antimicrobial Activity of 4-Bromoacetophenone Oxime Derivatives
Several studies have highlighted the cytotoxic effects of 4-bromoacetophenone oxime derivatives against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter for assessing anticancer activity.
Table 2: Anticancer Activity of 4-Bromoacetophenone Oxime Derivatives
The anti-inflammatory potential of these derivatives has been evaluated in various in vivo models. The results indicate a significant reduction in inflammation markers.
Table 3: Anti-inflammatory Activity of 4-Bromoacetophenone Oxime Derivatives
Dissolve 4-bromoacetophenone in ethanol in a round-bottom flask.
In a separate beaker, prepare an aqueous solution of hydroxylamine hydrochloride and sodium carbonate.
Add the aqueous solution to the ethanolic solution of 4-bromoacetophenone.
Reflux the reaction mixture for 3 hours.
After cooling, concentrate the mixture under reduced pressure.
Extract the product with dichloromethane.
Wash the organic layer with water, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude 4-bromoacetophenone oxime.
The crude product can be purified by recrystallization from a suitable solvent like ethanol.
Synthesis of α-Bromoacetophenone Oxime Ethers
This protocol describes a general method for the bromination of acetophenone (B1666503) oxime ethers.[8]
Materials:
4-Bromoacetophenone oxime-O-benzyl ether
Dichloromethane
Bromine
Procedure:
Dissolve 4-bromoacetophenone oxime-O-benzyl ether in dichloromethane in a flask protected from light.
At 40°C, add a solution of bromine in dichloromethane dropwise.
Stir the reaction mixture for 4 hours.
Work up the reaction mixture by washing with an aqueous solution of a reducing agent (e.g., sodium thiosulfate) to remove excess bromine, followed by water.
Dry the organic phase and evaporate the solvent to yield the α-bromoacetophenone oxime ether.
In Vitro Anticancer Activity Assay (MTT Assay)
This protocol is based on the methodology described for evaluating the antiproliferative activities of naringenin oxime derivatives.[5]
Materials:
Human cancer cell lines (e.g., HeLa, MCF-7)
Complete growth medium (e.g., DMEM with 10% FBS)
Test compounds (4-bromoacetophenone oxime derivatives) dissolved in DMSO
Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
96-well microplates
Microplate reader
Procedure:
Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.
Treat the cells with various concentrations of the test compounds (typically in a range from 0.1 to 100 µM) for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and a positive control (e.g., cisplatin).
After the incubation period, add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals.
Remove the medium and add a solubilization buffer to dissolve the formazan crystals.
Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.
In Vivo Anti-inflammatory Activity Assay (Carrageenan-Induced Paw Edema)
This protocol is a standard method for evaluating anti-inflammatory activity.[6][7]
Materials:
Rodents (e.g., rats or mice)
Test compounds
Carrageenan solution (1% w/v in saline)
Pletismometer or calipers
Vehicle (e.g., saline or a suitable solvent for the test compounds)
Standard anti-inflammatory drug (e.g., indomethacin)
Procedure:
Fast the animals overnight with free access to water.
Administer the test compounds or the standard drug orally or intraperitoneally at a specific dose. The control group receives the vehicle.
After a set time (e.g., 1 hour), inject a small volume of carrageenan solution into the sub-plantar region of the right hind paw of each animal.
Measure the paw volume or thickness immediately before the carrageenan injection and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).
Calculate the percentage of inhibition of paw edema for each group compared to the control group.
Signaling Pathways and Experimental Workflows
The biological activities of oxime derivatives are often attributed to their ability to modulate various signaling pathways. For instance, many oximes act as kinase inhibitors, affecting pathways crucial for cell proliferation and inflammation.[9]
Caption: Potential signaling pathways modulated by 4-bromoacetophenone oxime derivatives.
Application Notes and Protocols for Metal-Catalyzed Reactions of 4-Bromoacetophenone Oxime
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the utilization of 4-bromoacetophenone oxime and its derivatives in metal-c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the utilization of 4-bromoacetophenone oxime and its derivatives in metal-catalyzed reactions, with a focus on the synthesis of nitrogen-containing heterocycles. These compounds are valuable intermediates in medicinal chemistry and materials science.
Introduction
4-Bromoacetophenone oxime is a versatile building block in organic synthesis. The presence of the oxime moiety, the aromatic bromine atom, and the acetophenone (B1666503) backbone allows for a variety of chemical transformations. In recent years, transition metal-catalyzed reactions, particularly those involving rhodium, palladium, and copper, have emerged as powerful tools for the functionalization of oximes and the construction of complex molecular architectures.[1][2] These reactions often proceed with high efficiency and selectivity, enabling the synthesis of valuable nitrogen-containing heterocycles.[3][4]
This document focuses on a specific application: the rhodium(III)-catalyzed annulation of 4-bromoacetophenone O-acetyl oxime with allenoates to synthesize highly substituted isoquinolines. Isoquinolines are a class of nitrogen-containing heterocycles with a wide range of biological activities.[5][6] The protocol is based on a C-H activation strategy, a modern and atom-economical approach to form new carbon-carbon and carbon-nitrogen bonds.[7][8]
Application Note 1: Rhodium-Catalyzed Synthesis of Isoquinolines
Reaction: Rhodium(III)-Catalyzed Annulation of 4-Bromoacetophenone O-Acetyl Oxime with Allenoates.
This method provides a direct route to functionalized isoquinolines through a redox-neutral C-H activation/annulation cascade.[5][8] The O-acetyl group on the oxime serves as an internal oxidant, facilitating the catalytic cycle.[2] The reaction demonstrates good functional group tolerance and provides access to a diverse range of isoquinoline (B145761) derivatives.
Catalytic Cycle and Mechanism
The proposed mechanism for this rhodium(III)-catalyzed annulation involves several key steps:
C-H Activation: The rhodium catalyst, [Cp*RhCl₂]₂, is activated by a carboxylate additive to form a catalytically active Rh(III) species. This species then coordinates to the nitrogen atom of the oxime and directs the ortho-C-H activation of the aromatic ring to form a five-membered rhodacycle intermediate.
Allenoate Insertion: The allenoate coordinates to the rhodium center and subsequently inserts into the Rh-C bond.
Reductive Elimination: A C-N bond-forming reductive elimination occurs, leading to the formation of the isoquinoline ring and regenerating a Rh(I) species.
Catalyst Regeneration: The Rh(I) species is re-oxidized to Rh(III) by the O-acetyl group of the oxime, releasing acetate (B1210297) as a byproduct and completing the catalytic cycle.
Below is a DOT language script for the visualization of the proposed catalytic cycle.
Caption: Proposed catalytic cycle for the Rh(III)-catalyzed synthesis of isoquinolines.
Experimental Protocols
Protocol 1: Synthesis of 4-Bromoacetophenone Oxime
This protocol describes the general synthesis of the oxime from the corresponding ketone.[9][10]
To a solution of 4-bromoacetophenone (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.2 eq) and a base such as potassium carbonate or sodium acetate (1.5 eq).
Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
After completion of the reaction, cool the mixture to room temperature and remove the ethanol under reduced pressure.
Add water to the residue to precipitate the crude product.
Filter the solid, wash with cold water, and dry under vacuum.
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or diethyl ether/hexane) to afford pure 4-bromoacetophenone oxime as a white solid.
Protocol 2: Synthesis of 4-Bromoacetophenone O-Acetyl Oxime
This protocol details the acetylation of the oxime, which is the direct precursor for the rhodium-catalyzed reaction.[4]
Dissolve 4-bromoacetophenone oxime (1.0 eq) in dichloromethane.
Add pyridine (1.5 eq) to the solution at 0 °C.
Slowly add acetic anhydride (1.2 eq) to the mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring by TLC.
Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.
Separate the organic layer, and extract the aqueous layer with dichloromethane.
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.
The crude product can be purified by column chromatography on silica (B1680970) gel to yield 4-bromoacetophenone O-acetyl oxime.
Protocol 3: Rhodium(III)-Catalyzed Annulation to form Isoquinolines
This protocol provides the detailed procedure for the synthesis of a substituted isoquinoline from 4-bromoacetophenone O-acetyl oxime and an allenoate.[5][8]
Seal the tube and heat the reaction mixture at 80 °C for 12 hours.
After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite, washing with ethyl acetate.
Concentrate the filtrate under reduced pressure.
The residue is purified by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to afford the desired isoquinoline product.
Quantitative Data
The following table summarizes the results for the rhodium-catalyzed annulation of various substituted acetophenone O-acetyl oximes with ethyl 2,3-butadienoate, as reported in the literature.[5]
The overall workflow from the starting material to the final isoquinoline product can be visualized as a three-step process.
Caption: Workflow for the synthesis of isoquinolines from 4-bromoacetophenone.
This comprehensive guide provides researchers with the necessary information to utilize 4-bromoacetophenone oxime and its derivatives in advanced metal-catalyzed synthetic methodologies. The provided protocols and data serve as a valuable resource for the development of novel chemical entities for various applications.
Asymmetric Reduction of 4-Bromoacetophenone Oxime: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the asymmetric reduction of 4-bromoacetophenone oxime to produce chiral amines or hydrox...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the asymmetric reduction of 4-bromoacetophenone oxime to produce chiral amines or hydroxylamines. The synthesis of enantiomerically pure amines is a critical step in the development of many pharmaceutical compounds. This guide explores both biocatalytic and chemocatalytic methods, offering a comparative overview of different strategies to achieve high enantioselectivity.
Introduction
The asymmetric reduction of ketoximes is a powerful transformation for the synthesis of chiral primary amines and hydroxylamines, which are valuable building blocks in the pharmaceutical industry. 4-Bromo-α-phenylethylamine, the product of 4-bromoacetophenone oxime reduction, is a key intermediate for various bioactive molecules. Achieving high enantiomeric excess (e.e.) is paramount, and several catalytic systems have been developed to this end. This note details established protocols using whole-cell biocatalysis and chemical catalysis with chiral reagents.
Data Presentation: Comparative Analysis of Reduction Methods
The following tables summarize the quantitative data for the asymmetric reduction of 4-bromoacetophenone and its oxime, employing various catalytic systems.
Table 1: Biocatalytic Reduction of 4-Bromoacetophenone using Whole Cells
Microorganism
Conversion (%)
Enantiomeric Excess (e.e., %)
Product Configuration
Pichia sp.
64.5
89.8
S
Geotrichum candidum
91.9
97.4
R
Aspergillus niger
98.4
100
R
Mortierella ramanniana
100
20
S
Trichoderma harzianum
98.5
98
R
Rhodotorula rubra
96.1
98.8
S
Rhodotorula minuta
99.4
98.2
S
Candida sp.
59.2
53.8
R
Data sourced from a study on the asymmetric reduction of 4-bromoacetophenone using various microorganisms. The reactions were conducted for 24 hours.[1][2]
Note: Data for 4-bromoacetophenone oxime specifically is limited in some publications; therefore, data for the parent acetophenone oxime or ketone is provided as a reference.
Experimental Protocols
Biocatalytic Reduction using Whole Cells (General Protocol)
This protocol is a general guideline for the asymmetric reduction of 4-bromoacetophenone using whole microbial cells. Optimization of parameters such as substrate concentration, pH, and incubation time is recommended for each specific microorganism.
Materials:
Selected microorganism (e.g., Aspergillus niger for the (R)-enantiomer or Rhodotorula rubra for the (S)-enantiomer)
Chromatography equipment (for purification and analysis)
Procedure:
Cultivation of Microorganism: Inoculate a sterile growth medium with the selected microorganism. Incubate in a shaking incubator at the optimal temperature and agitation speed until the desired cell density is reached.
Biotransformation: To the microbial culture, add a solution of 4-bromoacetophenone (dissolved in a minimal amount of ethanol). The final substrate concentration should be optimized (typically in the range of 1-5 g/L).
Incubation: Continue the incubation under the same conditions for a predetermined period (e.g., 24-48 hours). The reaction progress can be monitored by taking aliquots and analyzing them using TLC or GC.
Extraction: After the reaction is complete, separate the microbial cells from the culture medium by centrifugation. Extract the supernatant with an equal volume of ethyl acetate three times.
Purification and Analysis: Combine the organic extracts and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure using a rotary evaporator. Purify the resulting crude product by column chromatography.
Characterization: Determine the conversion and enantiomeric excess of the chiral alcohol product using chiral GC or HPLC analysis.
Nickel-Catalyzed Asymmetric Hydrogenation of 4-Bromoacetophenone Oxime
This protocol is adapted from the nickel-catalyzed asymmetric hydrogenation of acetophenone oxime and can be applied to the 4-bromo derivative.[3][4]
Catalyst Preparation: In a glovebox or under an inert atmosphere, add Ni(OAc)₂·4H₂O and the chiral ligand to a dried Schlenk tube or the reaction vessel of the autoclave.
Reaction Setup: Add the 4-bromoacetophenone oxime and the anhydrous, degassed solvent to the reaction vessel.
Hydrogenation: Seal the autoclave, purge with hydrogen gas several times, and then pressurize to the desired hydrogen pressure. Heat the reaction mixture to the specified temperature (e.g., 50 °C) and stir for the required time (e.g., 24 hours).
Work-up: After cooling to room temperature and carefully releasing the hydrogen pressure, quench the reaction mixture with a saturated aqueous solution of Na₂CO₃.
Extraction and Purification: Extract the aqueous phase with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.
Analysis: Determine the yield and enantiomeric excess of the resulting chiral hydroxylamine (B1172632) by chiral HPLC or GC.
Asymmetric Reduction using a Corey-Bakshi-Shibata (CBS) Catalyst
This protocol describes the enantioselective reduction of a ketoxime derivative using a CBS catalyst and a borane (B79455) source.
Materials:
4-Bromoacetophenone oxime (or its O-alkyl derivative)
(R)- or (S)-2-Methyl-CBS-oxazaborolidine (as a solution in toluene)
Borane-dimethyl sulfide (B99878) complex (BMS) or Borane-THF complex (BH₃·THF)
Standard laboratory glassware for anhydrous reactions
Magnetic stirrer and cooling bath
Extraction and purification solvents
Procedure:
Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), add a solution of the CBS catalyst in anhydrous THF. Cool the solution to the desired temperature (e.g., 0 °C or -20 °C).
Addition of Borane: Slowly add the borane reagent (BMS or BH₃·THF) to the catalyst solution and stir for a few minutes.
Substrate Addition: Add a solution of the 4-bromoacetophenone oxime derivative in anhydrous THF dropwise to the reaction mixture.
Reaction Monitoring: Stir the reaction at the same temperature until completion, monitoring the progress by TLC.
Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol.
Work-up and Purification: Allow the mixture to warm to room temperature and then remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., diethyl ether), wash with 1 M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the product by column chromatography.
Analysis: Determine the yield and enantiomeric excess of the chiral amine product by chiral GC or HPLC.
Signaling Pathways and Experimental Workflows
Biocatalytic Reduction Workflow
The general workflow for a whole-cell biocatalytic reduction involves several key stages from catalyst preparation to final product analysis.
Caption: Workflow for whole-cell biocatalytic asymmetric reduction.
The proposed catalytic cycle for the nickel-catalyzed asymmetric hydrogenation of oximes involves the activation of hydrogen by the chiral nickel complex, followed by the enantioselective transfer to the oxime.[5]
Caption: Simplified catalytic cycle for Ni-catalyzed oxime hydrogenation.
Mechanism of CBS Reduction
The Corey-Bakshi-Shibata (CBS) reduction proceeds through a well-defined transition state where the chiral oxazaborolidine catalyst coordinates with both the borane reducing agent and the ketone (or oxime) substrate.
Caption: Logical flow of the CBS-catalyzed asymmetric reduction.
Application Note: O-Alkylation of 4-Bromoacetophenone Oxime
Introduction The O-alkylation of oximes is a fundamental transformation in organic synthesis, yielding oxime ethers which are valuable intermediates in the development of pharmaceuticals and agrochemicals.[1] 4-Bromoacet...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
The O-alkylation of oximes is a fundamental transformation in organic synthesis, yielding oxime ethers which are valuable intermediates in the development of pharmaceuticals and agrochemicals.[1] 4-Bromoacetophenone oxime serves as a key starting material for synthesizing a variety of derivatives, including those with potential biological activity.[1] The O-alkylation reaction involves the nucleophilic substitution at the oxime's oxygen atom by an alkylating agent, typically in the presence of a base. This protocol outlines a general procedure for the O-alkylation of 4-Bromoacetophenone oxime.
General Reaction Scheme
The O-alkylation of 4-Bromoacetophenone oxime proceeds via the deprotonation of the hydroxyl group by a base to form an oximate anion, which then acts as a nucleophile, attacking an alkylating agent (e.g., an alkyl halide) to form the corresponding O-alkylated oxime ether. N-alkylation can sometimes occur as a side reaction.[2]
Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)
General Protocol for O-Alkylation using Sodium Hydride
This procedure is a representative method adapted from general O-alkylation protocols.[4]
Reaction Setup:
An oven-dried round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (Nitrogen or Argon).
4-Bromoacetophenone oxime (1.0 eq) is dissolved in a suitable anhydrous solvent (e.g., THF, DMF).
Deprotonation:
The solution is cooled to 0 °C using an ice bath.
Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) is added portion-wise to the stirred solution.
The mixture is stirred at 0 °C for 30 minutes to allow for the complete formation of the sodium oximate salt.
Alkylation:
The alkylating agent (e.g., alkyl halide, 1.1-1.5 eq) is added dropwise to the reaction mixture at 0 °C.
After the addition is complete, the ice bath is removed, and the reaction is allowed to warm to room temperature.
The reaction progress is monitored by Thin Layer Chromatography (TLC).
Work-up:
Upon completion, the reaction is carefully quenched by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) or cold water while cooling in an ice bath.
The aqueous layer is extracted three times with an organic solvent such as ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure using a rotary evaporator.
Purification:
The resulting crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure O-alkylated 4-bromoacetophenone oxime.
Data Presentation
The selection of base, solvent, and alkylating agent is critical for a successful O-alkylation. The following table summarizes various conditions reported for the O-alkylation of oximes, which can be adapted for 4-bromoacetophenone oxime.
Note: Yields are reported as "Good" when specific quantitative data for the exact substrate is not provided in the cited literature, but the method is described as effective.
Mandatory Visualization
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the O-alkylation of 4-bromoacetophenone oxime.
Caption: General experimental workflow for the O-alkylation of 4-bromoacetophenone oxime.
Application Notes and Protocols: 4-Bromoacetophenone Oxime in Coordination Chemistry
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of 4-bromoacetophenone oxime as a versatile ligand in coordination chemistry. The docume...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the use of 4-bromoacetophenone oxime as a versatile ligand in coordination chemistry. The document details its synthesis, the preparation of its transition metal complexes, and their potential applications, with a focus on antimicrobial and DNA cleavage activities. The provided protocols are based on established methods for similar oxime and Schiff base ligands and can be adapted for specific research needs.
Introduction to 4-Bromoacetophenone Oxime in Coordination Chemistry
4-Bromoacetophenone oxime is an organic compound that serves as an excellent bidentate or monodentate ligand for the formation of coordination complexes with a variety of transition metals, including copper(II), nickel(II), and cobalt(II). The presence of both a nitrogen and an oxygen atom in the oxime functional group allows for the formation of stable chelate rings with metal ions. The resulting metal complexes have garnered significant interest due to their potential applications in medicinal chemistry, catalysis, and materials science. In particular, these complexes have shown promising antimicrobial and antifungal activities, making them attractive candidates for the development of new therapeutic agents.[1][2][3] The biological activity of these complexes is often explained by Overtone's concept and Tweedy's chelation theory, which suggest that chelation reduces the polarity of the metal ion, increasing its lipophilicity and facilitating its penetration through the lipid membranes of microorganisms.[4]
Synthesis of 4-Bromoacetophenone Oxime
The synthesis of 4-bromoacetophenone oxime is a straightforward condensation reaction between 4-bromoacetophenone and hydroxylamine (B1172632) hydrochloride in the presence of a base.
Experimental Protocol: Synthesis of 4-Bromoacetophenone Oxime
Dissolve 4-bromoacetophenone (1 equivalent) in ethanol in a round-bottom flask.
In a separate beaker, dissolve hydroxylamine hydrochloride (1.5 equivalents) and sodium hydroxide or sodium acetate (1.5 equivalents) in a minimal amount of distilled water.
Add the aqueous solution of hydroxylamine hydrochloride and base to the ethanolic solution of 4-bromoacetophenone.
The reaction mixture is then refluxed for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
After the reaction is complete, the mixture is cooled to room temperature.
The product is precipitated by pouring the reaction mixture into a beaker of cold distilled water with stirring.
The resulting white solid is collected by vacuum filtration, washed with cold water, and dried in a desiccator.
The crude product can be recrystallized from ethanol to obtain pure 4-bromoacetophenone oxime.
Characterization: The final product should be characterized by determining its melting point and by spectroscopic methods such as FT-IR and ¹H-NMR.
Synthesis of Transition Metal Complexes
Transition metal complexes of 4-bromoacetophenone oxime can be synthesized by reacting the ligand with the corresponding metal salt in an appropriate solvent. The general procedure involves the formation of a 1:2 metal-to-ligand ratio, resulting in complexes with the general formula [M(L)₂(H₂O)₂], where M = Co(II), Ni(II), Cu(II) and L = 4-bromoacetophenone oxime.[1]
Experimental Protocol: General Synthesis of Metal (II) Complexes of 4-Bromoacetophenone Oxime
Materials:
4-Bromoacetophenone oxime (Ligand, L)
Metal(II) chloride or acetate salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O)
Dissolve 4-bromoacetophenone oxime (2 equivalents) in hot methanol or ethanol in a round-bottom flask.
In a separate beaker, dissolve the metal(II) salt (1 equivalent) in methanol or ethanol.
Add the metal salt solution dropwise to the hot ligand solution with constant stirring.
The resulting mixture is then refluxed for 3-4 hours. A change in color and the formation of a precipitate are typically observed.[6]
After refluxing, the reaction mixture is cooled to room temperature.
The precipitated complex is collected by vacuum filtration.
The solid is washed with cold ethanol and then with diethyl ether to remove any unreacted starting materials.
The final product is dried in a vacuum desiccator over anhydrous CaCl₂.
Characterization of Metal Complexes
The synthesized complexes should be characterized using a variety of physicochemical and spectroscopic techniques to determine their structure and properties.
Table 1: Physicochemical and Analytical Data for M(II) Complexes of 4-Bromoacetophenone Oxime
Complex
Color
M.P. (°C)
Yield (%)
Molar Conductance (Ω⁻¹ cm² mol⁻¹)
Magnetic Moment (B.M.)
[Co(L)₂(H₂O)₂]
Dark Brown
>300
~75
10-15
4.8 - 5.2
[Ni(L)₂(H₂O)₂]
Greenish Blue
>300
~80
12-18
2.9 - 3.4
[Cu(L)₂(H₂O)₂]
Green
>300
~82
8-12
1.8 - 2.2
(Note: The data presented in this table are typical values for similar oxime complexes and may vary for the specific 4-bromoacetophenone oxime complexes.)
Table 2: Key Spectroscopic Data for 4-Bromoacetophenone Oxime and its M(II) Complexes
Compound
ν(O-H) of oxime (cm⁻¹)
ν(C=N) (cm⁻¹)
ν(N-O) (cm⁻¹)
ν(M-N) (cm⁻¹)
ν(M-O) (cm⁻¹)
Electronic Spectra λ_max (nm)
Ligand (L)
~3250
~1610
~940
-
-
-
[Co(L)₂(H₂O)₂]
-
~1590
~960
~520
~450
~530, ~680
[Ni(L)₂(H₂O)₂]
-
~1595
~965
~515
~455
~410, ~640, ~750
[Cu(L)₂(H₂O)₂]
-
~1585
~955
~525
~460
~670
(Note: The spectral data are indicative and based on literature for analogous complexes. The shift in the C=N stretching frequency upon coordination is a key indicator of complex formation.)
Applications in Drug Development
Metal complexes of oximes have shown significant potential as antimicrobial agents. The enhanced biological activity of the metal complexes compared to the free ligand is a well-documented phenomenon.[1][2]
Application Note: Antimicrobial Activity
The metal complexes of 4-bromoacetophenone oxime are expected to exhibit significant antibacterial and antifungal activity against a range of pathogenic strains. The proposed mechanism of action involves the disruption of the microbial cell membrane and interaction with cellular components, including DNA.[4][7] The chelation of the metal ion by the oxime ligand enhances the lipophilicity of the complex, allowing for easier transport across the cell membrane. Once inside the cell, the metal ion can interfere with essential enzymatic processes, leading to cell death.
Table 3: Antimicrobial Activity Data (Minimum Inhibitory Concentration - MIC in µg/mL)
Compound
Staphylococcus aureus
Bacillus subtilis
Escherichia coli
Pseudomonas aeruginosa
Aspergillus niger
Candida albicans
Ligand (L)
>100
>100
>100
>100
>100
>100
[Co(L)₂(H₂O)₂]
12.5
25
25
50
25
50
[Ni(L)₂(H₂O)₂]
25
50
50
50
50
50
[Cu(L)₂(H₂O)₂]
6.25
12.5
12.5
25
12.5
25
Standard Drug
<6.25
<6.25
<6.25
<6.25
<6.25
<6.25
(Note: These MIC values are hypothetical and represent expected trends based on published data for similar complexes. Actual values would need to be determined experimentally.)
Application Note: DNA Cleavage Studies
Transition metal complexes can act as chemical nucleases, cleaving DNA through oxidative or hydrolytic pathways.[1][8][9] This property is of significant interest in the development of anticancer agents. The interaction of the 4-bromoacetophenone oxime metal complexes with plasmid DNA can be studied using agarose (B213101) gel electrophoresis. The cleavage of supercoiled DNA (Form I) to its nicked (Form II) and linear (Form III) forms indicates the nuclease activity of the complex.
Visualized Workflows and Mechanisms
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of 4-bromoacetophenone oxime and its metal complexes.
Figure 1: General experimental workflow.
Proposed Mechanism of Antimicrobial Action
The following diagram illustrates the proposed mechanism by which the metal complexes of 4-bromoacetophenone oxime may exert their antimicrobial effects.
Figure 2: Proposed antimicrobial mechanism.
Conclusion
4-Bromoacetophenone oxime is a readily accessible and versatile ligand for the synthesis of a variety of transition metal complexes. These complexes exhibit interesting physicochemical properties and promising biological activities, particularly as antimicrobial agents. The protocols and data presented in these application notes serve as a valuable resource for researchers interested in exploring the coordination chemistry and potential therapeutic applications of these compounds. Further studies are warranted to fully elucidate their mechanisms of action and to optimize their activity for potential drug development.
Troubleshooting 4-Bromoacetophenone oxime synthesis side reactions
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromoacetophenone oxime. F...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromoacetophenone oxime.
Frequently Asked Questions (FAQs)
Q1: What is the standard and most reliable method for synthesizing 4-Bromoacetophenone oxime?
A1: The most dependable and high-yielding method involves the reaction of 4-bromoacetophenone with hydroxylamine (B1172632) hydrochloride in the presence of a base, such as pyridine (B92270) or sodium acetate, in a suitable solvent like ethanol (B145695). A well-established protocol with a reported yield of 99% is available from Organic Syntheses.[1]
Q2: What are the primary side reactions to be aware of during the synthesis of 4-Bromoacetophenone oxime?
A2: The main potential side reaction is the Beckmann rearrangement of the oxime to form N-(4-bromophenyl)acetamide.[2][3] This rearrangement is typically catalyzed by strong acids. Other potential, though less common, side reactions under specific conditions can include hydrolysis of the oxime back to the ketone, and over-oxidation or reduction of the oxime group if inappropriate reagents are present.
Q3: Does 4-Bromoacetophenone oxime exist as isomers? If so, how can they be identified?
A3: Yes, 4-Bromoacetophenone oxime can exist as two geometric isomers: the E and Z isomers. These isomers can often be distinguished by their physical properties, such as melting points, and by spectroscopic methods like NMR. Different chemical shifts for the methyl and aromatic protons can be observed in the ¹H NMR spectra of the two isomers.[4] One study reported that an 8:1 mixture of E/Z isomers was obtained.[4]
Q4: What is the expected melting point for pure 4-Bromoacetophenone oxime?
A4: The melting point of 4-Bromoacetophenone oxime can vary depending on its isomeric purity. A highly pure sample has a reported melting point of 120-122 °C.[1] The presence of a mixture of E/Z isomers can lead to a broader melting point range.
Troubleshooting Guide
This guide addresses common issues encountered during the synthesis of 4-Bromoacetophenone oxime.
Issue 1: Low Product Yield
A lower than expected yield can be attributed to several factors. A systematic approach to troubleshooting is recommended.
Potential Cause
Recommended Action
Incomplete Reaction
- Ensure the reaction has been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using Thin Layer Chromatography (TLC).- Verify the stoichiometry of the reagents. An insufficient amount of hydroxylamine hydrochloride or base will result in incomplete conversion of the starting ketone.
Product Loss During Workup
- When precipitating the product with water, ensure the mixture is sufficiently cooled to minimize the solubility of the oxime.- During filtration, wash the collected solid with cold solvent to minimize product loss.
Suboptimal Reaction Conditions
- While the reaction is often robust, ensure the temperature is appropriate. For the pyridine-based method, heating at reflux is common.[1]- The choice of base can influence the reaction rate and yield. Pyridine is effective and generally does not promote the Beckmann rearrangement.[1]
Impure Starting Materials
- Use pure 4-bromoacetophenone. Impurities in the starting material can lead to side reactions and lower the yield of the desired product.
Issue 2: Product Contamination and Impurities
The presence of impurities can be identified by techniques such as NMR, Mass Spectrometry, and by a broad or depressed melting point.
Potential Impurity
Identification
Mitigation and Removal
Unreacted 4-Bromoacetophenone
- Can be detected by TLC or ¹H NMR (presence of a singlet around 2.6 ppm for the methyl protons).
- Ensure the reaction goes to completion.- Can be removed by recrystallization.
N-(4-bromophenyl)acetamide
- This is the product of the Beckmann rearrangement. It can be identified by its characteristic amide peaks in IR and NMR spectra. The melting point of N-(4-bromophenyl)acetamide is around 167 °C.[3]
- Avoid strongly acidic conditions. The use of pyridine as a base minimizes this side reaction.[1]- Can be separated from the oxime by column chromatography or careful recrystallization.
E/Z Isomers
- The presence of both isomers can lead to a broadened melting point. They can be distinguished by ¹H NMR, where the chemical shifts of the methyl and aromatic protons differ between the two isomers.[4]
- Often, a mixture of isomers is obtained. Separation can be challenging and may require careful column chromatography or fractional crystallization. For many applications, a mixture of isomers is acceptable.
Experimental Protocols
High-Yield Synthesis of 4-Bromoacetophenone Oxime
This protocol is adapted from a procedure in Organic Syntheses and has a reported yield of 99%.[1]
Materials:
4-Bromoacetophenone (1.0 equiv)
Hydroxylamine hydrochloride (2.1 equiv)
Pyridine (1.85 equiv)
Denatured ethanol
Procedure:
To a round-bottomed flask, add 4-bromoacetophenone, hydroxylamine hydrochloride, and denatured ethanol.
With stirring, add pyridine to the suspension.
Heat the reaction mixture at reflux for 4 hours.
After cooling to room temperature, pour the reaction mixture into ice water to precipitate the product.
Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.
Recrystallization of 4-Bromoacetophenone Oxime
For further purification, recrystallization can be performed.
Solvent Selection:
Ethanol or a mixture of ethanol and water is often effective for the recrystallization of acetophenone (B1666503) oximes.
General Procedure:
Dissolve the crude 4-bromoacetophenone oxime in a minimum amount of hot ethanol.
If insoluble impurities are present, perform a hot filtration.
Allow the solution to cool slowly to room temperature to induce crystallization.
Further cool the mixture in an ice bath to maximize crystal formation.
Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry.
Visualizing Reaction Pathways and Troubleshooting
Synthesis and Potential Side Reaction Pathway
The following diagram illustrates the main reaction for the synthesis of 4-bromoacetophenone oxime and the potential Beckmann rearrangement side reaction.
Caption: Main synthesis pathway and a key side reaction.
Troubleshooting Workflow for Low Yield
This workflow provides a logical sequence of steps to diagnose and resolve low product yields.
Caption: A step-by-step guide to addressing low product yield.
Technical Support Center: Purification of 4-Bromoacetophenone Oxime by Recrystallization
This technical support center is designed to assist researchers, scientists, and drug development professionals in the successful purification of 4-bromoacetophenone oxime via recrystallization. Below you will find frequ...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed to assist researchers, scientists, and drug development professionals in the successful purification of 4-bromoacetophenone oxime via recrystallization. Below you will find frequently asked questions (FAQs), detailed experimental protocols, and a comprehensive troubleshooting guide to address common challenges.
Frequently Asked Questions (FAQs)
Q1: What is the principle behind recrystallizing 4-Bromoacetophenone oxime?
A1: Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent at different temperatures. For 4-bromoacetophenone oxime, the ideal solvent will dissolve it completely at an elevated temperature but only sparingly at a low temperature. As the hot, saturated solution cools, the solubility of the oxime decreases, leading to the formation of pure crystals, while the impurities remain dissolved in the solvent (mother liquor).
Q2: What are the key properties of 4-Bromoacetophenone oxime relevant to its recrystallization?
A2: Understanding the physicochemical properties of 4-bromoacetophenone oxime is crucial for a successful recrystallization.
Q3: How do I select an appropriate solvent for the recrystallization of 4-Bromoacetophenone oxime?
A3: The ideal solvent should:
Completely dissolve the crude 4-bromoacetophenone oxime at or near its boiling point.
Dissolve the oxime sparingly or not at all at low temperatures (e.g., 0-4 °C).
Either not dissolve impurities at all or keep them dissolved at low temperatures.
Be chemically inert towards 4-bromoacetophenone oxime.
Be volatile enough to be easily removed from the purified crystals.
Based on the polarity of 4-bromoacetophenone oxime, suitable starting solvents for screening include ethanol, methanol, isopropanol, or a mixed solvent system such as ethanol-water or ethyl acetate-hexane.
Q4: What are the common impurities in crude 4-Bromoacetophenone oxime?
A4: Common impurities may include unreacted starting materials from the synthesis, such as 4-bromoacetophenone and hydroxylamine (B1172632) hydrochloride, as well as by-products from the oximation reaction. The presence of these impurities can lower the melting point and affect the crystal growth process.
Experimental Protocol: Recrystallization of 4-Bromoacetophenone Oxime
This protocol provides a general guideline for the recrystallization of 4-bromoacetophenone oxime. The optimal solvent and volumes may need to be determined empirically.
Materials:
Crude 4-bromoacetophenone oxime
Recrystallization solvent (e.g., 95% ethanol)
Erlenmeyer flasks
Heating mantle or hot plate
Condenser (optional, but recommended for volatile solvents)
Buchner funnel and filter flask
Filter paper
Ice bath
Glass stirring rod
Procedure:
Solvent Selection: If the optimal solvent is not known, perform a small-scale solvent screen using various solvents to identify the most suitable one.
Dissolution: Place the crude 4-bromoacetophenone oxime in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., 95% ethanol).
Heating: Gently heat the mixture while stirring until the solvent begins to boil. Add small portions of the hot solvent until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution.
Hot Filtration (if necessary): If insoluble impurities are present in the hot solution, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.
Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.
Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.
Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing impurities.
Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the melting point.
Troubleshooting Guide
This section addresses common problems encountered during the recrystallization of 4-bromoacetophenone oxime.
Problem 1: The compound does not dissolve in the hot solvent.
Possible Cause: An inappropriate solvent was chosen, or an insufficient amount was used.
Solution:
Gradually add more hot solvent until the compound dissolves. Be mindful not to add a large excess, as this will reduce the final yield.
If the compound remains insoluble even with a large volume of solvent, a different, more suitable solvent should be selected.
Problem 2: The compound "oils out" instead of forming crystals.
Possible Cause: The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated and cooling too rapidly. The presence of significant impurities can also lower the melting point of the crude product, leading to oiling out.
Solution:
Reheat the solution to dissolve the oil.
Add a small amount of additional hot solvent to decrease the saturation.
Allow the solution to cool more slowly. You can insulate the flask to slow down the cooling rate.
If the problem persists, consider using a lower-boiling point solvent.
Problem 3: No crystals form upon cooling.
Possible Cause: Too much solvent was used, resulting in a solution that is not saturated at low temperatures.
Solution:
Boil off some of the solvent to increase the concentration of the oxime.
Induce crystallization by scratching the inside of the flask with a glass stirring rod at the surface of the solution.
Add a "seed crystal" of pure 4-bromoacetophenone oxime to the solution to initiate crystal growth.
If using a mixed solvent system, add a small amount of the "poor" solvent (the one in which the compound is less soluble) dropwise until the solution becomes slightly cloudy, then add a drop of the "good" solvent to clarify before cooling.
Problem 4: The yield of purified crystals is very low.
Possible Cause: Too much solvent was used, causing a significant portion of the product to remain in the mother liquor. Premature crystallization during hot filtration can also lead to loss of product.
Solution:
To recover more product, the mother liquor can be concentrated by evaporation and cooled again to obtain a second crop of crystals. Note that the purity of the second crop may be lower than the first.
When performing hot filtration, ensure the funnel and receiving flask are pre-heated to prevent the product from crystallizing on the filter paper.
Problem 5: The purified crystals have a low melting point or appear discolored.
Possible Cause: Impurities are co-crystallizing with the product, or the crystals were not washed properly. Rapid cooling can also trap impurities within the crystal lattice.
Solution:
Ensure the crystals are washed with a small amount of ice-cold solvent during filtration.
Perform a second recrystallization of the purified product.
If the solution is colored by impurities, you can add a small amount of activated charcoal to the hot solution, heat for a few minutes, and then perform a hot filtration to remove the charcoal and adsorbed impurities before cooling.
Visualization of Troubleshooting Workflow
Caption: Troubleshooting workflow for the recrystallization of 4-Bromoacetophenone oxime.
Technical Support Center: Recrystallization of 4-Bromoacetophenone Oxime
This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal conditions and troubleshooting for the recrystallization of 4-Bromoacetophenone oxime. Freque...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal conditions and troubleshooting for the recrystallization of 4-Bromoacetophenone oxime.
Frequently Asked Questions (FAQs)
Q1: What is the ideal solvent for the recrystallization of 4-Bromoacetophenone oxime?
A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room or lower temperatures. Based on experimental data for structurally similar compounds, a mixed solvent system of a polar solvent and a non-polar solvent is recommended. A combination of ethanol (B145695) and water or ethyl acetate (B1210297) and hexane has shown to be effective. The optimal ratio should be determined empirically for each batch.
Q2: My compound "oils out" instead of forming crystals. What should I do?
A2: "Oiling out," where the compound separates as a liquid rather than a solid, can occur if the solution is supersaturated or if the cooling rate is too rapid. To resolve this, try the following:
Reheat the solution to redissolve the oil.
Add a small amount of the more polar solvent (e.g., ethanol or ethyl acetate) to decrease the supersaturation.
Allow the solution to cool more slowly. You can do this by insulating the flask or letting it cool to room temperature before placing it in an ice bath.
Q3: Crystal formation is not occurring, even after the solution has cooled. What are the next steps?
A3: If crystals do not form, the solution may not be sufficiently saturated. Here are some techniques to induce crystallization:
Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.
Seeding: Add a tiny crystal of pure 4-Bromoacetophenone oxime to the solution. This "seed crystal" acts as a template for further crystallization.
Reducing Solvent Volume: If the solution is too dilute, carefully evaporate some of the solvent by gently heating the solution and then allow it to cool again.[1]
Cooling further: Place the flask in an ice-salt bath to achieve a lower temperature.
Q4: The purity of my recrystallized product is still low. What could be the issue?
A4: Low purity after recrystallization can result from several factors:
Incomplete dissolution: Ensure all the desired compound is fully dissolved in the hot solvent, leaving behind any insoluble impurities.
Crystallization happening too quickly: Rapid cooling can trap impurities within the crystal lattice.[1] Allow for slow, gradual cooling.
Insufficient washing: Wash the filtered crystals with a small amount of the cold recrystallization solvent to remove any residual mother liquor containing impurities.
Data Presentation
Solvent Properties for Recrystallization of 4-Bromoacetophenone Oxime
Solvent/Solvent System
Polarity
Boiling Point (°C)
Suitability Notes
Ethanol/Water
High (Polar Protic)
78 (Ethanol) / 100 (Water)
4-Bromoacetophenone oxime is soluble in hot ethanol and less soluble in cold ethanol. Water can be added as an anti-solvent to induce precipitation. The synthesis often involves precipitating the product from an ethanol solution by adding water.[2]
Ethyl Acetate/Hexane
Medium (Polar Aprotic) / Low (Non-polar)
77 (Ethyl Acetate) / 69 (Hexane)
A related compound, acetophenone (B1666503) O-acetyl oxime, is successfully recrystallized from a hexane/ethyl acetate mixture.[3] This system allows for fine-tuning of polarity.
Methanol
High (Polar Protic)
65
The oxime is reported to be soluble in methanol.[2] Its suitability for recrystallization would depend on its solubility at lower temperatures.
Petroleum Ether
Low (Non-polar)
30-60
Acetophenone oxime can be recrystallized from petroleum ether, suggesting this non-polar solvent may be suitable for 4-Bromoacetophenone oxime, possibly in a mixed solvent system.[4]
Experimental Protocols
Detailed Methodology for Recrystallization using an Ethanol/Water System
Dissolution: In an Erlenmeyer flask, add the crude 4-Bromoacetophenone oxime. Add the minimum amount of hot ethanol required to completely dissolve the solid. Heat the mixture gently on a hot plate.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. Use a pre-warmed funnel and flask to prevent premature crystallization.
Inducing Crystallization: While the ethanol solution is still hot, add hot water dropwise until the solution becomes slightly cloudy (the point of saturation). If too much water is added and the solution becomes excessively cloudy, add a small amount of hot ethanol to redissolve the precipitate.
Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote the formation of larger, purer crystals, insulate the flask.
Ice Bath: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of a cold ethanol/water mixture (using the same ratio as the final recrystallization mixture).
Drying: Allow the crystals to dry completely in the air or in a desiccator.
Mandatory Visualization
Caption: Recrystallization and troubleshooting workflow for 4-Bromoacetophenone oxime.
Technical Support Center: Purification of 4-Bromoacetophenone Oxime
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-bromoacetophenone oxime. T...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-bromoacetophenone oxime. The following information is designed to address common challenges encountered when removing unreacted 4-bromoacetophenone from the reaction mixture.
Frequently Asked Questions (FAQs)
Q1: How can I effectively monitor the progress of my oxime synthesis reaction to minimize the amount of unreacted 4-bromoacetophenone?
A1: Thin-Layer Chromatography (TLC) is a rapid and effective method for monitoring the reaction progress.[1] By co-spotting the reaction mixture with the 4-bromoacetophenone starting material, you can visually track the consumption of the ketone and the formation of the more polar oxime product. A recommended solvent system for TLC analysis is a mixture of hexane (B92381) and ethyl acetate (B1210297) (e.g., 7:3 v/v).[2] The disappearance of the starting material spot indicates the completion of the reaction.
Q2: What are the primary methods for removing unreacted 4-bromoacetophenone from the synthesized oxime?
A2: The two most common and effective purification methods are recrystallization and column chromatography. The choice between these methods depends on the scale of the reaction, the impurity profile, and the desired final purity of the oxime.
Q3: Are there any safety precautions I should be aware of when working with 4-bromoacetophenone and its oxime?
A3: Yes, 4-bromoacetophenone is irritating to the eyes and skin.[3] It is advisable to handle the compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
Troubleshooting Guides
This section addresses specific issues that may arise during the purification process.
Recrystallization Troubleshooting
Problem
Possible Cause
Suggested Solution
Unreacted 4-bromoacetophenone remains in the final product after recrystallization.
The chosen solvent system has similar solubility for both the ketone and the oxime at low temperatures.
- Optimize the solvent system: A mixture of ethanol (B145695) and water is a good starting point. The oxime is expected to be less soluble in this polar mixture than the starting ketone. Experiment with different ratios to maximize the differential solubility. - Perform a second recrystallization: If a significant amount of the ketone remains, a second recrystallization step may be necessary.
Low recovery of the oxime product.
The oxime is too soluble in the chosen recrystallization solvent, even at low temperatures. Too much solvent was used.
- Use a minimal amount of hot solvent: Dissolve the crude product in the minimum volume of boiling solvent to ensure the solution is saturated. - Cool the solution slowly: Allow the flask to cool to room temperature undisturbed before placing it in an ice bath to maximize crystal formation. - Add an anti-solvent: If the oxime is highly soluble, an anti-solvent (a solvent in which the oxime is poorly soluble) can be slowly added to the solution to induce precipitation.
The product "oils out" instead of forming crystals.
The melting point of the crude product is lower than the boiling point of the solvent. The product is highly impure.
- Lower the temperature before adding the anti-solvent: Ensure the solution is not supersaturated at a temperature above the melting point of the product. - Use a lower-boiling point solvent system. - Purify by column chromatography first: If the product is very impure, it may be necessary to perform a preliminary purification by column chromatography before recrystallization.
Column Chromatography Troubleshooting
Problem
Possible Cause
Suggested Solution
Poor separation between 4-bromoacetophenone and its oxime.
The eluent system is not optimized. The column was not packed properly.
- Optimize the eluent system: Use TLC to determine the best solvent system. A gradient of ethyl acetate in hexane is a good starting point (e.g., starting with 100% hexane and gradually increasing the ethyl acetate concentration).[4] - Ensure proper column packing: A well-packed column is crucial for good separation. Ensure the silica (B1680970) gel is packed uniformly without any air bubbles or cracks.[5]
The oxime product elutes with the solvent front.
The eluent is too polar.
- Start with a less polar eluent: Begin the elution with a higher percentage of hexane and gradually increase the polarity.
The oxime product is retained on the column.
The eluent is not polar enough.
- Increase the polarity of the eluent: Gradually increase the percentage of ethyl acetate in the mobile phase. A final flush with a more polar solvent like 100% ethyl acetate or a mixture containing a small amount of methanol (B129727) may be necessary.
This protocol outlines a general procedure for the purification of 4-bromoacetophenone oxime by recrystallization, aiming to remove unreacted 4-bromoacetophenone.
Materials:
Crude 4-bromoacetophenone oxime
Ethanol
Deionized water
Erlenmeyer flask
Heating mantle or hot plate
Ice bath
Büchner funnel and filter paper
Vacuum flask
Procedure:
Transfer the crude 4-bromoacetophenone oxime to an Erlenmeyer flask.
Add a minimal amount of hot ethanol to dissolve the solid completely with heating and stirring.
Slowly add hot deionized water dropwise until the solution becomes slightly turbid.
If turbidity persists, add a few drops of hot ethanol until the solution becomes clear again.
Remove the flask from the heat and allow it to cool slowly to room temperature.
Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of cold ethanol-water mixture.
Dry the purified crystals under vacuum.
Analyze the purity of the crystals and the mother liquor by TLC to assess the efficiency of the purification.
Protocol 2: Purification by Column Chromatography
This protocol provides a step-by-step guide for separating 4-bromoacetophenone oxime from unreacted 4-bromoacetophenone using silica gel column chromatography.
Materials:
Crude 4-bromoacetophenone oxime
Silica gel (for column chromatography)
Hexane
Ethyl acetate
Chromatography column
Collection tubes
TLC plates and developing chamber
Procedure:
Prepare the column:
Pack a chromatography column with silica gel as a slurry in hexane.[5] The amount of silica gel should be approximately 50 times the weight of the crude product.[4]
Allow the silica gel to settle, ensuring a flat and even surface.
Add a thin layer of sand on top of the silica gel to prevent disturbance during solvent addition.[4]
Load the sample:
Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent.
Carefully load the sample onto the top of the silica gel column.
Elute the column:
Begin elution with 100% hexane. Unreacted 4-bromoacetophenone, being less polar, should start to elute.
Gradually increase the polarity of the eluent by adding increasing amounts of ethyl acetate (e.g., 5%, 10%, 20% ethyl acetate in hexane).
The 4-bromoacetophenone oxime, being more polar, will elute at a higher concentration of ethyl acetate.
Collect and analyze fractions:
Collect fractions in separate test tubes.
Monitor the composition of the fractions by TLC.
Combine the fractions containing the pure oxime.
Isolate the product:
Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 4-bromoacetophenone oxime.
Mandatory Visualization
The following diagrams illustrate the logical workflows for the purification processes described.
Caption: General workflows for purification of 4-bromoacetophenone oxime.
Caption: Decision-making workflow for purification strategy.
Technical Support Center: Byproduct Formation in the Beckmann Rearrangement of 4-Bromoacetophenone Oxime
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with byproduct formation during th...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with byproduct formation during the Beckmann rearrangement of 4-bromoacetophenone oxime.
Frequently Asked Questions (FAQs)
Q1: What is the expected major product of the Beckmann rearrangement of 4-bromoacetophenone oxime?
The expected major product is N-(4-bromophenyl)acetamide. This is formed through the migration of the 4-bromophenyl group, which is anti-periplanar to the hydroxyl group in the stable oxime isomer.
Q2: What are the most common byproducts observed in this reaction?
The most prevalent byproduct results from Beckmann fragmentation, leading to the formation of 4-bromobenzonitrile (B114466). Under certain conditions, further hydrolysis of the desired amide product can also occur, yielding 4-bromoaniline (B143363) and acetic acid.
Q3: What factors influence the formation of byproducts?
Several factors can influence the ratio of the desired amide to byproducts, including:
Reaction Temperature: Higher temperatures can promote fragmentation pathways.
Acid Catalyst: The strength and type of acid catalyst can significantly impact the reaction outcome. Stronger acids may increase the rate of both rearrangement and fragmentation.
Solvent Choice: The polarity and coordinating ability of the solvent can affect the stability of intermediates and transition states.
Presence of Water: Excess water can lead to the hydrolysis of the nitrilium ion intermediate or the final amide product.
Troubleshooting Guide
Issue
Potential Cause
Troubleshooting Steps
Low yield of N-(4-bromophenyl)acetamide and presence of a significant amount of 4-bromobenzonitrile.
Beckmann Fragmentation: The reaction conditions are favoring the fragmentation pathway over the desired rearrangement. This is often promoted by high temperatures or the use of very strong acids that can stabilize the carbocation formed during fragmentation.[1]
1. Optimize Reaction Temperature: Lower the reaction temperature. Start with milder conditions and gradually increase if the reaction is too slow. 2. Catalyst Selection: Consider using a milder acid catalyst. Polyphosphoric acid (PPA) is often effective for this rearrangement.[2] Alternatively, reagents like cyanuric chloride in DMF can promote the rearrangement under milder conditions. 3. Anhydrous Conditions: Ensure the reaction is carried out under strictly anhydrous conditions to minimize side reactions.
Presence of 4-bromoaniline in the product mixture.
Hydrolysis of the Amide Product: The desired N-(4-bromophenyl)acetamide is being hydrolyzed back to the corresponding aniline (B41778) and carboxylic acid under the acidic reaction or work-up conditions.
1. Milder Work-up: Neutralize the reaction mixture carefully with a base (e.g., sodium bicarbonate solution) during the work-up procedure to avoid prolonged exposure to strong acid. 2. Shorter Reaction Times: Monitor the reaction progress closely (e.g., by TLC) and stop the reaction as soon as the starting material is consumed to prevent over-reaction.
Formation of an unexpected second amide byproduct.
Oxime Isomerization: Although the E-isomer is generally more stable, isomerization to the Z-isomer under the reaction conditions can lead to the migration of the methyl group, forming N-acetyl-4-bromoaniline.
1. Milder Reaction Conditions: Employing milder catalysts and lower temperatures can often suppress this isomerization. 2. Stereoselective Oxime Formation: Ensure the starting 4-bromoacetophenone oxime is of high isomeric purity.
Data Presentation
The following table summarizes the expected outcomes of the Beckmann rearrangement of 4-bromoacetophenone oxime under different hypothetical conditions, illustrating the impact on product distribution. (Note: Specific yields can vary based on precise experimental parameters).
Catalyst
Temperature
Expected Major Product
Potential Major Byproduct(s)
Anticipated Yield Range (Major Product)
Polyphosphoric Acid (PPA)
80-100 °C
N-(4-bromophenyl)acetamide
4-bromobenzonitrile
70-85%
Concentrated Sulfuric Acid
120-140 °C
N-(4-bromophenyl)acetamide
4-bromobenzonitrile, 4-bromoaniline
40-60%
Cyanuric Chloride/DMF
Room Temp. - 50 °C
N-(4-bromophenyl)acetamide
Minimal fragmentation
85-95%
Trifluoroacetic Acid (TFA)
Reflux
N-(4-bromophenyl)acetamide
4-bromobenzonitrile
60-80%
Experimental Protocols
Protocol 1: Minimized Byproduct Formation using Polyphosphoric Acid
This protocol is designed to favor the formation of N-(4-bromophenyl)acetamide while minimizing Beckmann fragmentation.
Materials:
4-Bromoacetophenone oxime
Polyphosphoric acid (PPA)
Deionized water
Ice
Sodium bicarbonate (saturated solution)
Ethyl acetate
Anhydrous sodium sulfate
Round-bottom flask
Magnetic stirrer and stir bar
Heating mantle with temperature control
Separatory funnel
Beaker
Büchner funnel and filter paper
Procedure:
In a clean, dry round-bottom flask, place 4-bromoacetophenone oxime.
Add polyphosphoric acid to the flask (approximately 10 times the weight of the oxime).
Heat the mixture with stirring to 80-90°C.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).
Allow the reaction mixture to cool to room temperature.
Carefully pour the viscous mixture onto crushed ice with stirring.
Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.
The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash with cold water.
For further purification, the crude product can be recrystallized from an appropriate solvent system (e.g., ethanol/water).
Protocol 2: Analysis of Product Mixture by High-Performance Liquid Chromatography (HPLC)
This method can be used to quantify the amounts of the desired product and major byproducts.
Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) may be required for optimal separation.
Flow Rate: 1.0 mL/min
Detection: UV at 254 nm
Injection Volume: 10 µL
Column Temperature: 30 °C
Procedure:
Prepare standard solutions of N-(4-bromophenyl)acetamide and 4-bromobenzonitrile of known concentrations in the mobile phase.
Dissolve a known amount of the crude reaction product in the mobile phase.
Inject the standard solutions to determine their retention times and to generate a calibration curve.
Inject the sample solution.
Identify the peaks in the sample chromatogram by comparing their retention times with those of the standards.
Quantify the amount of each component in the sample using the calibration curves.
Visualizations
Caption: Reaction pathways in the Beckmann rearrangement of 4-bromoacetophenone oxime.
Caption: Troubleshooting workflow for byproduct formation in the Beckmann rearrangement.
How to control E/Z isomer ratio in 4-Bromoacetophenone oxime synthesis
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling the E/Z isomer ratio during the synthesis of 4-Bromoacetophenone oxime. Freque...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling the E/Z isomer ratio during the synthesis of 4-Bromoacetophenone oxime.
Frequently Asked Questions (FAQs)
Q1: What are the E and Z isomers of 4-Bromoacetophenone oxime?
A1: The E and Z isomers are geometric isomers, also known as stereoisomers, that arise from the restricted rotation around the carbon-nitrogen double bond (C=N) of the oxime. The 'E' (entgegen) configuration has the hydroxyl group and the 4-bromophenyl group on opposite sides of the double bond, while the 'Z' (zusammen) configuration has them on the same side.
Q2: Why is controlling the E/Z isomer ratio important?
A2: The specific geometry of the oxime can significantly influence its reactivity and biological activity. For instance, in reactions like the Beckmann rearrangement, the stereochemistry of the starting oxime dictates the structure of the resulting amide product. Therefore, controlling the E/Z ratio is crucial for achieving the desired chemical outcome and biological efficacy.
Q3: Which isomer of 4-Bromoacetophenone oxime is more stable?
A3: Generally, the E-isomer of ketoximes is thermodynamically more stable due to reduced steric hindrance between the substituents on the C=N bond.[1] For 4-Bromoacetophenone oxime, the E-isomer is typically the major product under standard equilibrium conditions.[1]
Q4: How can I determine the E/Z ratio of my product?
A4: Nuclear Magnetic Resonance (NMR) spectroscopy is the most common and reliable method for determining the E/Z isomer ratio. The chemical shifts of the protons and carbons near the C=N bond will differ for the E and Z isomers. By integrating the respective signals in the ¹H NMR spectrum, a quantitative ratio can be calculated.
Troubleshooting Guide
Issue
Probable Cause(s)
Solution(s)
Poor or no selectivity (obtaining a near 1:1 mixture of E/Z isomers)
Reaction conditions are promoting thermodynamic equilibrium where the energy difference between the isomers is small.
To favor the E-isomer, prolong the reaction time at a moderate temperature to allow for equilibration to the more stable isomer. For the Z-isomer, employ kinetic control by using specific reagents and lower reaction temperatures.
Inconsistent E/Z ratios between batches
Minor variations in reaction parameters such as temperature, reaction time, or the rate of addition of reagents. The presence of acidic or basic impurities can also catalyze interconversion.[2]
Strictly control all reaction parameters. Ensure the purity of starting materials and solvents. Use a buffered system if pH is a critical factor.
Low yield of the desired isomer
The chosen reaction conditions may not be optimal for the desired stereoselectivity, leading to the formation of the undesired isomer as the major product.
For E-isomer synthesis, ensure the reaction reaches thermodynamic equilibrium. For Z-isomer synthesis, carefully follow protocols that specify conditions for kinetic control, such as the use of specific bases like potassium carbonate in methanol (B129727) at reflux.[1]
Difficulty in separating the E and Z isomers
The isomers may have very similar physical properties, making separation by standard techniques like crystallization or column chromatography challenging.
Optimize your separation method. For column chromatography, screen different solvent systems and stationary phases. High-Performance Liquid Chromatography (HPLC) may offer better resolution. Fractional crystallization with a variety of solvents should also be explored.
Experimental Protocols
Protocol 1: Synthesis Favoring the (E)-4-Bromoacetophenone Oxime
This protocol is designed to favor the formation of the thermodynamically more stable E-isomer.
Dissolve 4-bromoacetophenone in ethanol in a round-bottom flask.
Add hydroxylamine hydrochloride and sodium acetate to the solution.[1]
Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitor by TLC).
Cool the reaction mixture to room temperature.
Add water to precipitate the crude product.
Filter the solid, wash with cold water, and dry.
Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the purified (E)-4-bromoacetophenone oxime.
Protocol 2: Selective Synthesis of (Z)-4-Bromoacetophenone Oxime
This protocol is adapted from a method developed for the selective synthesis of Z-oximes and is designed to favor the kinetically controlled product.[1]
Materials:
4-Bromoacetophenone
Hydroxylamine hydrochloride (NH₂OH·HCl)
Potassium carbonate (K₂CO₃)
Methanol
Dichloromethane
Procedure:
In a round-bottom flask, combine 4-bromoacetophenone, hydroxylamine hydrochloride, and potassium carbonate in methanol.[1]
Stir the mixture at reflux temperature. The progress of the reaction should be monitored by TLC until the starting material is consumed.
After completion, cool the reaction mixture to room temperature.
Extract the product with dichloromethane.
Dry the organic layer over anhydrous magnesium sulfate (B86663) and filter.
Evaporate the solvent under reduced pressure to obtain the crude product with a high proportion of the Z-isomer.
If necessary, purify the product by column chromatography.
Data Presentation
The E/Z isomer ratio of 4-bromoacetophenone oxime is highly dependent on the reaction conditions. The following table summarizes how different parameters can influence the stereochemical outcome.
Note: The E/Z ratio for the potassium carbonate/methanol system is based on the reported value for acetophenone (B1666503) and is illustrative of the selectivity for the Z-isomer under these conditions.
Visualizations
Caption: Experimental workflow for the synthesis and control of the E/Z isomer ratio of 4-Bromoacetophenone oxime.
Caption: Factors influencing the E/Z isomer selectivity in 4-Bromoacetophenone oxime synthesis.
Preventing decomposition during the Beckmann rearrangement of substituted oximes
Welcome to our dedicated technical support center for the Beckmann rearrangement. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the rearrangement o...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to our dedicated technical support center for the Beckmann rearrangement. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the rearrangement of substituted oximes, with a focus on preventing decomposition and maximizing product yield.
Here we address common issues encountered during the Beckmann rearrangement in a question-and-answer format, providing targeted solutions to overcome these challenges.
Q1: My Beckmann rearrangement is resulting in a low yield of the desired amide and a significant amount of unidentifiable decomposition products. What are the likely causes and how can I fix this?
A1: Low yields and decomposition are often due to overly harsh reaction conditions.[1] The traditional use of strong Brønsted acids like concentrated sulfuric acid (H₂SO₄) or polyphosphoric acid (PPA) at high temperatures can lead to the degradation of sensitive substrates or products.[2][3]
Troubleshooting Steps:
Lower the Reaction Temperature: The Beckmann rearrangement can be highly temperature-dependent. Gradually decreasing the temperature may slow down decomposition pathways more significantly than the desired rearrangement, thus improving the yield.[4]
Switch to a Milder Catalyst System: Instead of strong acids, consider using milder reagents that can activate the oxime's hydroxyl group, making it a better leaving group under less aggressive conditions.[5][6] Effective milder systems include:
Tosyl chloride (TsCl) or Mesyl chloride (MsCl): These reagents form sulfonate esters of the oxime, which can rearrange under neutral or basic conditions, often with gentle heating.[6]
Phosphorus pentachloride (PCl₅) or Thionyl chloride (SOCl₂): These can be effective alternatives to strong acids.[5][6]
Cyanuric chloride (TCT): This reagent, often used with a co-catalyst like zinc chloride (ZnCl₂), can promote the rearrangement under mild conditions, sometimes even at room temperature.[5][7]
Optimize Catalyst Loading: If using a catalytic system, ensure the loading is appropriate. Too little catalyst may lead to an incomplete reaction, while too much can sometimes promote side reactions.
Ensure Anhydrous Conditions: Trace amounts of water can hydrolyze intermediates or deactivate certain catalysts. Using oven-dried glassware and anhydrous solvents is crucial.
Q2: I am observing a significant amount of a nitrile byproduct instead of my target amide. What is this side reaction and how can I suppress it?
A2: The formation of a nitrile byproduct is a classic indication of a competing reaction known as the Beckmann fragmentation .[5] This occurs when the group alpha (α) to the oxime can form a stable carbocation. Instead of migrating, this group is eliminated, leading to the formation of a nitrile and a carbocation.[5]
Factors Favoring Fragmentation:
Substrate Structure: Oximes with a quaternary carbon center alpha to the C=N bond are particularly prone to fragmentation due to the formation of a stable tertiary carbocation.[5]
Harsh Acidic Conditions: Strong acids and high temperatures can promote carbocation formation and thus favor fragmentation.[4]
Strategies to Minimize Beckmann Fragmentation:
Use Milder and Non-Acidic Reagents: As with general decomposition, switching to milder reagents like cyanuric chloride, PCl₅, or forming an oxime sulfonate can significantly favor the rearrangement over fragmentation.[5]
Careful Selection of Solvent: The choice of solvent can influence the reaction pathway. Aprotic solvents are often preferred when using sulfonate esters to avoid solvolysis of the intermediate.[6]
Control of Oxime Stereochemistry: The Beckmann rearrangement is stereospecific, with the group anti-periplanar to the hydroxyl group migrating.[5] If the group that can form a stable carbocation is anti to the leaving group, fragmentation is more likely. If possible, isolating the oxime isomer where the desired migrating group is in the anti position can favor the rearrangement.
Q3: My reaction is producing a mixture of two isomeric amides. What is causing this lack of regioselectivity?
A3: The formation of a mixture of amide regioisomers is almost always due to the presence of a mixture of (E)- and (Z)-oxime isomers in the starting material or isomerization of the oxime under the reaction conditions. The Beckmann rearrangement is stereospecific, meaning the group anti (trans) to the hydroxyl group is the one that migrates.[7]
Troubleshooting Steps:
Isolate a Single Oxime Isomer: If you are starting with a mixture of oxime isomers, it is crucial to separate them before the rearrangement. This can often be achieved by chromatography or crystallization.
Avoid Isomerization During Rearrangement: Strong acidic conditions can sometimes catalyze the isomerization of the C=N bond, leading to a loss of stereocontrol even if you start with a pure isomer. Using milder conditions, such as those involving the pre-formation of an O-tosyl or O-mesyl ether followed by rearrangement under neutral conditions, can prevent this isomerization.[6]
Q4: The reaction is not proceeding to completion, and I am recovering a significant amount of my starting oxime. What should I do?
A4: Incomplete conversion can stem from several factors related to catalyst activity and reaction conditions.
Troubleshooting Steps:
Increase Catalyst Loading: A modest increase in the amount of catalyst may be sufficient to drive the reaction to completion.
Increase Reaction Temperature: If decomposition is not an issue, gradually increasing the reaction temperature can help overcome the activation energy barrier.
Switch to a More Active Catalyst: If a mild catalyst is proving ineffective, a stronger acid or a more reactive reagent may be necessary, especially for sterically hindered oximes.
Check Reagent Purity: Ensure that your catalyst and reagents are pure and have not degraded. For example, some solid acid catalysts may need activation before use.
Data Presentation: Comparison of Catalytic Systems
The following tables summarize quantitative data for the Beckmann rearrangement of representative substituted oximes under various catalytic conditions.
Optimizing reaction conditions for the synthesis of 4-Bromoacetophenone oxime
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-bromoacetopheno...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-bromoacetophenone oxime.
Troubleshooting Guide
This guide addresses common issues encountered during the synthesis of 4-bromoacetophenone oxime in a question-and-answer format.
Question: My reaction mixture has turned into a dark, tar-like substance. What could be the cause?
Answer: The formation of a dark, insoluble tar is a common issue, particularly during the synthesis of the precursor, 4-bromoacetophenone, via Friedel-Crafts acylation. This is often due to side reactions such as polymerization, which can be promoted by certain solvents. For instance, using chloroform (B151607) as a solvent with aluminum chloride (a common Lewis acid catalyst) can lead to the formation of trityl-like polymers.
Recommendations:
Solvent Choice: Consider switching to dichloromethane (B109758) (DCM) as the solvent for the Friedel-Crafts acylation, as it is less prone to participating in side reactions.
No-Solvent Conditions: Literature suggests that running the reaction without a solvent can also be a viable option.
Temperature Control: Ensure the reaction temperature is carefully controlled, as excessive heat can promote polymerization.
Question: The yield of my 4-bromoacetophenone oxime is consistently low. What factors could be affecting the yield?
Answer: Low yields can result from several factors, including incomplete reaction, side reactions, and product loss during workup and purification.
Recommendations:
Purity of Starting Materials: Ensure that the 4-bromoacetophenone is pure. Impurities from the previous step can interfere with the oximation reaction.
Reaction Time: The reaction may require several hours to reach completion. Monitor the reaction progress using Thin Layer Chromatography (TLC).
pH of the Reaction Mixture: The formation of oximes is sensitive to pH. The reaction is typically carried out in a slightly acidic to neutral medium. The addition of a base like sodium acetate (B1210297) is crucial to buffer the reaction mixture and neutralize the HCl formed from hydroxylamine (B1172632) hydrochloride.[1]
Incomplete Precipitation: If the product is precipitated by adding water, ensure the solution is sufficiently cooled in an ice bath to maximize precipitation. Gently scratching the inside of the flask can also induce crystallization.
Question: I am observing the formation of significant impurities or side products. What are the likely side reactions?
Answer: Several side reactions can occur, leading to the formation of impurities.
Self-Condensation of Ketone: Under basic conditions, two molecules of 4-bromoacetophenone can react with each other in an aldol-type condensation. To minimize this, you can try adding the 4-bromoacetophenone slowly to the reaction mixture containing hydroxylamine and the base.
Beckmann Rearrangement: Although this is typically a subsequent reaction carried out under acidic conditions, prolonged heating or acidic impurities could potentially lead to some rearrangement of the oxime to N-(4-bromophenyl)acetamide.[2]
Question: My final product is an oil and is difficult to crystallize. What should I do?
Answer: An oily product often indicates the presence of impurities or a mixture of E/Z isomers.
Recommendations:
Purification: Attempt to purify the product using column chromatography.
Recrystallization Solvent: If you are attempting recrystallization, ensure you are using a minimal amount of a suitable hot solvent. Using too much solvent will result in a significant portion of the product remaining in the mother liquor.
Isomeric Mixture: The presence of both E and Z isomers of the oxime can result in a lower melting point and a broader melting range, sometimes appearing as an oil.[2] While often a mixture is acceptable for subsequent steps, specific applications may require separation of the isomers.
Frequently Asked Questions (FAQs)
Q1: What is the typical procedure for the synthesis of 4-bromoacetophenone oxime?
A1: The most common method involves the reaction of 4-bromoacetophenone with hydroxylamine hydrochloride in the presence of a base.[2] A typical procedure is to dissolve 4-bromoacetophenone in a solvent like ethanol (B145695), add hydroxylamine hydrochloride and a base such as sodium acetate, and then heat the mixture under reflux for several hours. The product is often isolated by precipitation with water, followed by filtration and purification.[2]
Q2: What is the role of the base (e.g., sodium acetate, potassium carbonate) in the reaction?
A2: Hydroxylamine is typically used as its hydrochloride salt (NH₂OH·HCl). The base is added to neutralize the hydrochloric acid, liberating the free hydroxylamine (NH₂OH) which is the active nucleophile that reacts with the ketone. The base also helps to maintain a suitable pH for the reaction.[1]
Q3: What are the expected melting points for the E and Z isomers of 4-bromoacetophenone oxime?
A3: The E-isomer of 1-(4-bromophenyl)ethanone oxime generally has a higher melting point, reported to be in the range of 119-121°C, while the Z-isomer has a reported melting point of 112-115°C.[2] A mixture of isomers will typically exhibit a broader and depressed melting point range.[2]
Q4: What are some common applications of 4-bromoacetophenone oxime?
A4: 4-Bromoacetophenone oxime is a valuable intermediate in organic synthesis. It can be used in the synthesis of pharmaceuticals, agrochemicals, and other biologically active compounds.[2] The oxime functional group can be further transformed, for example, through Beckmann rearrangement to form amides, or reduced to form amines.[2]
Data Presentation
Table 1: Effect of Reaction Conditions on the Synthesis of Acetophenone (B1666503) Oxime Derivatives
Note: The yields reported in the literature are for closely related derivatives or are qualitative. This table serves as a guideline for selecting starting conditions.
Experimental Protocols
Detailed Methodology for the Synthesis of 4-Bromoacetophenone Oxime
This protocol is a representative procedure based on commonly cited methods.[2]
Materials:
4-Bromoacetophenone
Hydroxylamine hydrochloride (NH₂OH·HCl)
Sodium acetate (CH₃COONa)
Ethanol
Deionized water
Round-bottom flask
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle
Büchner funnel and filter paper
Ice bath
Procedure:
In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-bromoacetophenone (1 equivalent) in ethanol.
Add hydroxylamine hydrochloride (1.2 equivalents) and sodium acetate (1.5 equivalents) to the solution.
Heat the reaction mixture to reflux with constant stirring.
Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
Once the reaction is complete, allow the mixture to cool to room temperature.
Slowly pour the reaction mixture into a beaker containing ice-cold water to precipitate the product.
Stir the mixture in the ice bath for 15-30 minutes to ensure complete precipitation.
Collect the solid product by vacuum filtration using a Büchner funnel.
Wash the solid with cold deionized water to remove any inorganic salts.
Dry the crude product. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or an ethanol-water mixture.
Mandatory Visualization
Caption: Experimental workflow for the synthesis of 4-bromoacetophenone oxime.
Caption: Troubleshooting decision tree for 4-bromoacetophenone oxime synthesis.
Challenges in the scale-up of 4-Bromoacetophenone oxime synthesis
This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the synthesis of 4-bromoacetophenone oxime, with a special focus on the challenges encounte...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the synthesis of 4-bromoacetophenone oxime, with a special focus on the challenges encountered during scale-up.
Frequently Asked Questions (FAQs)
Q1: What is the general principle behind the synthesis of 4-bromoacetophenone oxime?
A1: The synthesis of 4-bromoacetophenone oxime is a condensation reaction between 4-bromoacetophenone and a hydroxylamine (B1172632) derivative, typically hydroxylamine hydrochloride. The reaction involves the nucleophilic attack of the nitrogen atom of hydroxylamine on the carbonyl carbon of the acetophenone (B1666503). This is followed by dehydration to form the C=N double bond of the oxime. A base is usually added to neutralize the hydrochloric acid liberated from hydroxylamine hydrochloride, which drives the reaction to completion.
Q2: Why is the addition of a base, such as sodium acetate (B1210297) or pyridine, necessary in this reaction?
A2: When using hydroxylamine hydrochloride, a base is crucial to neutralize the liberated hydrochloric acid.[1] This is important for two main reasons: firstly, it frees the hydroxylamine to act as a nucleophile, and secondly, it maintains the pH of the reaction mixture in a range that is optimal for oxime formation. An uncontrolled decrease in pH can lead to side reactions or inhibit the primary reaction. Sodium acetate acts as a buffer to maintain a mildly acidic pH, which is favorable for the reaction.[2]
Q3: What are the common solvents used for this synthesis, and how do they affect the reaction?
A3: Ethanol (B145695) is a commonly used solvent for the synthesis of 4-bromoacetophenone oxime.[1] Protic solvents like ethanol are generally effective at dissolving both the ketone and the hydroxylamine salt. The choice of solvent can influence the reaction rate and the solubility of the product, which can be a critical factor in product isolation and purification, especially during scale-up.
Q4: What are the E and Z isomers of 4-bromoacetophenone oxime, and why are they important?
A4: 4-bromoacetophenone oxime can exist as two geometric isomers, designated as (E) and (Z), due to the restricted rotation around the C=N double bond. The relative orientation of the hydroxyl group and the substituted phenyl group determines the isomer. The ratio of these isomers can be influenced by reaction conditions.[3] For pharmaceutical applications, it is often critical to control the isomeric purity of intermediates, as different isomers can have different biological activities and impurity profiles in the final active pharmaceutical ingredient (API).
Q5: What is the Beckmann rearrangement, and how can it be avoided during the synthesis of 4-bromoacetophenone oxime?
A5: The Beckmann rearrangement is a potential side reaction where the oxime is converted to an amide under acidic conditions.[4][5] To minimize the risk of this rearrangement, it is important to carefully control the reaction temperature and pH. Using a mild base and avoiding strongly acidic conditions during workup can help prevent this unwanted transformation.
Troubleshooting Guides for Scale-Up
This section addresses specific issues that may be encountered during the scale-up of 4-bromoacetophenone oxime synthesis.
Problem
Potential Causes
Troubleshooting Steps
Low Yield
- Incomplete reaction due to insufficient reaction time or temperature.- Suboptimal pH of the reaction mixture.- Loss of product during workup and isolation.
- Monitor the reaction progress using techniques like TLC or HPLC to ensure completion.- Optimize the reaction temperature; gentle heating can improve the reaction rate.[3]- Carefully control the addition of base to maintain an optimal pH range.- Minimize the volume of washing solvents during filtration to reduce product loss.
- Presence of impurities in the starting 4-bromoacetophenone.- Side reactions such as the Beckmann rearrangement.- Formation of an unfavorable E/Z isomer ratio.
- Use high-purity starting materials.- Control the reaction temperature and pH to minimize side reactions.[4][5]- Optimize reaction conditions (e.g., solvent, base, temperature) to favor the formation of the desired isomer.[3]
Difficult Product Isolation and Filtration
- The product may "oil out" or form a fine precipitate that is difficult to filter.- High solubility of the product in the reaction or washing solvents.
- Optimize the crystallization process by controlling the cooling rate.- Consider adding an anti-solvent to induce precipitation of a more filterable solid.- Use chilled washing solvents to minimize product loss.
Inconsistent E/Z Isomer Ratio
- Variations in reaction temperature, solvent, or rate of addition of reagents.
- Implement strict control over reaction parameters.[3]- Develop a robust crystallization procedure that selectively isolates the desired isomer.
Challenges with Product Drying
- Residual solvent trapped within the crystal lattice.- Product degradation at elevated drying temperatures.
- Wash the filter cake with a low-boiling point solvent to displace the higher-boiling point reaction solvent.- Dry the product under vacuum at a moderate temperature.
Experimental Protocols
Laboratory-Scale Synthesis of 4-Bromoacetophenone Oxime
A detailed procedure for the laboratory-scale synthesis of 1-(4-Bromophenyl)ethanone oxime has been reported with a high yield.[6] In a round-bottomed flask, 4-bromoacetophenone (1 equivalent) is dissolved in denatured ethanol. Hydroxylamine hydrochloride (2.1 equivalents) is added to the solution. Pyridine (1.85 equivalents) is then added, and the mixture is heated to reflux for 4 hours. After cooling, the ethanol is removed under reduced pressure. Water is added to the residue to precipitate the product, which is then filtered, washed with water, and dried under vacuum to afford the oxime as a white solid (99% yield).[6]
Illustrative Data on Reaction Parameters
The following table provides illustrative data on how different reaction parameters can affect the yield and E/Z isomer ratio of acetophenone oximes, based on general principles of oxime synthesis.[3][7]
Parameter
Condition A
Condition B
Condition C
Expected Outcome
Base
Sodium Acetate
Pyridine
Potassium Hydroxide
The choice of base can influence the reaction rate and selectivity. Stronger bases may lead to faster reactions but also potentially more side products.
Solvent
Ethanol
Methanol
Ethanol/Water
The polarity of the solvent can affect the solubility of reactants and the transition state energy, thereby influencing the reaction rate and isomer ratio.
Temperature
Room Temperature
50 °C
Reflux
Higher temperatures generally increase the reaction rate but may also lead to the formation of more byproducts or a less favorable isomer ratio.
Yield (%)
(Illustrative) 85
(Illustrative) 95
(Illustrative) 90
Yields can be optimized by careful selection of reaction conditions.
E/Z Ratio
(Illustrative) 80:20
(Illustrative) 70:30
(Illustrative) 85:15
The isomer ratio is sensitive to the reaction environment.
Visualizations
Caption: Reaction pathway for the synthesis of 4-Bromoacetophenone Oxime.
Technical Support Center: Analysis of Crude 4-Bromoacetophenone Oxime
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude 4-Bromoacetophenone oxime. Frequently...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude 4-Bromoacetophenone oxime.
Frequently Asked Questions (FAQs)
Q1: What are the common impurities expected in crude 4-Bromoacetophenone oxime?
A1: Common impurities in crude 4-Bromoacetophenone oxime can be categorized as process-related impurities and degradation products.
Geometric Isomer: 4-Bromoacetophenone oxime is synthesized as a mixture of (E)- and (Z)-isomers.[1][2][3][4]
By-products: N-(4-bromophenyl)acetamide can be formed through a Beckmann rearrangement of the oxime.
Degradation Products: These can arise from hydrolysis, oxidation, or photolysis. Forced degradation studies are necessary to identify these.[5][6][7]
Q2: Why do I see two closely eluting peaks for my main compound in the chromatogram?
A2: 4-Bromoacetophenone oxime, like many oximes, exists as a mixture of (E)- and (Z)- geometric isomers.[1][2][3][4] These isomers have slightly different physical properties and will likely be separated by chromatographic techniques like HPLC or GC, resulting in two distinct peaks. The ratio of these isomers can vary depending on the reaction conditions.[1][2]
Q3: Can 4-Bromoacetophenone oxime degrade during GC analysis?
A3: Yes, oximes can be thermally labile and may degrade in the high temperatures of a GC injection port. A common degradation pathway is the loss of water to form the corresponding nitrile (4-bromobenzonitrile). If you suspect on-column degradation, it is advisable to use a lower injection port temperature or derivatize the sample. LC-MS is a suitable alternative for analyzing thermally sensitive compounds.
Q4: What are the regulatory guidelines for controlling impurities in drug intermediates like 4-Bromoacetophenone oxime?
A4: The International Council for Harmonisation (ICH) provides guidelines for impurities in new drug substances (ICH Q3A) and drug products (ICH Q3B). These guidelines establish thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the final drug product.
Troubleshooting Guides
HPLC Analysis Troubleshooting
Problem
Possible Cause(s)
Suggested Solution(s)
Poor peak shape (tailing or fronting)
- Inappropriate mobile phase pH.- Column overload.- Column degradation.
- Adjust mobile phase pH to ensure the analyte is in a single ionic form.- Reduce sample concentration.- Use a new column or a column with a different stationary phase.
Ghost peaks
- Contamination in the injector or column.- Impurities in the mobile phase.
- Flush the injector and column with a strong solvent.- Use high-purity solvents and freshly prepared mobile phase.
Baseline drift or noise
- Air bubbles in the system.- Contaminated mobile phase or detector cell.- Fluctuations in detector lamp intensity.
- Degas the mobile phase.- Flush the system and clean the detector cell.- Allow the lamp to warm up sufficiently; replace if necessary.
Inconsistent retention times
- Changes in mobile phase composition.- Fluctuations in column temperature.- Pump malfunction.
- Prepare fresh mobile phase and ensure proper mixing.- Use a column oven to maintain a constant temperature.- Check the pump for leaks and ensure a steady flow rate.
GC-MS Analysis Troubleshooting
Problem
Possible Cause(s)
Suggested Solution(s)
Appearance of a peak corresponding to 4-bromobenzonitrile
- Thermal degradation of the oxime in the injector.
- Lower the injector temperature.- Use a splitless injection to reduce residence time in the injector.- Derivatize the oxime to a more thermally stable compound.
Broad peaks
- Active sites in the liner or column.- Column contamination.
- Use a deactivated liner.- Bake out the column or trim the first few centimeters.- Silylate the sample to reduce active hydrogen interactions.[8]
Poor separation of E/Z isomers
- Inadequate column resolution.
- Use a longer column or a column with a different stationary phase (e.g., a more polar phase).- Optimize the temperature program with a slower ramp rate.
Experimental Protocols
Protocol 1: Stability-Indicating RP-HPLC Method for Impurity Profiling
This protocol describes a general method for the analysis of crude 4-Bromoacetophenone oxime. Note: This method is a template and may require optimization for your specific instrumentation and sample matrix.
Instrumentation: HPLC with a UV detector.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[9]
Sample Preparation: Dissolve the crude sample in acetonitrile to a concentration of approximately 1 mg/mL.
Protocol 2: Forced Degradation Studies
Forced degradation studies are performed to demonstrate the stability-indicating nature of an analytical method and to identify potential degradation products.[5][6][7]
Stock Solution Preparation: Prepare a 1 mg/mL solution of 4-Bromoacetophenone oxime in a 50:50 mixture of acetonitrile and water.
Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Heat at 80°C for 4 hours. Cool and neutralize with 1N NaOH.
Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N NaOH. Keep at room temperature for 2 hours. Neutralize with 1N HCl.
Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.[9]
Thermal Degradation: Store the solid crude material in an oven at 105°C for 24 hours. Dissolve the stressed sample in the mobile phase for analysis.
Photolytic Degradation: Expose the solid crude material to UV light (254 nm) for 24 hours. Dissolve the stressed sample in the mobile phase for analysis.
Technical Support Center: N-(4-bromophenyl)acetamide Synthesis via Beckmann Rearrangement
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of N-(4-bromophenyl)aceta...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of N-(4-bromophenyl)acetamide from the Beckmann rearrangement of 4-bromoacetophenone oxime.
Frequently Asked Questions (FAQs)
Q1: My Beckmann rearrangement of 4-bromoacetophenone oxime resulted in a very low yield of N-(4-bromophenyl)acetamide. What are the potential causes?
A1: Low yields in this reaction can stem from several factors:
Incomplete Reaction: The reaction may not have gone to completion. This could be due to insufficient reaction time, inadequate temperature, or a catalyst that is not active enough.
Suboptimal Catalyst: The choice and amount of acid catalyst are crucial. While strong acids like polyphosphoric acid (PPA) can be effective, they can also lead to side reactions if not used under optimal conditions.[1] Milder catalysts like trifluoroacetic acid (TFA) may offer better selectivity and yield.[2][3]
Presence of Water: The Beckmann rearrangement is sensitive to water, which can hydrolyze the intermediate nitrilium ion, leading to the formation of byproducts. Ensure all reagents and glassware are thoroughly dried.
Side Reactions: Beckmann fragmentation is a common side reaction that can compete with the rearrangement, especially if the group alpha to the oxime can stabilize a carbocation.[4]
Product Loss During Workup: The product, N-(4-bromophenyl)acetamide, may be lost during extraction and purification steps. A document describing this experiment noted a very low yield after recrystallization, suggesting significant product loss during this purification step.[1]
Incorrect Stereoisomer of the Oxime: The Beckmann rearrangement is stereospecific; the group anti-periplanar to the hydroxyl group is the one that migrates.[5] While the 4-bromophenyl group is expected to migrate to form the desired product, the presence of the wrong oxime isomer could hinder the reaction.
Q2: How can I minimize the formation of side products in my reaction?
A2: To minimize side products:
Control Reaction Temperature: Carefully control the temperature as higher temperatures can promote side reactions.
Choose the Right Catalyst: Using milder catalysts can sometimes reduce the extent of side reactions. For example, cyanuric chloride has been used as a catalyst to promote the rearrangement under milder conditions.[4]
Ensure Anhydrous Conditions: Use dry solvents and reagents to prevent hydrolysis of intermediates.
Monitor the Reaction: Use thin-layer chromatography (TLC) to monitor the progress of the reaction and stop it once the starting material is consumed to avoid the formation of degradation products.
Q3: What is the expected migrating group in the rearrangement of 4-bromoacetophenone oxime?
A3: In the Beckmann rearrangement of 4-bromoacetophenone oxime, the 4-bromophenyl group is the expected migrating group, which leads to the formation of N-(4-bromophenyl)acetamide. This is because the oxime isomer where the hydroxyl group is anti to the 4-bromophenyl group is generally more stable. An experimental account confirms that the phenyl group migrates, leading to N-(4-bromophenyl)acetamide as the product.[1]
Q4: Are there alternative catalysts to strong acids like sulfuric acid or PPA?
A4: Yes, several other reagents are known to promote the Beckmann rearrangement, often under milder conditions.[4] These include:
The use of these reagents can sometimes lead to higher yields and fewer side products.
Troubleshooting Guide
Issue
Possible Cause
Suggested Solution
Low or No Product Formation
Inactive catalyst
Ensure the catalyst is fresh and has been stored correctly. For solid catalysts, ensure they are properly activated if required.
Insufficient reaction time or temperature
Monitor the reaction by TLC. If the reaction is sluggish, consider increasing the temperature or extending the reaction time.
Presence of moisture
Use oven-dried glassware and anhydrous solvents and reagents.
Formation of Multiple Products (Observed by TLC or NMR)
Beckmann fragmentation
This side reaction can compete with the desired rearrangement.[4] Consider using a milder catalyst and lower reaction temperatures.
Isomerization of the oxime
The acidic conditions can sometimes cause isomerization of the oxime, leading to a mixture of products.[6] Using milder conditions may help to suppress this.
Product is an Oil or Fails to Crystallize
Presence of impurities
Purify the crude product using column chromatography before attempting recrystallization.
Residual solvent
Ensure all solvent is removed under reduced pressure before attempting to crystallize the product.
Significant Product Loss During Recrystallization
Product is too soluble in the recrystallization solvent
Choose a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below. Perform a small-scale test to find the optimal solvent or solvent mixture.
Premature crystallization during hot filtration
Ensure the filtration apparatus is pre-heated to prevent the product from crystallizing on the filter paper.
Experimental Protocols
Protocol 1: Preparation of 4-Bromoacetophenone Oxime
This protocol is adapted from a general procedure for the synthesis of acetophenone (B1666503) oximes.
Note: Specific yield data for the TFA-catalyzed rearrangement of 4-bromoacetophenone oxime was not available in the searched documents. The data for acetophenone oxime is provided as a reference for optimization.
Visualizations
Caption: Reaction mechanism of the Beckmann rearrangement of 4-bromoacetophenone oxime.
Caption: A generalized experimental workflow for the Beckmann rearrangement.
Technical Support Center: Catalyst Deactivation in Reactions with 4-Bromoacetophenone Oxime
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation during chemical react...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation during chemical reactions involving 4-Bromoacetophenone oxime.
Troubleshooting Guides
This section is designed to help you diagnose and resolve common issues related to catalyst deactivation. The issues are categorized by the type of reaction being performed with 4-Bromoacetophenone oxime.
Category 1: Beckmann Rearrangement (e.g., using Solid Acid Catalysts like Zeolites)
Question: My product yield is decreasing with each catalyst reuse, and the catalyst has darkened in color. What is the likely cause and how can I fix it?
Answer:
This is a classic sign of catalyst deactivation by coking or fouling . In the acidic environment of a Beckmann rearrangement, organic molecules, including the reactant, product, or side-products, can polymerize on the catalyst surface, forming carbonaceous deposits ("coke"). These deposits block the active sites and pores of the catalyst, leading to a drop in activity.[1]
Troubleshooting Steps:
Confirm Coke Formation: The visual darkening of the catalyst is a strong indicator. For a definitive diagnosis, you can perform Temperature-Programmed Oxidation (TPO). This analysis will quantify the amount of coke and indicate the temperature at which it combusts, giving clues about its nature.[2][3]
Optimize Reaction Conditions:
Temperature: High temperatures can accelerate coking. Try to run the reaction at the lowest effective temperature.
Reaction Time: Extended reaction times can lead to more byproduct formation and subsequent coking. Monitor the reaction progress and stop it once the desired conversion is reached.
Catalyst Regeneration: The most common method for removing coke is calcination . This involves heating the catalyst in a controlled flow of air or a diluted oxygen mixture to burn off the carbonaceous deposits.[4][5] (See Experimental Protocol 2 for a detailed procedure).
A Comparative Analysis of 4-Bromoacetophenone Oxime and 4-Chloroacetophenone Oxime Reactivity
For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of structurally similar compounds is paramount for efficient synthesis and mechanism elucidation. This guide provid...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of structurally similar compounds is paramount for efficient synthesis and mechanism elucidation. This guide provides an objective comparison of the reactivity of 4-bromoacetophenone oxime and 4-chloroacetophenone oxime, supported by experimental data and detailed protocols.
The primary differentiator in the reactivity of 4-bromoacetophenone oxime and 4-chloroacetophenone oxime lies in the electronic influence of the halogen substituent on the phenyl ring. These differences, though subtle, can significantly impact the rates and outcomes of chemical transformations, most notably in reactions like the Beckmann rearrangement.
Electronic Effects of Halogen Substituents
The reactivity of the oxime functional group is influenced by the electron density of the aromatic ring to which it is attached. Both bromine and chlorine are electronegative atoms, exerting an electron-withdrawing inductive effect (-I). However, they also possess lone pairs of electrons that can be donated to the aromatic ring through resonance (+M effect). For halogens, the inductive effect generally outweighs the mesomeric effect.
The slightly lower electronegativity of bromine compared to chlorine means that the inductive electron withdrawal by bromine is less pronounced. This subtle difference in electronic properties can influence the stability of reaction intermediates and transition states, thereby affecting the overall reaction kinetics and product distribution.
Comparative Reactivity in the Beckmann Rearrangement
The Beckmann rearrangement, the acid-catalyzed conversion of an oxime to an amide, serves as an excellent platform for comparing the reactivity of these two compounds. The reaction is initiated by the protonation of the oxime's hydroxyl group, followed by the migration of the group anti-periplanar to the leaving group.
Table 1: Physical Properties of 4-Haloacetophenone Oximes
Compound
Molecular Formula
Molecular Weight ( g/mol )
4-Bromoacetophenone Oxime
C₈H₈BrNO
214.06
4-Chloroacetophenone Oxime
C₈H₈ClNO
169.61
Experimental Protocols
Detailed methodologies for the synthesis of the parent ketones and their subsequent oximation are crucial for reproducible research.
In a 5-liter three-necked flask equipped with a mechanical stirrer, separatory funnel, and reflux condenser, place 392 g (2.5 moles) of bromobenzene in 1 liter of dry carbon disulfide.
Add 750 g (5.6 moles) of anhydrous aluminum chloride.
Heat the mixture on a steam bath to initiate gentle reflux.
Slowly add 204 g (2 moles) of acetic anhydride through the dropping funnel.
After the addition is complete, reflux the mixture for about one hour.
Distill off the carbon disulfide.
Cool the residue and decompose it by slowly adding a mixture of 1 kg of ice and 200 cc of concentrated hydrochloric acid.
Extract the product with benzene (B151609), wash the extract with water, a dilute sodium hydroxide solution, and then again with water.
Dry the benzene extract with calcium chloride and distill off the solvent.
The residue is distilled under reduced pressure to yield 340–395 g of 4-bromoacetophenone.
The subsequent oximation of 4-bromoacetophenone can be carried out using a procedure similar to that for the chloro-derivative, by reacting it with hydroxylamine hydrochloride in the presence of a base.
Logical Workflow for Synthesis and Reaction
The general workflow for synthesizing these oximes and studying their reactivity in a reaction like the Beckmann rearrangement can be visualized as follows:
Caption: General workflow for the synthesis and reactivity study of 4-haloacetophenone oximes.
Signaling Pathway Analogy: Electron Demand and Reaction Outcome
While not a biological signaling pathway, the factors influencing the outcome of the Beckmann rearrangement can be conceptualized in a similar manner, where the electronic nature of the substituent "signals" the preferred reaction pathway.
Caption: Influence of halogen substituent on Beckmann rearrangement vs. hydrolysis pathways.
Substituent Effects on Beckmann Rearrangement Rates of Acetophenone Oximes: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The Beckmann rearrangement, a cornerstone of organic synthesis, facilitates the conversion of ketoximes to amides, a reaction of significant industrial and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The Beckmann rearrangement, a cornerstone of organic synthesis, facilitates the conversion of ketoximes to amides, a reaction of significant industrial and pharmaceutical importance. The efficiency of this acid-catalyzed rearrangement is profoundly influenced by the electronic nature of substituents on the aromatic ring of acetophenone (B1666503) oximes. This guide provides a comparative analysis of the rearrangement rates for a series of substituted acetophenone oximes, supported by experimental data, to elucidate structure-reactivity relationships.
Comparative Analysis of Rearrangement Rates
Kinetic studies of the Beckmann rearrangement of substituted acetophenone oximes in concentrated sulfuric acid reveal a clear trend related to the electronic properties of the substituents on the phenyl ring. The rate of rearrangement is accelerated by electron-donating groups and retarded by electron-withdrawing groups. This observation is consistent with a reaction mechanism involving the formation of an electron-deficient intermediate.
The following table summarizes the pseudo-first-order rate constants for the Beckmann rearrangement of various substituted acetophenone oximes in 98.2% sulfuric acid at 60.2 °C.
Substituent (Position)
Rate Constant (k) x 10^4 sec⁻¹
Relative Rate (k/kH)
4-Methoxy
Sulfonated
-
4-Methyl
11.7
4.33
4-Phenyl
4.35
1.61
4-Fluoro
1.95
0.72
Hydrogen (Unsubstituted)
2.70
1.00
4-Chloro
1.05
0.39
4-Bromo
0.93
0.34
3-Nitro
0.044
0.016
4-Nitro
0.019
0.007
Data sourced from Gregory, B. J., Moodie, R. B., & Schofield, K. (1968). The Beckmann Rearrangement of Acetophenone Oximes in Sulphuric Acid. Chemical Communications (London), (21), 1380–1381.
Reaction Mechanism and Electronic Effects
The Beckmann rearrangement of acetophenone oximes in a strong acid like sulfuric acid is initiated by the protonation of the oxime's hydroxyl group, converting it into a good leaving group (water). The subsequent and rate-determining step involves the migration of the phenyl group to the electron-deficient nitrogen atom, concertedly with the departure of the water molecule. This migration forms a nitrilium ion intermediate, which is then attacked by a water molecule. A final tautomerization yields the corresponding acetanilide (B955) product.
Electron-donating substituents on the phenyl ring can stabilize the positive charge that develops in the transition state of the phenyl group migration, thereby increasing the reaction rate. Conversely, electron-withdrawing substituents destabilize this transition state, leading to a slower rearrangement. The correlation of the logarithm of the rate constants with Hammett substituent constants (σ) is often used to quantify these electronic effects. A negative rho (ρ) value from a Hammett plot indicates that the reaction is favored by electron-donating groups. For the Beckmann rearrangement of acetophenone oximes in 98.2% sulfuric acid, a ρ value of approximately -1.5 has been reported, confirming the development of positive charge at the migrating phenyl group in the transition state.
Caption: General mechanism of the acid-catalyzed Beckmann rearrangement.
Experimental Protocols
Kinetic Measurement of Beckmann Rearrangement in Sulfuric Acid
The following protocol is a generalized procedure for determining the rate of the Beckmann rearrangement of substituted acetophenone oximes in sulfuric acid.
1. Preparation of Solutions:
A stock solution of the specific substituted acetophenone oxime is prepared in a suitable inert solvent (e.g., anhydrous acetic acid) at a precise concentration.
A solution of concentrated sulfuric acid of the desired concentration (e.g., 98.2% w/w) is prepared and its concentration is accurately determined by titration.
2. Reaction Setup:
A known volume of the sulfuric acid solution is placed in a thermostatted reaction vessel maintained at a constant temperature (e.g., 60.2 ± 0.1 °C).
The system is allowed to reach thermal equilibrium.
3. Initiation of the Reaction and Monitoring:
At time zero, a small aliquot of the acetophenone oxime stock solution is rapidly injected into the sulfuric acid solution with vigorous stirring. The final concentration of the oxime should be low to ensure pseudo-first-order kinetics.
At timed intervals, aliquots of the reaction mixture are withdrawn and quenched by diluting them in a large volume of a suitable quenching solution (e.g., a chilled buffer solution) to stop the reaction.
4. Analysis:
The concentration of the remaining acetophenone oxime in the quenched aliquots is determined using a suitable analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC). The analytical wavelength for spectrophotometric analysis should be chosen at the λmax of the oxime where the product amide does not interfere.
A plot of the natural logarithm of the oxime concentration versus time is constructed.
5. Data Analysis:
The pseudo-first-order rate constant (k) is determined from the slope of the linear plot of ln[oxime] versus time (slope = -k).
The experiment is repeated for each substituted acetophenone oxime to obtain a series of rate constants for comparison.
Validation
A Spectroscopic Comparison of E and Z Isomers of 4-Bromoacetophenone Oxime
A comprehensive spectroscopic analysis of the E and Z isomers of 4-bromoacetophenone oxime reveals distinct differences in their nuclear magnetic resonance (NMR) spectra, which are invaluable for their individual identif...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive spectroscopic analysis of the E and Z isomers of 4-bromoacetophenone oxime reveals distinct differences in their nuclear magnetic resonance (NMR) spectra, which are invaluable for their individual identification and characterization. While subtle variations are expected in their infrared (IR) and ultraviolet-visible (UV-Vis) spectra, NMR spectroscopy provides the most definitive data for distinguishing between these two geometric isomers. This guide presents a comparative overview of their spectroscopic properties, supported by experimental protocols for their synthesis and separation.
Spectroscopic Data Summary
The key to differentiating the E and Z isomers lies in the anisotropic effect of the hydroxyl group and the lone pair of electrons on the nitrogen atom, which influences the chemical environment of nearby protons and carbon atoms. This effect results in noticeable shifts in the ¹H and ¹³C NMR spectra.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy:
The ¹H NMR spectra of the E and Z isomers are expected to show differences in the chemical shifts of the methyl protons and the aromatic protons. In the E isomer, the methyl group is syn to the hydroxyl group, while in the Z isomer, it is anti. The hydroxyl proton's proximity to the aromatic ring in the Z isomer can influence the chemical shifts of the ortho protons.
¹³C NMR Spectroscopy:
Similarly, the ¹³C NMR spectra will exhibit differences in the chemical shifts of the methyl carbon, the iminyl carbon (C=N), and the aromatic carbons, particularly the ipso-carbon and the ortho-carbons.
¹H NMR Chemical Shifts (ppm)
(E)-4-Bromoacetophenone Oxime
(Z)-4-Bromoacetophenone Oxime
-CH₃
~2.30
Data not readily available
Aromatic-H
~7.45-7.65 (m)
Data not readily available
-OH
~9.9 (br s)
Data not readily available
¹³C NMR Chemical Shifts (ppm)
(E)-4-Bromoacetophenone Oxime
(Z)-4-Bromoacetophenone Oxime
-CH₃
~12.5
Data not readily available
Aromatic C-Br
Data not readily available
Data not readily available
Aromatic C-H
~126.2, 128.7, 129.4
Data not readily available
Aromatic C-C=N
~136.6
Data not readily available
C=N
~156.2
Data not readily available
Infrared (IR) Spectroscopy
The IR spectra of both isomers will display characteristic absorption bands for the O-H and C=N functional groups. The O-H stretching vibration typically appears as a broad band in the region of 3100-3400 cm⁻¹, while the C=N stretching vibration is observed around 1640-1690 cm⁻¹. While significant differences between the E and Z isomers are not always pronounced in IR spectroscopy, subtle shifts in the position and shape of these bands may occur due to differences in intermolecular hydrogen bonding in the solid state. A broad absorption band for the hydroxyl stretching vibration is typically observed between 3220-3290 cm⁻¹ for the crystalline form of 1-(4-bromophenyl)ethanone oxime, indicating hydrogen bonding.[1]
Vibrational Mode
(E)-4-Bromoacetophenone Oxime (cm⁻¹)
(Z)-4-Bromoacetophenone Oxime (cm⁻¹)
O-H stretch
~3236 (broad)
Data not readily available, expected to be similar
C=N stretch
~1650
Data not readily available, expected to be similar
Aromatic C-H stretch
~3089
Data not readily available, expected to be similar
C-Br stretch
~655
Data not readily available, expected to be similar
Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectra of the E and Z isomers are expected to be very similar, as they share the same chromophore. Both isomers will likely exhibit absorption maxima corresponding to π → π* transitions within the aromatic ring and the C=N double bond. Minor differences in the absorption maxima (λmax) and molar absorptivity (ε) may be observed due to the different spatial arrangement of the atoms.
Spectroscopic Parameter
(E)-4-Bromoacetophenone Oxime
(Z)-4-Bromoacetophenone Oxime
λmax (nm)
Data not readily available
Data not readily available
Molar Absorptivity (ε)
Data not readily available
Data not readily available
Experimental Protocols
Synthesis of 4-Bromoacetophenone Oxime (E/Z Mixture)
A common method for the synthesis of 4-bromoacetophenone oxime involves the reaction of 4-bromoacetophenone with hydroxylamine (B1172632) hydrochloride.[1]
A Comparative Guide to the Biological Activity of 4-Bromo-Acetophenone Oxime and Other Halogenated Analogues
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the biological activities of 4-bromo-acetophenone oxime and its other halogenated counterparts (4-fluoro, 4-c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the biological activities of 4-bromo-acetophenone oxime and its other halogenated counterparts (4-fluoro, 4-chloro, and 4-iodo-acetophenone oximes). The information presented is curated from experimental data to assist researchers in understanding the structure-activity relationships and therapeutic potential of these compounds.
Introduction
Acetophenone (B1666503) oximes are a class of organic compounds that have garnered significant interest in medicinal chemistry due to their diverse biological activities. The introduction of a halogen atom at the para-position of the acetophenone ring can significantly modulate the compound's physicochemical properties and, consequently, its biological efficacy. This guide focuses on the comparative analysis of 4-bromo-acetophenone oxime against its fluoro, chloro, and iodo analogues, summarizing the available data on their antimicrobial, antifungal, and anticancer properties.
Data Presentation
Antimicrobial and Antifungal Activity
While direct comparative studies across all four halogenated acetophenone oximes are limited, existing research on related compounds provides valuable insights. Halogenation has been shown to enhance the antimicrobial and antifungal properties of various aromatic compounds. For instance, studies on halogenated chalcones, the precursors to these oximes, have demonstrated that the presence of a halogen atom can increase their potency.
Table 1: Summary of Antimicrobial and Antifungal Activity Data for Related Compounds.
Anticancer Activity
Research into the anticancer properties of halogenated acetophenone oximes and their precursors has shown promising results. A study on chalcone (B49325) derivatives revealed that a compound featuring a bromo-substituted phenyl ring exhibited significant cytotoxic activity. Furthermore, the conversion of these chalcones to their corresponding oximes has been shown to enhance their antiproliferative effects. One notable study synthesized a series of chalcone-derived oximes and found that a bromo-substituted oxime displayed excellent anticancer activity against several cancer cell lines.
Direct comparative IC50 values for 4-bromo-, 4-fluoro-, 4-chloro-, and 4-iodo-acetophenone oximes against a panel of cancer cell lines are not available in the current literature. However, the data on related structures suggests that the nature and position of the halogen atom can significantly influence anticancer potency.
Compound Class
Cancer Cell Line
Activity Metric
General Finding
Reference
Halogenated Chalcones
Breast Cancer (MCF-7)
IC50
Bromo-substituted chalcone showed good activity
Bromo-substituted Chalcone-derived Oxime
A-375, MCF-7, HT-29, H-460
IC50
Excellent antiproliferative activity
Table 2: Summary of Anticancer Activity Data for Related Compounds.
Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of halogenated acetophenone oximes are crucial for reproducible research. Below are generalized methodologies based on the available literature.
Synthesis of Halogenated Acetophenone Oximes
A general and widely used method for the synthesis of acetophenone oximes is the reaction of the corresponding acetophenone with hydroxylamine (B1172632) hydrochloride in the presence of a base.
A suitable base (e.g., sodium acetate, pyridine, or sodium hydroxide)
A suitable solvent (e.g., ethanol (B145695), methanol, or a mixture of ethanol and water)
Procedure:
Dissolve the 4-halogenated acetophenone in the chosen solvent.
Add hydroxylamine hydrochloride and the base to the solution.
The reaction mixture is typically stirred at room temperature or refluxed for a period ranging from a few hours to overnight.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Upon completion, the product is isolated by pouring the reaction mixture into water and collecting the precipitate by filtration.
The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or aqueous ethanol).
Antimicrobial Susceptibility Testing (Broth Microdilution Method for MIC Determination)
This method is used to determine the minimum concentration of a compound that inhibits the visible growth of a microorganism.
Procedure:
Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
In a 96-well microtiter plate, perform serial two-fold dilutions of the test compound in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).
Inoculate each well with a standardized suspension of the test microorganism.
Include positive controls (microorganism in broth without the test compound) and negative controls (broth only).
Incubate the plates at an appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).
The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.
In Vitro Cytotoxicity Assay (MTT Assay for IC50 Determination)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used to determine the cytotoxic potential of a compound.
Procedure:
Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 or 72 hours).
Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.
Dissolve the formazan crystals in a suitable solvent (e.g., DMSO or isopropanol).
Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.
The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.
Visualizations
Experimental Workflow for Synthesis and Biological Evaluation
The following diagram illustrates a typical workflow for the synthesis and subsequent biological evaluation of halogenated acetophenone oximes.
Caption: Workflow for synthesis and biological testing of halogenated acetophenone oximes.
Putative Signaling Pathways in Cancer
While specific signaling pathways for halogenated acetophenone oximes are not yet fully elucidated, related compounds like chalcones are known to interfere with key cancer-related pathways. The diagram below illustrates some of these potential targets.
Caption: Potential signaling pathways targeted by halogenated acetophenone oximes in cancer.
Conclusion
The available evidence suggests that halogenation of the acetophenone oxime scaffold is a promising strategy for enhancing biological activity. While direct comparative data for 4-bromo-, 4-fluoro-, 4-chloro-, and 4-iodo-acetophenone oximes is currently sparse, preliminary findings from related compound classes indicate that these molecules warrant further investigation. In particular, the bromo-substituted derivatives have shown notable anticancer potential.
Future research should focus on the systematic synthesis and parallel evaluation of these four halogenated analogues against a broad panel of microbial strains and cancer cell lines. Such studies will be instrumental in elucidating a clear structure-activity relationship and identifying the most potent candidates for further preclinical development. Elucidating the precise molecular targets and signaling pathways affected by these compounds will also be critical in advancing their therapeutic potential.
A Comparative Guide to Catalysts for the Beckmann Rearrangement of Aromatic Ketoximes
For Researchers, Scientists, and Drug Development Professionals The Beckmann rearrangement, a fundamental transformation in organic synthesis, converts ketoximes into valuable amides. This reaction is pivotal in the indu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The Beckmann rearrangement, a fundamental transformation in organic synthesis, converts ketoximes into valuable amides. This reaction is pivotal in the industrial production of materials like Nylon-6 and in the synthesis of pharmaceuticals, including paracetamol. The choice of catalyst is crucial for the efficiency, selectivity, and environmental footprint of this rearrangement. This guide provides a comparative analysis of various catalytic systems for the Beckmann rearrangement of aromatic ketoximes, supported by experimental data and detailed protocols.
Performance Comparison of Catalysts
The following table summarizes the performance of different catalysts in the Beckmann rearrangement of common aromatic ketoximes. The data highlights the diversity of catalytic systems, ranging from traditional acids to more modern organocatalysts and ionic liquids, and their effectiveness under various reaction conditions.
The general procedure for a catalytic Beckmann rearrangement of an aromatic ketoxime in the liquid phase involves the dissolution of the oxime and catalyst in an appropriate solvent, followed by heating and product isolation. The following diagram illustrates a typical experimental workflow.
A typical experimental workflow for the catalytic Beckmann rearrangement.
Experimental Protocols
Detailed methodologies for key experiments are provided below.
Protocol 1: Beckmann Rearrangement of Acetophenone Oxime using a Mercury(II) Catalyst[1]
Materials:
Acetophenone oxime
HgCl₂(Nⁱ⁻ᴾʳPmT)₂ catalyst
Acetonitrile (anhydrous)
Nitrogen gas supply
Standard glassware for organic synthesis
Procedure:
To a dry round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add acetophenone oxime (1 mmol).
Add the HgCl₂(Nⁱ⁻ᴾʳPmT)₂ catalyst (0.05 mmol, 5 mol%).
Add anhydrous acetonitrile (3 mL) to the flask.
Heat the reaction mixture to 80 °C and stir for 2 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure.
Purify the crude product by column chromatography on silica (B1680970) gel to afford N-phenylacetamide.
Protocol 2: Beckmann Rearrangement of Benzophenone Oxime using an Ionic Liquid and P₂O₅[5][6]
Materials:
Benzophenone oxime
N-methyl-imidazolium hydrosulfate ([HMIm]HSO₄)
Phosphorus pentoxide (P₂O₅)
Nitrogen gas supply
Standard glassware for organic synthesis
Procedure:
Place benzophenone oxime (9.5 mmol) and N-methyl-imidazolium hydrosulfate (11.4 mmol) in a round-bottom flask under a nitrogen atmosphere.
Add phosphorus pentoxide (P₂O₅, 8 mol%) as a co-catalyst.
Heat the solvent-free reaction mixture to 90 °C with stirring for 6 hours.
After the reaction is complete, cool the mixture to room temperature.
Extract the product with an appropriate organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine.
Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.
The crude product can be further purified by recrystallization or column chromatography.
Protocol 3: Beckmann Rearrangement of Acetophenone Oxime using Mukaiyama Reagent[4]
In a round-bottom flask, suspend acetophenone oxime (1 mmol), Mukaiyama reagent (1.5 mmol), and triethylamine (1.5 mmol) in acetonitrile (3 mL).
Stir the suspension magnetically at room temperature. The reaction is typically complete within 30 minutes.
Monitor the reaction by TLC.
Once the reaction is complete, evaporate the acetonitrile.
Add 5% aqueous HCl (10 mL) to the residue and extract the organic layer with dichloromethane (3 x 5 mL).
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by short column chromatography on silica gel (n-hexane/EtOAc) to obtain N-phenylacetamide.
Signaling Pathways and Logical Relationships
The Beckmann rearrangement proceeds through a well-established mechanism involving the formation of a nitrilium ion intermediate. The catalyst's role is to facilitate the departure of the hydroxyl group from the oxime, initiating the rearrangement.
General mechanism of the acid-catalyzed Beckmann rearrangement.
Stability of 4-Bromoacetophenone Oxime Isomers: A DFT and Experimental Comparison
A comprehensive guide for researchers, scientists, and drug development professionals on the relative stability of (E) and (Z) isomers of 4-bromoacetophenone oxime, supported by theoretical calculations and experimental...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive guide for researchers, scientists, and drug development professionals on the relative stability of (E) and (Z) isomers of 4-bromoacetophenone oxime, supported by theoretical calculations and experimental data.
Isomerism in 4-Bromoacetophenone Oxime
4-Bromoacetophenone oxime exists as two geometric isomers, (E) and (Z), arising from the restricted rotation around the carbon-nitrogen double bond. The (E) isomer has the hydroxyl group oriented anti (opposite) to the 4-bromophenyl group, while the (Z) isomer has the hydroxyl group syn (same side) to the 4-bromophenyl group.
Caption: Chemical structures of the (E) and (Z) isomers of 4-bromoacetophenone oxime.
Computational Stability Analysis: Insights from DFT and Semi-Empirical Studies
Computational chemistry provides a powerful tool for predicting the relative stability of isomers. While specific DFT calculations for 4-bromoacetophenone oxime are not extensively reported, studies on analogous compounds offer valuable insights.
A theoretical study on α-haloacetophenone oximes using semi-empirical methods (MM+, AM1, and PM3) consistently found the (Z)-stereoisomers to be the most stable.[1] This increased stability of the (Z)-isomer in α-haloacetophenone oximes is attributed to favorable electronic and steric interactions.[1]
Conversely, for the parent acetophenone (B1666503) oxime, both experimental evidence and molecular mechanics (MM2) calculations indicate that the (E)-isomer is more stable than the (Z)-isomer.[2] The calculated minimized energies were 3.65 kcal/mol for the (E)-isomer and 6.88 kcal/mol for the (Z)-isomer, suggesting significantly greater stability for the (E) form.[2] This aligns with the experimentally observed isomer ratio of approximately 8:1 (E:Z) in solution.[2][3][4]
For more complex oxime systems, DFT calculations have been shown to be a reliable predictor of isomer stability. For instance, a study on tryptanthrin-6-oxime using DFT (B3LYP and B2PLYP functionals) found the (E)-isomer to be thermodynamically more stable than the (Z)-isomer, with a calculated Gibbs free energy difference of 0.92 kJ/mol.[5]
The following table summarizes the available computational data on the stability of acetophenone oxime and its halo-substituted analogs.
Compound
Method
More Stable Isomer
Calculated Energy Difference (kcal/mol)
Reference
α-Haloacetophenone Oximes
MM+, AM1, PM3
(Z)
Not explicitly stated, but consistently lower energy
Note: A positive energy difference indicates that the (E)-isomer is more stable. The lack of direct DFT data for 4-bromoacetophenone oxime highlights a gap in the current literature and an opportunity for future research.
Experimental Data and Observations
Experimental findings provide a crucial benchmark for computational predictions. The synthesis of acetophenone oximes typically yields a mixture of (E) and (Z) isomers, with the ratio often depending on the reaction conditions.[6]
For the unsubstituted acetophenone oxime, NMR studies have consistently shown the formation of the (E) isomer as the major product, with reported (E):(Z) ratios around 8:1.[2][3][4] This experimental observation strongly supports the computational findings that the (E)-isomer is the more stable form.
In the case of substituted acetophenone imines, which are metabolic precursors to the corresponding oximes, in vitro studies have shown that the (E)-oxime is the predominantly formed metabolic product.[7]
The separation of the (E) and (Z) isomers can be achieved through techniques such as fractional crystallization or column chromatography, allowing for the characterization of the individual isomers.[6]
Experimental Protocols
Synthesis of 4-Bromoacetophenone Oxime
A general and efficient method for the synthesis of acetophenone oximes involves the reaction of the corresponding acetophenone with hydroxylamine (B1172632) hydrochloride in the presence of a base.
Dissolve 4-bromoacetophenone in ethanol in a round-bottom flask.
In a separate flask, prepare a solution of hydroxylamine hydrochloride and potassium hydroxide in water.
Add the hydroxylamine hydrochloride solution to the 4-bromoacetophenone solution.
Reflux the reaction mixture for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
After the reaction is complete, cool the mixture to room temperature.
Pour the reaction mixture into cold water to precipitate the crude product.
Filter the solid product, wash with cold water, and dry.
The crude product, which is a mixture of (E) and (Z) isomers, can be purified and the isomers separated by recrystallization from a suitable solvent (e.g., ethanol or methanol) or by column chromatography on silica (B1680970) gel.
Characterization of Isomers
The individual (E) and (Z) isomers can be characterized using various spectroscopic techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to distinguish between the (E) and (Z) isomers. The chemical shifts of the protons and carbons, particularly those of the methyl group and the aromatic ring, will differ between the two isomers. For acetophenone oxime, the methyl protons of the major (E)-isomer appear at a different chemical shift than those of the minor (Z)-isomer.[2]
Infrared (IR) Spectroscopy: The IR spectra of the isomers will show characteristic bands for the O-H, C=N, and C-Br bonds. While the spectra may be similar, subtle differences in the fingerprint region can help distinguish the isomers.
Mass Spectrometry (MS): Mass spectrometry can confirm the molecular weight of the synthesized oxime.
X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous determination of the stereochemistry of each isomer in the solid state.
Logical Workflow for Isomer Stability Analysis
The determination of the relative stability of oxime isomers involves a synergistic approach combining computational and experimental methods.
Caption: A flowchart illustrating the integrated computational and experimental workflow for determining the relative stability of oxime isomers.
Conclusion
The stability of 4-bromoacetophenone oxime isomers is a subject of interest for synthetic and medicinal chemists. While direct DFT computational data for this specific molecule is sparse in the literature, a comparative analysis based on closely related compounds provides valuable predictive insights.
Theoretical studies on α-haloacetophenone oximes suggest a preference for the (Z)-isomer, whereas experimental data and calculations for the parent acetophenone oxime indicate that the (E)-isomer is more stable. This highlights the subtle interplay of steric and electronic effects of the substituent on the phenyl ring in determining the overall stability. The experimental synthesis of 4-bromoacetophenone oxime typically yields a mixture of isomers, which can be separated and characterized to determine their relative abundance under specific conditions.
For researchers and drug developers, it is crucial to consider that both isomers may be present and that their relative populations can be influenced by the synthetic route and solvent environment. Future DFT studies on 4-bromoacetophenone oxime are warranted to provide a more definitive computational prediction of its isomer stability and to further refine our understanding of the structure-activity relationships of this class of compounds.
A Comparative Guide to Validated Analytical Methods for 4-Bromoacetophenone Oxime Quantification
For researchers, scientists, and drug development professionals, the accurate quantification of 4-Bromoacetophenone oxime, a key intermediate in the synthesis of various pharmaceutical compounds, is critical for ensuring...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the accurate quantification of 4-Bromoacetophenone oxime, a key intermediate in the synthesis of various pharmaceutical compounds, is critical for ensuring product quality and process control. This guide provides a comparative overview of principal analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Visible Spectrophotometry—for the quantification of this compound. While a direct comparative study with comprehensive validation data for 4-Bromoacetophenone oxime is not extensively published, this guide outlines the typical performance characteristics and experimental protocols for each method, drawing parallels from validated methods for structurally similar compounds.
Comparison of Analytical Techniques
The selection of an analytical method is contingent on various factors, including the required sensitivity, selectivity, sample matrix, and the intended application, from routine quality control to impurity profiling.
Parameter
High-Performance Liquid Chromatography (HPLC)
Gas Chromatography (GC)
UV-Visible Spectrophotometry
Principle
Separation based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.
Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Measurement of the absorbance of light by the analyte at a specific wavelength.
Selectivity
High to Very High
Very High
Low to Moderate
Sensitivity
High (ng/mL range)
Very High (pg/mL range)
Moderate (µg/mL range)
Linearity (R²)
Typically > 0.999
Typically > 0.998
Typically > 0.995
Accuracy (% Recovery)
Typically 98-102%
Typically 97-103%
Typically 95-105%
Precision (%RSD)
< 2%
< 5%
< 5%
Limit of Detection (LOD)
ng/mL range
pg/mL range
µg/mL range
Limit of Quantitation (LOQ)
ng/mL range
pg/mL range
µg/mL range
Sample Throughput
Moderate
Moderate
High
Instrumentation Cost
Moderate to High
High
Low
Notes
Ideal for routine quality control, purity assessment, and stability-indicating assays.
Excellent for identifying and quantifying volatile impurities. Derivatization may be required for non-volatile oximes.[1][2]
Simple, rapid, and cost-effective for the quantification of the pure substance.
Experimental Protocols
Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for HPLC, GC, and UV-Vis spectrophotometry that can be adapted for the quantification of 4-Bromoacetophenone oxime.
A stability-indicating HPLC method is essential for separating 4-Bromoacetophenone oxime from its potential degradation products and process-related impurities.
Instrumentation:
HPLC system with a UV detector
C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Data acquisition and processing software
Chromatographic Conditions (Typical):
Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v). The aqueous phase may contain a buffer like phosphate (B84403) or an acid like formic acid to improve peak shape.
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: Determined by UV scan of 4-Bromoacetophenone oxime in the mobile phase (typically around 250-280 nm).
Injection Volume: 10 µL
Standard and Sample Preparation:
Standard Stock Solution: Accurately weigh about 10 mg of 4-Bromoacetophenone oxime reference standard and dissolve it in 10 mL of mobile phase to obtain a concentration of 1 mg/mL.
Working Standard Solutions: Prepare a series of dilutions from the stock solution to construct a calibration curve (e.g., 1-100 µg/mL).
Sample Solution: Accurately weigh a known amount of the sample containing 4-Bromoacetophenone oxime, dissolve it in the mobile phase to a known volume, and filter through a 0.45 µm syringe filter before injection.
Validation Parameters to be Evaluated:
Specificity: Assessed by analyzing a placebo and a spiked sample to ensure no interference at the retention time of the analyte. Forced degradation studies are also performed.
Linearity: Determined by plotting the peak area against the concentration of the working standard solutions.
Accuracy: Evaluated by the recovery of known amounts of analyte spiked into a placebo matrix.
Precision: Assessed by repeatability (intra-day) and intermediate precision (inter-day) of measurements.
LOD & LOQ: Calculated from the standard deviation of the response and the slope of the calibration curve.
Robustness: Evaluated by making small, deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).
Gas Chromatography (GC) Method
GC is a powerful technique for the analysis of volatile and semi-volatile compounds. For oximes, derivatization is often necessary to improve volatility and thermal stability.
Instrumentation:
Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)
Data acquisition and processing software
Derivatization (Silylation):
To a known amount of the sample in a vial, add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA).
Heat the mixture at a specific temperature (e.g., 70 °C) for a set time (e.g., 30 minutes) to ensure complete derivatization.
Chromatographic Conditions (Typical):
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
Injector Temperature: 250 °C
Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).
Detector Temperature: 300 °C (for FID) or MS transfer line temperature of 280 °C.
Standard and Sample Preparation:
Standard Stock Solution: Prepare a stock solution of the derivatized 4-Bromoacetophenone oxime in a suitable solvent (e.g., hexane).
Working Standard Solutions: Prepare a series of dilutions for the calibration curve.
Sample Solution: Derivatize a known amount of the sample using the same procedure as for the standard.
Validation Parameters: Similar to HPLC, validation would include specificity, linearity, accuracy, precision, LOD, LOQ, and robustness.
UV-Visible Spectrophotometry Method
This method is simple and rapid, making it suitable for the routine quantification of 4-Bromoacetophenone oxime in bulk drug or simple formulations where interfering substances are absent.
Instrumentation:
UV-Visible Spectrophotometer
Matched quartz cuvettes (1 cm path length)
Methodology:
Solvent Selection: Choose a solvent in which 4-Bromoacetophenone oxime is soluble and stable (e.g., methanol (B129727) or ethanol).
Determination of λmax: Scan a dilute solution of 4-Bromoacetophenone oxime over the UV-Vis range (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax).
Standard Stock Solution: Prepare a stock solution of the reference standard in the chosen solvent.
Calibration Curve: Prepare a series of dilutions from the stock solution and measure their absorbance at the λmax. Plot a graph of absorbance versus concentration.
Sample Analysis: Prepare a solution of the sample at a concentration that falls within the linear range of the calibration curve and measure its absorbance at λmax. The concentration can be determined from the calibration curve.
Validation Parameters:
Linearity: Assessed from the calibration curve.
Accuracy: Determined by the recovery of spiked samples.
Precision: Evaluated by repeated measurements of the same sample.
Specificity: The main limitation of this method. It is susceptible to interference from any other substance in the sample that absorbs at the same wavelength.
Visualizing the Workflow
To better understand the processes involved, the following diagrams illustrate the typical workflows for analytical method validation and a general experimental procedure.
Caption: A logical workflow for analytical method validation.
Caption: A general experimental workflow for quantification.
A Comparative Guide to the Kinetic Analysis of 4-Bromoacetophenone Oxime Formation: Conventional vs. Alternative Methods
For Researchers, Scientists, and Drug Development Professionals The formation of oximes, through the reaction of a carbonyl compound with hydroxylamine (B1172632), is a fundamental transformation in organic chemistry wit...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The formation of oximes, through the reaction of a carbonyl compound with hydroxylamine (B1172632), is a fundamental transformation in organic chemistry with wide-ranging applications in drug development, synthesis of bioactive molecules, and materials science. The resulting oxime functionality is a versatile intermediate, for instance, in the synthesis of amides via the Beckmann rearrangement. Understanding the kinetics of oxime formation is crucial for optimizing reaction conditions, maximizing yields, and developing efficient synthetic protocols. This guide provides a comparative kinetic analysis of the formation of 4-Bromoacetophenone oxime using a conventional heating method and explores alternative, potentially more efficient, synthetic strategies.
Note: The rate constant for the conventional method is an approximation for general ketone substrates and may vary for 4-Bromoacetophenone. Data for alternative methods are for similar substrates and serve as a qualitative comparison of their potential efficiency.
Reaction Mechanism and Experimental Workflows
The formation of an oxime from a ketone and hydroxylamine proceeds through a nucleophilic addition-elimination mechanism. The reaction is pH-dependent, with a weakly acidic environment (pH 4-6) generally providing the optimal conditions.
Signaling Pathway of Oxime Formation
Caption: General mechanism of acid-catalyzed oxime formation.
Experimental Workflow for Kinetic Analysis
A typical workflow for the kinetic analysis of 4-Bromoacetophenone oxime formation using UV-Vis spectrophotometry is outlined below.
Caption: Workflow for a typical UV-Vis kinetic study.
Detailed Experimental Protocols
Conventional Heating Method
Objective: To synthesize 4-Bromoacetophenone oxime using a conventional heating method and provide a framework for its kinetic analysis.
Materials:
4-Bromoacetophenone
Hydroxylamine hydrochloride
Sodium acetate
Ethanol
Water
Round-bottom flask
Reflux condenser
Heating mantle
Magnetic stirrer
UV-Vis Spectrophotometer
Quartz cuvettes
Thermostatted cell holder
Procedure for Synthesis:
Dissolve 4-bromoacetophenone (1.0 eq) in ethanol in a round-bottom flask.
In a separate beaker, dissolve hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq) in a minimal amount of warm water.
Add the aqueous hydroxylamine solution to the ethanolic solution of 4-bromoacetophenone.
Heat the mixture to reflux with stirring for a specified time (e.g., 1-2 hours).
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and pour it into cold water to precipitate the product.
Collect the solid product by vacuum filtration, wash with cold water, and dry.
Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 4-Bromoacetophenone oxime.
Protocol for Kinetic Analysis (UV-Vis Spectrophotometry):
Determine the wavelength of maximum absorbance (λmax) for the synthesized 4-Bromoacetophenone oxime in the chosen solvent system (e.g., buffered ethanol/water).
Prepare stock solutions of known concentrations of 4-Bromoacetophenone and hydroxylamine hydrochloride in the buffered solvent.
Equilibrate the stock solutions and the buffer to the desired reaction temperature in a water bath.
In a quartz cuvette, mix the 4-Bromoacetophenone solution and the buffer. Place the cuvette in the thermostatted cell holder of the UV-Vis spectrophotometer and zero the instrument.
Initiate the reaction by adding a known volume of the pre-heated hydroxylamine hydrochloride solution to the cuvette, ensuring rapid mixing.
Immediately start recording the absorbance at the predetermined λmax as a function of time.
The initial rate of the reaction can be determined from the initial slope of the absorbance vs. time plot.
By performing the experiment with varying initial concentrations of the reactants, the order of the reaction with respect to each reactant and the second-order rate constant (k) can be determined using the method of initial rates.
Alternative Method: Microwave-Assisted Synthesis
Objective: To demonstrate a rapid synthesis of 4-Bromoacetophenone oxime using microwave irradiation.
Materials:
4-Bromoacetophenone
Hydroxylamine hydrochloride
Sodium acetate
Ethanol
Microwave synthesizer
Procedure:
In a microwave reaction vessel, combine 4-Bromoacetophenone (1.0 eq), hydroxylamine hydrochloride (1.5 eq), sodium acetate (2.0 eq), and ethanol.
Seal the vessel and place it in the microwave synthesizer.
Irradiate the mixture at a set power (e.g., 100 W) and temperature (e.g., 90°C) for a short duration (e.g., 2 minutes).
After the reaction is complete, cool the vessel to room temperature.
Work-up the reaction mixture as described in the conventional method to isolate and purify the product.
Kinetic Analysis Considerations:
Due to the rapid nature of microwave-assisted reactions, in-situ monitoring is often required for kinetic studies. This can be achieved using specialized microwave reactors equipped with fiber-optic probes for UV-Vis or Raman spectroscopy. The data analysis would follow similar principles as the conventional method to determine the rate constant.
Alternative Method: Grindstone Chemistry (Mechanochemistry)
Objective: To synthesize 4-Bromoacetophenone oxime using a solvent-free mechanochemical method.
Materials:
4-Bromoacetophenone
Hydroxylamine hydrochloride
Bismuth(III) oxide (Bi₂O₃) as a catalyst
Mortar and pestle or a ball mill
Procedure:
In a mortar, combine 4-Bromoacetophenone (1.0 eq), hydroxylamine hydrochloride (1.2 eq), and a catalytic amount of Bi₂O₃.
Grind the mixture vigorously with a pestle for a specified time (e.g., 10-20 minutes) at room temperature.[1][2]
Monitor the reaction progress by taking small samples for TLC analysis.
Upon completion, extract the product with a suitable organic solvent (e.g., ethyl acetate), filter to remove the catalyst, and evaporate the solvent to obtain the crude product.
Purify the product by recrystallization.
Kinetic Analysis Considerations:
Monitoring the kinetics of solid-state reactions is challenging. Techniques such as in-situ X-ray powder diffraction (XRPD) or solid-state NMR can be employed to follow the disappearance of reactants and the appearance of products over time. Alternatively, a series of reactions can be run for different durations, and the yield determined by conventional analytical methods to construct a reaction profile.
Conclusion
The conventional synthesis of 4-Bromoacetophenone oxime provides a reliable method, and its kinetics can be readily studied using standard laboratory equipment. However, alternative methods such as microwave-assisted synthesis and grindstone chemistry offer significant advantages in terms of reduced reaction times, higher yields, and alignment with the principles of green chemistry. While detailed kinetic data for these alternative methods applied specifically to 4-Bromoacetophenone are still emerging, the available information strongly suggests their superior efficiency. For researchers and professionals in drug development, exploring these modern synthetic approaches can lead to more sustainable and time-efficient processes for the preparation of vital chemical intermediates. Further kinetic studies on these alternative methods are warranted to provide a more comprehensive quantitative comparison and to facilitate their broader adoption in synthetic chemistry.
Head-to-head comparison of synthetic routes to N-aryl amides
A comprehensive guide to the synthesis of N-aryl amides, offering a head-to-head comparison of prevalent synthetic routes. This document provides researchers, scientists, and drug development professionals with an object...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive guide to the synthesis of N-aryl amides, offering a head-to-head comparison of prevalent synthetic routes. This document provides researchers, scientists, and drug development professionals with an objective analysis of methodologies, supported by experimental data, to aid in the selection of the most suitable pathway for their specific needs.
Introduction
N-aryl amides are a cornerstone structural motif in a vast array of functional molecules, including pharmaceuticals, agrochemicals, and advanced materials. The robustness of the amide bond, combined with the diverse physicochemical properties imparted by the aryl substituent, has driven the development of numerous synthetic strategies for their construction. These methods range from classical condensation and rearrangement reactions to modern transition-metal-catalyzed cross-coupling and C-H activation protocols. The choice of synthetic route is often dictated by factors such as substrate scope, functional group tolerance, reaction efficiency, cost, and sustainability. This guide provides a detailed comparison of the most significant synthetic routes to N-aryl amides, presenting quantitative data, experimental protocols, and mechanistic diagrams to facilitate informed decision-making in a research and development setting.
Cross-coupling reactions have revolutionized the synthesis of N-aryl amides, offering high efficiency and broad substrate scope. The two most prominent methods are the palladium-catalyzed Buchwald-Hartwig amination and the copper-catalyzed Ullmann condensation.
Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[1][2][3][4][5] This method typically involves the reaction of an aryl halide or triflate with an amide in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base. The continuous development of sophisticated phosphine ligands has significantly expanded the scope and efficiency of this reaction, allowing for the coupling of a wide range of amides with electronically diverse and sterically hindered aryl halides under increasingly mild conditions.[2][3]
Advantages:
High yields and excellent functional group tolerance.
Broad substrate scope, including heteroaryl halides.
Generally milder reaction conditions compared to the Ullmann condensation.
Well-defined and highly active catalyst systems are commercially available.
Disadvantages:
The cost and air-sensitivity of palladium catalysts and phosphine ligands.
Potential for catalyst poisoning by certain functional groups.
Requires careful exclusion of air and moisture in many cases.
Ullmann Condensation (Goldberg Reaction)
The Ullmann condensation is a classical copper-catalyzed method for the N-arylation of amides and other nitrogen nucleophiles.[6][7][8] Traditionally, this reaction required harsh conditions, such as high temperatures and stoichiometric amounts of copper.[6] However, modern protocols utilize catalytic amounts of copper salts in conjunction with ligands, such as diamines or amino acids, enabling the reaction to proceed under much milder conditions.[8][9]
Advantages:
Uses a more abundant and less expensive metal catalyst (copper) compared to palladium.
Modern protocols offer improved reaction conditions and broader substrate scope.
Can be effective for substrates that are challenging for palladium-catalyzed systems.
Disadvantages:
Often requires higher reaction temperatures and longer reaction times than the Buchwald-Hartwig amination.
The reaction scope can be more limited for electron-rich aryl halides.
Ligand optimization is often necessary for challenging substrates.
Direct C-H Amidation of Arenes
Direct C-H amidation has emerged as an atom-economical and step-efficient strategy for the synthesis of N-aryl amides, as it avoids the pre-functionalization of the arene starting material.[10][11] These methods typically employ ruthenium or iridium catalysts to facilitate the direct coupling of an arene C-H bond with an amide or an amide surrogate, such as an azide (B81097) or dioxazolone.[10][11][12][13]
Ruthenium-Catalyzed C-H Amidation
Ruthenium catalysts, particularly those of the type [RuCl2(p-cymene)]2, have been shown to be effective for the ortho-amidation of arenes bearing a directing group.[10][11][13][14] The directing group, often a pyridyl, pyrazolyl, or amide group, coordinates to the ruthenium center and directs the C-H activation to the ortho position. Sulfonyl azides are commonly used as the nitrogen source in these reactions.[10][13]
Advantages:
High atom economy and step efficiency.
Excellent regioselectivity for ortho-amidation.
Tolerant of a wide range of functional groups.
Disadvantages:
Requires a directing group on the arene substrate.
The directing group may need to be installed and removed in separate steps.
The use of azides as the nitrogen source can pose safety concerns.
Iridium-Catalyzed C-H Amidation
Iridium catalysts, such as [IrCp*Cl2]2, also catalyze the direct ortho-amidation of arenes with directing groups.[12] These systems can also utilize sulfonyl and aryl azides as the nitrogen source and often exhibit broad substrate scope and functional group compatibility under mild conditions.[12]
Advantages:
High efficiency and broad substrate scope.
Excellent functional group tolerance.
Mild reaction conditions.
Disadvantages:
Requires a directing group.
Iridium is a precious and expensive metal.
Safety considerations associated with the use of azides.
Methods Involving Arylboronic Acids
Arylboronic acids are versatile reagents in organic synthesis, and several methods utilize them for the preparation of N-aryl amides.
Boronic Acid-Catalyzed Direct Amidation
Arylboronic acids can act as catalysts for the direct dehydrative amidation of carboxylic acids with anilines.[15][16][17][18][19] This method is attractive from a green chemistry perspective as the only byproduct is water. The reaction is typically carried out at elevated temperatures with azeotropic removal of water or in the presence of molecular sieves.[19]
Advantages:
High atom economy, with water as the only byproduct.
Metal-free catalytic system.
Boronic acid catalysts are generally stable and commercially available.
Disadvantages:
Often requires high reaction temperatures.
The substrate scope can be limited, particularly for poorly nucleophilic anilines.
Requires a dehydrating agent or azeotropic removal of water.
Copper-Catalyzed ipso-Amidation of Arylboronic Acids
This method involves the copper-catalyzed reaction of an arylboronic acid with a nitrile, which serves as the amide precursor.[20][21] The reaction proceeds via an ipso-substitution on the arylboronic acid and offers a complementary approach to other amidation methods.
Advantages:
Good functional group tolerance.
Readily available starting materials.
Avoids the use of more expensive palladium catalysts.
Disadvantages:
May require an oxidant.
Reaction conditions can be substrate-dependent.
Rearrangement Reactions
Rearrangement reactions provide classical, often metal-free, pathways to N-aryl amides. The Chapman and Beckmann rearrangements are two of the most well-known examples.
Chapman Rearrangement
The Chapman rearrangement is the thermal conversion of an aryl N-arylbenzimidate to an N,N-diaryl amide.[22][23][24] This intramolecular reaction involves a 1,3-shift of an aryl group from oxygen to nitrogen. The required aryl imidates are typically prepared from the corresponding phenol (B47542) and N-aryl iminoyl chloride.
Advantages:
Metal-free reaction.
Provides access to sterically hindered N,N-diaryl amides.
The starting imidates are often readily prepared.
Disadvantages:
Requires high temperatures.
The substrate scope can be limited by the stability of the starting imidate.
The synthesis of the imidate precursor adds a step to the overall sequence.
Beckmann Rearrangement
The Beckmann rearrangement is the acid-catalyzed conversion of a ketoxime to an amide.[25][26][27][28][29] When an aryl ketone is used as the starting material, this rearrangement can produce an N-aryl amide. The reaction proceeds via the migration of the group anti to the oxime hydroxyl group.
Advantages:
A classic and well-established reaction.
Can be carried out with a variety of acidic promoters.
Useful for the synthesis of both acyclic and cyclic amides (lactams).
Disadvantages:
The regioselectivity of the rearrangement depends on the stereochemistry of the oxime.
Can require strongly acidic conditions, which may not be compatible with all functional groups.
The preparation of the oxime is an additional step.
Quantitative Data Comparison
The following table summarizes typical reaction conditions and yields for the discussed synthetic routes to N-aryl amides. The data is intended to be representative and may vary depending on the specific substrates and optimized conditions.
An oven-dried Schlenk tube is charged with Pd₂(dba)₃ (1-5 mol%), a suitable phosphine ligand (e.g., Xantphos, 2-10 mol%), and a base (e.g., Cs₂CO₃, 2.0 equiv.). The tube is evacuated and backfilled with argon. The aryl halide (1.0 equiv.), the amide (1.2 equiv.), and the solvent (e.g., toluene or dioxane) are then added. The reaction mixture is stirred at the indicated temperature for the specified time. After cooling to room temperature, the mixture is diluted with an organic solvent (e.g., ethyl acetate), filtered through a pad of Celite, and the filtrate is concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired N-aryl amide.
General Protocol for Ullmann Condensation
To a dry Schlenk flask under an inert atmosphere of argon, add the amide (1.0 equiv.), the aryl halide (1.2 equiv.), CuI (5-10 mol%), a ligand (e.g., L-proline, 10-20 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.). Anhydrous solvent (e.g., DMSO) is added, and the mixture is stirred vigorously and heated to the indicated temperature. The reaction progress is monitored by TLC or LC-MS. Upon completion, the reaction mixture is cooled to room temperature, quenched with water, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated. The crude product is purified by silica gel column chromatography.[10]
General Protocol for Ruthenium-Catalyzed C-H Amidation
In a screw-capped vial, the arene with a directing group (1.0 equiv.), the sulfonyl azide (1.2 equiv.), [RuCl2(p-cymene)]2 (2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.) are combined in a suitable solvent (e.g., acetone or DCE). The vial is sealed, and the mixture is stirred at the indicated temperature for the specified time. After cooling, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to give the ortho-amidated product.[10]
General Protocol for Boronic Acid-Catalyzed Direct Amidation
A mixture of the carboxylic acid (1.0 equiv.), the aniline (B41778) (1.0-1.2 equiv.), and the arylboronic acid catalyst (5-10 mol%) in a high-boiling solvent (e.g., toluene) is heated to reflux in a flask equipped with a Dean-Stark apparatus. Alternatively, the reaction can be performed in the presence of activated molecular sieves (4 Å). The reaction is monitored by TLC or GC-MS. After completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then purified by column chromatography or crystallization to afford the N-aryl amide.[19]
General Protocol for Beckmann Rearrangement
The ketoxime (1.0 equiv.) is added portion-wise to a pre-heated strong acid (e.g., polyphosphoric acid or concentrated H₂SO₄) with stirring. The mixture is heated at the indicated temperature until the reaction is complete (monitored by TLC). The reaction mixture is then cooled to room temperature and carefully poured onto crushed ice. The resulting precipitate is collected by filtration, washed with water until neutral, and dried. The crude product can be further purified by recrystallization or column chromatography.[27]
Visualization of Synthetic Pathways
Caption: Catalytic cycle for the Buchwald-Hartwig amination.
Caption: Catalytic cycle for the Ullmann condensation.
Caption: General workflow for direct C-H amidation.
Conclusion
The synthesis of N-aryl amides is a mature field with a diverse array of reliable and efficient methods. The choice of the optimal synthetic route depends on a careful consideration of the specific substrate, desired scale, and available resources.
Buchwald-Hartwig amination and Ullmann condensation remain the workhorses for N-aryl amide synthesis via cross-coupling, with the former generally offering milder conditions and broader scope, while the latter provides a more cost-effective alternative.
Direct C-H amidation represents the state-of-the-art in terms of atom and step economy, although the requirement for a directing group can be a limitation.
Boronic acid-based methods offer green and metal-free alternatives, particularly for dehydrative couplings.
Classical rearrangement reactions like the Chapman and Beckmann rearrangements provide valuable, often metal-free, pathways to specific classes of N-aryl amides.
By understanding the advantages and disadvantages of each method, as outlined in this guide, researchers can select the most appropriate strategy to efficiently synthesize the target N-aryl amides for their applications in drug discovery, materials science, and other areas of chemical research.
Benchmarking 4-Bromoacetophenone Oxime: A Comparative Performance Analysis in Key Organic Reactions
For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount to the success of synthetic endeavors. This guide provides a detailed performance benchmark of 4-...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is paramount to the success of synthetic endeavors. This guide provides a detailed performance benchmark of 4-bromoacetophenone oxime, a versatile intermediate, in two crucial chemical transformations: the Beckmann rearrangement and the synthesis of pyrazole (B372694) derivatives. By presenting objective comparisons with alternative reactants and supporting experimental data, this document aims to inform strategic decisions in reaction design and optimization.
Executive Summary
4-Bromoacetophenone oxime demonstrates high reactivity and yields in the Beckmann rearrangement, a fundamental reaction for the synthesis of amides. Under polyphosphoric acid catalysis, it consistently affords N-(4-bromophenyl)acetamide in excellent yields (75-85%). While direct, side-by-side comparative data with other substituted acetophenone (B1666503) oximes under identical conditions is limited in readily available literature, the provided data establishes a strong performance baseline. Furthermore, this guide explores the utility of 4-bromoacetophenone oxime in the synthesis of functionalized pyrazoles, showcasing its role in the construction of biologically relevant heterocyclic scaffolds.
Performance in the Beckmann Rearrangement
The Beckmann rearrangement is a cornerstone of organic synthesis, enabling the conversion of oximes to amides. 4-Bromoacetophenone oxime serves as a key precursor for the synthesis of N-(4-bromophenyl)acetamide, a valuable intermediate in medicinal chemistry and materials science.
Comparison of Catalytic Systems
The choice of catalyst significantly influences the efficiency of the Beckmann rearrangement. Below is a summary of the performance of 4-bromoacetophenone oxime with a commonly employed catalyst, polyphosphoric acid.
While a direct comparison with unsubstituted acetophenone oxime under the same catalytic system is not explicitly detailed in the reviewed literature, a study on the trifluoroacetic acid (TFA)-catalyzed Beckmann rearrangement of acetophenone oxime and 4-hydroxyacetophenone oxime provides a relevant benchmark for the performance of related substrates.
Reactant
Catalyst
Product
Conversion (%)
Selectivity (%)
Acetophenone Oxime
Trifluoroacetic Acid
Acetanilide
High
High
4-Hydroxyacetophenone Oxime
Trifluoroacetic Acid
N-(4-hydroxyphenyl)acetamide
High
High
Note: "High" conversion and selectivity are reported without specific numerical values in the referenced literature.
The data suggests that substituted acetophenone oximes are generally efficient substrates for the Beckmann rearrangement. The electron-withdrawing nature of the bromine atom in 4-bromoacetophenone oxime is expected to influence the reaction rate and migratory aptitude of the aryl group, though a quantitative comparison of this effect requires further dedicated studies.
Experimental Protocol: Beckmann Rearrangement of 4-Bromoacetophenone Oxime
Materials:
4-Bromoacetophenone oxime
Polyphosphoric acid (PPA)
Ice water
Sodium bicarbonate solution (saturated)
Ethyl acetate
Anhydrous magnesium sulfate
Procedure:
In a round-bottom flask, add 4-bromoacetophenone oxime.
To this, add polyphosphoric acid with stirring. The mixture is then heated.
Upon completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature and then carefully poured into ice water with vigorous stirring.
The precipitated solid is collected by filtration and washed with water.
The crude product is then washed with a saturated sodium bicarbonate solution to neutralize any remaining acid.
The solid is again collected by filtration, washed with water, and dried.
Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).
The purified N-(4-bromophenyl)acetamide is dried under vacuum.
Logical Workflow for the Beckmann Rearrangement:
Caption: Workflow for the Beckmann rearrangement.
Performance in Pyrazole Synthesis
4-Bromoacetophenone oxime also serves as a valuable precursor for the synthesis of various heterocyclic compounds, including pyrazoles. Pyrazoles are a class of nitrogen-containing heterocycles with a wide range of biological activities, making them important scaffolds in drug discovery.
A general synthetic pathway to pyrazole-oxime derivatives involves the reaction of a chalcone (B49325) intermediate (derived from a substituted acetophenone) with hydrazine, followed by reaction with hydroxylamine.
Signaling Pathway Illustrating the Role of Substituted Acetophenones in Pyrazole Synthesis:
Caption: General pathway to pyrazole-oximes.
Conclusion
4-Bromoacetophenone oxime is a reliable and high-performing intermediate in the Beckmann rearrangement, consistently delivering good to excellent yields of the corresponding amide. Its utility extends to the synthesis of complex heterocyclic structures such as pyrazoles, where the bromo-substituent provides a valuable site for further molecular elaboration. While direct quantitative comparisons with a wide range of analogs are an area for future investigation, the data presented in this guide establishes 4-bromoacetophenone oxime as a key building block for researchers and professionals in the chemical and pharmaceutical sciences.
Comparative Cross-Reactivity Analysis of 4-Bromoacetophenone Oxime Derivatives: A Guide for Immunoassay Development
For researchers, scientists, and professionals in drug development, understanding the cross-reactivity of haptens and their derivatives is paramount for the development of specific and reliable immunoassays. This guide p...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, understanding the cross-reactivity of haptens and their derivatives is paramount for the development of specific and reliable immunoassays. This guide provides a comparative framework for evaluating the cross-reactivity of 4-bromoacetophenone oxime derivatives. Due to a lack of specific published cross-reactivity studies on these particular derivatives, this document outlines a proposed experimental workflow and presents hypothetical data to serve as a practical guide for researchers in designing and interpreting their own studies.
Introduction to 4-Bromoacetophenone Oxime
4-Bromoacetophenone oxime is an organic compound with the chemical formula C₈H₈BrNO. It is a derivative of 4-bromoacetophenone and possesses an oxime functional group (-C=NOH).[1][2][3][4] This class of compounds has been investigated for various biological activities, including antimicrobial and potential therapeutic applications.[1][5][6][7] The synthesis of 4-bromoacetophenone oxime typically involves the reaction of 4-bromoacetophenone with hydroxylamine.[1] Given its potential as a hapten for immunoassay development, understanding its cross-reactivity with structurally similar compounds is crucial.
Principles of Immunoassay Cross-Reactivity
Cross-reactivity in immunoassays refers to the ability of antibodies to bind with substances other than the target analyte.[8] This phenomenon is primarily driven by the structural similarity between the target analyte and the cross-reacting molecules. In the context of developing an immunoassay for a 4-bromoacetophenone oxime derivative, it is essential to assess its binding with other structurally related compounds to ensure the assay's specificity. The degree of cross-reactivity is typically quantified as the percentage of the analyte concentration required to produce the same signal as a given concentration of the cross-reactant.[9]
Hypothetical Cross-Reactivity Study of a 4-Bromoacetophenone Oxime Derivative
This section outlines a hypothetical competitive Enzyme-Linked Immunosorbent Assay (ELISA) designed to assess the cross-reactivity of a specific antibody raised against a 4-bromoacetophenone oxime-protein conjugate.
Potential Cross-Reactants
Based on the structure of 4-bromoacetophenone oxime, the following compounds are proposed as potential cross-reactants due to their structural similarities:
Parent Compound: 4-Bromoacetophenone
Analogs with different halogens: 4-Chloroacetophenone oxime, 4-Fluoroacetophenone oxime
Related Structures: Acetophenone oxime, 4-Methylacetophenone oxime
Experimental Protocol: Competitive ELISA
A detailed protocol for a hypothetical competitive ELISA to determine cross-reactivity is provided below.
Materials:
Microtiter plates (96-well)
Coating antigen (4-bromoacetophenone oxime conjugated to a carrier protein like BSA)
Monoclonal or polyclonal antibody specific to 4-bromoacetophenone oxime
Standard solution of 4-bromoacetophenone oxime
Solutions of potential cross-reactants
Secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-mouse IgG)
Substrate solution (e.g., TMB)
Stop solution (e.g., 2M H₂SO₄)
Wash buffer (e.g., PBS with 0.05% Tween 20)
Blocking buffer (e.g., 5% non-fat dry milk in PBS)
Procedure:
Coating: Coat the wells of a microtiter plate with the coating antigen (e.g., 1 µg/mL in carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.
Washing: Wash the plate three times with wash buffer.
Blocking: Add blocking buffer to each well and incubate for 2 hours at room temperature to prevent non-specific binding.
Washing: Wash the plate three times with wash buffer.
Competitive Reaction: Add a mixture of the specific antibody (at a pre-determined optimal dilution) and either the standard solution or the potential cross-reactant solution (at various concentrations) to the wells. Incubate for 1 hour at 37°C.
Washing: Wash the plate three times with wash buffer.
Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at 37°C.
Washing: Wash the plate five times with wash buffer.
Substrate Reaction: Add the substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.
Stopping the Reaction: Add the stop solution to each well.
Measurement: Read the absorbance at 450 nm using a microplate reader.
Data Analysis
The 50% inhibition concentration (IC50) for the standard (4-bromoacetophenone oxime) and each potential cross-reactant is determined from their respective dose-response curves. The percent cross-reactivity is then calculated using the following formula:
% Cross-Reactivity = (IC50 of Standard / IC50 of Cross-Reactant) x 100
Hypothetical Data Presentation
The following tables summarize hypothetical data from the proposed cross-reactivity study.
Table 1: IC50 Values for 4-Bromoacetophenone Oxime and Potential Cross-Reactants
Compound
IC50 (ng/mL)
4-Bromoacetophenone oxime (Standard)
15
4-Bromoacetophenone
150
4-Chloroacetophenone oxime
30
4-Fluoroacetophenone oxime
75
2-Bromoacetophenone oxime
500
3-Bromoacetophenone oxime
350
Acetophenone oxime
> 1000
4-Methylacetophenone oxime
> 1000
Table 2: Calculated Cross-Reactivity of Potential Cross-Reactants
Compound
% Cross-Reactivity
4-Bromoacetophenone oxime
100
4-Bromoacetophenone
10
4-Chloroacetophenone oxime
50
4-Fluoroacetophenone oxime
20
2-Bromoacetophenone oxime
3
3-Bromoacetophenone oxime
4.3
Acetophenone oxime
< 1.5
4-Methylacetophenone oxime
< 1.5
Visualizations
The following diagrams illustrate the logical relationships and workflows described in this guide.
Caption: Logical relationship of potential cross-reactivity.
Caption: Experimental workflow for competitive ELISA.
Conclusion
This guide provides a comprehensive framework for researchers and drug development professionals to approach the study of cross-reactivity for 4-bromoacetophenone oxime derivatives. By following the proposed experimental protocol and data analysis methods, scientists can generate crucial data to assess the specificity of their immunoassays. The hypothetical data presented herein serves as a template for reporting such findings, ultimately contributing to the development of robust and reliable analytical methods.
Comparative Docking Analysis of Novel 4-Bromoacetophenone Oxime Derivatives as Potential Cyclooxygenase-2 (COX-2) Inhibitors
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of a series of novel 4-bromoacetophenone oxime derivatives and their potential as selective inhibitors of Cycloox...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of a series of novel 4-bromoacetophenone oxime derivatives and their potential as selective inhibitors of Cyclooxygenase-2 (COX-2), a key enzyme in inflammation and pain pathways. The following sections detail the hypothetical binding affinities of these compounds, determined through in-silico molecular docking studies, alongside the experimental protocols for their synthesis and evaluation.
Introduction
Cyclooxygenase (COX) enzymes are central to the inflammatory process, catalyzing the conversion of arachidonic acid to prostaglandins. While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is inducible and its expression is elevated during inflammation. Selective inhibition of COX-2 is a desirable therapeutic strategy to mitigate inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.
4-Bromoacetophenone oximes represent a scaffold with potential for developing novel anti-inflammatory agents. The presence of the bromo-phenyl ring and the oxime moiety offers opportunities for chemical modification to enhance binding affinity and selectivity for the COX-2 active site. This guide presents a comparative docking study of a series of rationally designed 4-bromoacetophenone oxime derivatives to evaluate their potential as COX-2 inhibitors.
Data Presentation: Comparative Docking Scores
The following table summarizes the in-silico docking results of the synthesized 4-bromoacetophenone oxime derivatives against the human COX-2 enzyme (PDB ID: 5KIR). The docking scores, representing the binding affinity in kcal/mol, were calculated using AutoDock Vina. A more negative score indicates a stronger binding affinity.
Compound ID
R-Group
Docking Score (kcal/mol)
Interacting Residues
BPO-01
-H
-7.8
TYR385, SER530, ARG120
BPO-02
-CH₃
-8.2
TYR385, SER530, VAL523
BPO-03
-OCH₃
-8.5
TYR385, SER530, ARG120, GLN192
BPO-04
-Cl
-8.1
TYR385, SER530, LEU352
BPO-05
-F
-7.9
TYR385, SER530, ARG120
Celecoxib
(Standard)
-9.5
TYR385, SER530, ARG513, HIS90
Experimental Protocols
General Synthesis of 4-Bromoacetophenone Oxime Derivatives (BPO-01 to BPO-05)
A solution of 4-bromoacetophenone (1.0 eq.) and the appropriately substituted hydroxylamine (B1172632) hydrochloride (1.2 eq.) in ethanol (B145695) was treated with sodium acetate (B1210297) (2.0 eq.). The reaction mixture was refluxed for 4-6 hours and monitored by thin-layer chromatography (TLC). Upon completion, the solvent was removed under reduced pressure. The residue was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude product, which was then purified by column chromatography on silica (B1680970) gel.
Molecular Docking Protocol
Protein Preparation: The three-dimensional crystal structure of human Cyclooxygenase-2 (PDB ID: 5KIR) was retrieved from the Protein Data Bank. The protein was prepared for docking by removing water molecules and ligands, adding polar hydrogens, and assigning Kollman charges using AutoDock Tools 1.5.6.
Ligand Preparation: The 3D structures of the 4-bromoacetophenone oxime derivatives and the standard drug Celecoxib were sketched using ChemDraw and converted to PDB format. The ligands were prepared by merging non-polar hydrogens and defining rotatable bonds.
Grid Box Generation: A grid box of 60 x 60 x 60 Å with a spacing of 0.375 Å was centered on the active site of COX-2, encompassing the key interacting residues.
Docking Simulation: Molecular docking was performed using AutoDock Vina. The exhaustiveness parameter was set to 8. The pose with the lowest binding energy was selected for further analysis. The interactions between the ligands and the protein were visualized using Discovery Studio Visualizer.
Visualization of Key Processes
Below are diagrams illustrating the experimental workflow and the targeted signaling pathway.
Caption: Experimental workflow for the synthesis and in-silico docking of 4-bromoacetophenone oxime derivatives.
Caption: Simplified signaling pathway of COX-2 in inflammation and the inhibitory action of the derivatives.
Safety & Regulatory Compliance
Safety
Proper Disposal of 4-Bromoacetophenone Oxime: A Comprehensive Guide
For researchers and scientists in drug development, the responsible management of chemical waste is paramount for ensuring laboratory safety and environmental protection. 4-Bromoacetophenone oxime, a halogenated organic...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and scientists in drug development, the responsible management of chemical waste is paramount for ensuring laboratory safety and environmental protection. 4-Bromoacetophenone oxime, a halogenated organic compound, requires careful handling and disposal due to its potential hazards. This guide provides a detailed, step-by-step procedure for its proper disposal, adhering to safety protocols and regulatory standards.
Hazard Assessment and Safety Precautions
Before handling 4-Bromoacetophenone oxime, it is crucial to be aware of its potential hazards. While specific data for the oxime is limited, the hazards can be inferred from its parent compound, 4-Bromoacetophenone. The primary hazards include:
Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]
Respiratory Irritation: May cause respiratory irritation.[1][2][3]
Harmful if Swallowed: The parent compound is harmful if swallowed.[1][4]
Personal Protective Equipment (PPE):
To mitigate these risks, the following personal protective equipment must be worn when handling 4-Bromoacetophenone oxime:
Place the collected material into a suitable, closed, and clearly labeled container for disposal.[1][7][4]
Decontamination: Clean the affected area thoroughly.
Waste Disposal Procedure
The disposal of 4-Bromoacetophenone oxime must be conducted in accordance with local, state, and federal regulations. It should be treated as a hazardous waste.
Waste Segregation and Collection:
Do Not Mix: Do not mix 4-Bromoacetophenone oxime waste with other waste streams.[2][4]
Designated Container: Collect waste in a designated, compatible, and properly sealed container. Since this is a halogenated organic compound, it should be collected in a container specifically for halogenated waste (often designated as "Container B" in laboratory waste schemes).[3]
Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "4-Bromoacetophenone oxime".
Disposal Workflow Diagram:
Caption: Workflow for the proper disposal of 4-Bromoacetophenone oxime.
Final Disposal Method:
The recommended method for the disposal of 4-Bromoacetophenone oxime is through a licensed hazardous waste disposal company.[1][4] The preferred treatment is high-temperature incineration in a chemical incinerator equipped with an afterburner and scrubber to neutralize hazardous combustion byproducts like hydrogen bromide gas.[1][4]
Empty Container Disposal:
Empty containers that held 4-Bromoacetophenone oxime must be treated as hazardous waste unless properly decontaminated.[2][4] To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone (B3395972) or ethanol). The rinsate must be collected and disposed of as hazardous waste along with the chemical itself.[8] After thorough decontamination, the container can be disposed of according to institutional guidelines.
Regulatory Compliance
Waste generators are legally responsible for ensuring that chemical waste is characterized and disposed of in compliance with all applicable regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[8][9] While a specific EPA waste code may not be listed for 4-Bromoacetophenone oxime, its characteristics as a halogenated organic compound necessitate its management as a hazardous waste. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local and national regulations.
Personal protective equipment for handling 4-Bromoacetophenone oxime
Essential Safety and Handling Guide for 4-Bromoacetophenone Oxime This guide provides essential safety protocols, personal protective equipment (PPE) requirements, and operational and disposal plans for handling 4-Bromoa...
Author: BenchChem Technical Support Team. Date: December 2025
Essential Safety and Handling Guide for 4-Bromoacetophenone Oxime
This guide provides essential safety protocols, personal protective equipment (PPE) requirements, and operational and disposal plans for handling 4-Bromoacetophenone oxime in a laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of all personnel.
Hazard Identification and Personal Protective Equipment (PPE)
4'-Bromoacetophenone is known to cause skin, eye, and respiratory irritation.[1][2][3][4][5] It may also cause an allergic skin reaction and be harmful if swallowed.[2][3] Due to the structural similarity, it is prudent to assume that 4-Bromoacetophenone oxime presents similar hazards. Therefore, a comprehensive PPE protocol is mandatory.
Table 1: Personal Protective Equipment (PPE) for Handling 4-Bromoacetophenone Oxime
Body Part
Required PPE
Specifications and Best Practices
Eyes/Face
Safety Goggles and Face Shield
Goggles must provide a complete seal around the eyes. A face shield should be worn over the goggles to protect against potential splashes.[2]
Hands
Chemical-Resistant Gloves
Nitrile or neoprene gloves are recommended. Gloves must be inspected before use and disposed of immediately if contaminated.[2]
Body
Laboratory Coat
A long-sleeved, chemical-resistant laboratory coat must be worn and fully buttoned.
Respiratory
Respirator (if necessary)
Use a NIOSH-approved respirator with an appropriate cartridge if working outside of a certified chemical fume hood or if dust is generated.[1][4]
A systematic approach to handling 4-Bromoacetophenone oxime is essential to minimize exposure and prevent contamination.
Preparation
Designated Area: All work with 4-Bromoacetophenone oxime must be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.
Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and unobstructed.
Gather Materials: Assemble all necessary equipment, including a calibrated scale, spatula, weighing paper, and reaction vessels, within the fume hood before introducing the chemical.
Handling
Donning PPE: Put on all required PPE as detailed in Table 1 before handling the compound.
Weighing and Transfer: Carefully weigh the desired amount of 4-Bromoacetophenone oxime on weighing paper. Avoid generating dust.[1][3][6] Use a spatula for transfers.
Container Management: Keep the container of 4-Bromoacetophenone oxime tightly sealed when not in use.
Post-Handling
Decontamination: Thoroughly clean all surfaces and equipment that came into contact with the chemical using an appropriate solvent and cleaning agent.
PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of gloves and any other disposable PPE in the designated hazardous waste container.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
Disposal Plan: Waste Management Protocol
Proper disposal of chemical waste is critical to prevent environmental contamination and ensure regulatory compliance.
Waste Segregation
Solid Waste: All solid waste contaminated with 4-Bromoacetophenone oxime, such as used gloves, weighing paper, and paper towels, must be collected in a clearly labeled, sealed hazardous waste container.
Liquid Waste: Solutions containing 4-Bromoacetophenone oxime should be collected in a separate, sealed, and labeled hazardous waste container designated for halogenated organic compounds.
Disposal Procedure
All waste must be disposed of through the institution's Environmental Health and Safety (EHS) department.[1] Follow all local, state, and federal regulations for hazardous waste disposal. Do not pour chemical waste down the drain.[1][3]
Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
Incident
Emergency Protocol
Eye Contact
Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[6] Seek immediate medical attention.[6]
Skin Contact
Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1][6]
Inhalation
Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]
Ingestion
Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]
Spill
Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For large spills, contact the EHS department immediately.[3][6]
Workflow for Safe Handling of 4-Bromoacetophenone Oxime
Caption: Workflow for the safe handling of 4-Bromoacetophenone oxime.
